Berberine sulfate trihydrate

• CAS: 69352-97-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of Berberine Sulfate Trihydrate

Introduction: The Scientific Imperative for Characterizing Berberine Sulfate Trihydrate

Berberine, a quaternary isoquinoline alkaloid, has a rich history in traditional medicine and is the subject of extensive modern pharmacological research for its potential therapeutic effects in metabolic diseases, cancer, and microbial infections.[1] The efficacy and reliability of a pharmaceutical active ingredient are intrinsically linked to its fundamental physicochemical properties. For berberine, which is often formulated as a salt to enhance its properties, a thorough understanding of the specific salt form is critical for drug development professionals. This guide focuses on berberine sulfate trihydrate, providing a comprehensive technical overview of its core physicochemical attributes and the methodologies required for its robust characterization.

As a Senior Application Scientist, this guide is structured not as a rigid template, but as a logical narrative that flows from fundamental identification to complex solid-state and solution-based behaviors. We will explore the "why" behind experimental choices, ensuring that each protocol is a self-validating system for generating trustworthy and reproducible data.

I. Core Molecular and Physical Attributes

A foundational understanding of a molecule begins with its identity and basic physical constants.

Chemical Identity

Berberine sulfate trihydrate is the hydrated sulfate salt of the berberine cation. The presence of three water molecules is a critical feature of this specific hydrate.

• IUPAC Name: bis(16,17-dimethoxy-5,7-dioxa-13-azoniapentacyclo[11.8.0.0²,¹⁰.0⁴,⁸.0¹⁵,²⁰]henicosa-1(13),2,4(8),9,14,16,18,20-octaene);sulfate;trihydrate[2]

• Molecular Formula: C₄₀H₄₂N₂O₁₅S[2]

• Molecular Weight: 822.8 g/mol [2]

• CAS Number: 69352-97-2[2]

The structure consists of two berberine cations, one sulfate anion, and three water molecules.

II. Solid-State Characterization: Unveiling the Crystalline Architecture

The solid-state properties of an active pharmaceutical ingredient (API) are paramount, influencing everything from manufacturing and stability to dissolution and bioavailability.[3] For a hydrated salt like berberine sulfate trihydrate, this analysis is particularly crucial.

Crystallinity and Polymorphism: The Role of X-Ray Powder Diffraction (XRPD)

Expertise & Experience: XRPD is the definitive technique for identifying the crystalline or amorphous nature of a material.[4] For berberine sulfate trihydrate, it serves two primary purposes: confirming the specific crystalline form (the trihydrate) and detecting the presence of any other polymorphic or hydrated forms. The diffraction pattern is a unique fingerprint of the crystalline lattice.

Experimental Protocol: XRPD Analysis

• Sample Preparation: Gently grind a small amount (approx. 50-100 mg) of berberine sulfate trihydrate using a mortar and pestle to ensure a random orientation of crystals and a uniform particle size.

• Sample Mounting: Pack the powdered sample into a standard sample holder, ensuring a flat, level surface.

• Instrumentation: Utilize a powder diffractometer equipped with a Cu Kα radiation source.

• Data Acquisition:

  • Voltage and Current: Set the X-ray tube to 40 kV and 150 mA.[5]

  • Scan Range (2θ): Collect data across a 2θ range of 5° to 60°.[5]

  • Scan Rate: Employ a continuous scan rate of 8° per minute.[5]

• Data Analysis: The resulting diffractogram, a plot of intensity versus 2θ angle, should be compared against a reference pattern for berberine sulfate trihydrate if available, or used to identify the unique peak positions that define its crystalline structure.

Thermal Behavior: Insights from DSC and TGA

Expertise & Experience: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are powerful complementary techniques.[6][7] DSC measures heat flow associated with thermal transitions, such as melting and desolvation, while TGA measures changes in mass with temperature, which is ideal for quantifying water content.[8][9] For a trihydrate, TGA is essential to confirm the presence and stoichiometry of water molecules.

Trustworthiness: Performing DSC and TGA provides a self-validating thermal profile. The mass loss observed in TGA should correspond to the energy absorption (endotherm) seen in the DSC thermogram for the dehydration process.

Experimental Protocol: Simultaneous TGA-DSC Analysis

• Sample Preparation: Accurately weigh 2–3 mg of berberine sulfate trihydrate into an aluminum DSC pan.[10]

• Instrumentation: Use a simultaneous TGA-DSC instrument.

• Analysis Conditions:

  • Temperature Range: Heat the sample from ambient temperature (e.g., 30°C) to 300°C.

  • Heating Rate: A linear heating rate of 10°C/min is standard for pharmaceutical analysis.[10][11]

  • Atmosphere: Purge the furnace with dry nitrogen at a flow rate of 20-50 mL/min to provide an inert atmosphere.[10][11]

  • Reference: Use an empty, hermetically sealed aluminum pan as the reference.[10]

• Data Analysis:

  • TGA Curve: Analyze the TGA curve for mass loss steps. The expected mass loss for three water molecules from berberine sulfate trihydrate (MW = 822.8 g/mol ) is approximately 6.56%.

  • DSC Curve: Examine the DSC thermogram for endothermic or exothermic events. An endotherm corresponding to the TGA mass loss will indicate dehydration. A sharp endotherm at a higher temperature will indicate the melting point of the resulting anhydrous form.

Data Summary: Expected Solid-State Properties

Property	Technique	Expected Observation	Significance
Crystalline Form	XRPD	A unique, sharp diffraction pattern.	Confirms the specific trihydrate crystalline lattice.
Water Content	TGA	A weight loss of ~6.56% corresponding to three water molecules.	Quantifies the hydration state and confirms the "trihydrate" designation.
Thermal Events	DSC	An initial endotherm for dehydration, followed by a sharp melting endotherm.	Determines the dehydration temperature and melting point of the anhydrous form.

III. Solution Properties: Solubility and Stability

The behavior of an API in solution is fundamental to its formulation, dissolution, and ultimate bioavailability.

Thermodynamic Solubility: The Shake-Flask Method

Expertise & Experience: The shake-flask method is considered the gold standard for determining equilibrium (thermodynamic) solubility.[12] This method ensures that the solution is fully saturated with the solute, providing a true measure of its solubility in a given medium. For Biopharmaceutics Classification System (BCS) purposes, solubility is determined across a pH range of 1.2 to 6.8 at 37°C.[13][14]

Trustworthiness: This protocol includes a preliminary test to determine the time to reach equilibrium, ensuring the final measurement represents a true equilibrium state. The use of a validated HPLC method for quantification provides specificity and accuracy, capable of distinguishing the parent compound from any potential degradants.[12]

Experimental Protocol: Equilibrium Solubility Determination

• Media Preparation: Prepare aqueous buffers at pH 1.2, 4.5, and 6.8, as well as purified water and relevant organic solvents (e.g., methanol, ethanol).[10][15]

• Sample Preparation: Add an excess amount of berberine sulfate trihydrate to a known volume of each test medium in a sealed flask or vial. The excess solid is crucial to ensure saturation.

• Equilibration: Agitate the flasks in a shaker bath maintained at a constant temperature (e.g., 25°C or 37°C) for a predetermined period (e.g., 24-48 hours), as established by preliminary experiments to ensure equilibrium is reached.[13]

• Sample Collection and Preparation:

  • Withdraw an aliquot from each flask.

  • Immediately filter the sample through a 0.45 µm syringe filter to remove undissolved solids.

  • Dilute the filtrate with the mobile phase to a concentration within the calibrated range of the analytical method.[13]

• Quantification: Analyze the concentration of dissolved berberine using a validated HPLC-UV method.

Stability Under Stress: Forced Degradation Studies

Expertise & Experience: Understanding the degradation pathways of an API is a regulatory requirement and essential for determining appropriate storage conditions and shelf-life. Forced degradation studies intentionally expose the API to harsh conditions to identify potential degradation products and assess its intrinsic stability.[16]

Experimental Protocol: Forced Degradation

• Stock Solution Preparation: Prepare a stock solution of berberine sulfate trihydrate in methanol (e.g., 1 mg/mL).[15]

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 1 M HCl and reflux at 80°C for 5 hours.[16][17]

  • Base Hydrolysis: Mix the stock solution with 1 M NaOH and reflux at 80°C for 3 hours.[16][17]

  • Oxidative Degradation: Treat the stock solution with 30% H₂O₂ at room temperature.

  • Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm). Berberine is known to be photosensitive.[16]

• Sample Analysis:

  • After the specified duration, cool the samples and neutralize the acidic and basic solutions.

  • Dilute all samples to a suitable concentration (e.g., 100 µg/mL) with the mobile phase.

  • Analyze by HPLC, comparing the chromatograms of the stressed samples to that of an unstressed control to identify degradation peaks and quantify the loss of the parent compound.[17]

Analytical Method: HPLC-UV for Quantification

A robust HPLC method is crucial for both solubility and stability studies.

• System: HPLC with a UV-Vis or PDA detector.

• Column: Reversed-phase C18 column.[17]

• Mobile Phase: A common mobile phase is a mixture of an acidic buffer and acetonitrile, for example, Acetonitrile: 0.05 M phosphate buffer (pH 3.0) in a 25:75 (v/v) ratio.[17]

• Flow Rate: 1.0 mL/min.[17]

• Detection Wavelength: Berberine has multiple absorbance maxima; 266 nm or 348 nm are commonly used.[18][19]

• Column Temperature: Ambient.[17]

Data Summary: Expected Solution Properties

Property	Method	Expected Observation	Significance
Aqueous Solubility	Shake-Flask HPLC	Limited but pH-dependent solubility.[10]	Critical for predicting dissolution in the gastrointestinal tract and for BCS classification.
Organic Solvent Solubility	Shake-Flask HPLC	Soluble in methanol and ethanol, sparingly soluble in water.[15][20]	Important for developing analytical methods and for certain formulation approaches.
Chemical Stability	Forced Degradation HPLC	Degradation is expected under photolytic, and potentially strong acidic/basic conditions.[15][16]	Identifies liabilities of the molecule, informing on handling, storage, and formulation needs.

IV. Visualization of Workflows

To ensure clarity and reproducibility, key experimental workflows are presented as diagrams.

Diagram 1: Solid-State Characterization Workflow

Caption: Workflow for solid-state characterization of berberine sulfate trihydrate.

Diagram 2: Solubility Determination Workflow

Caption: Workflow for the shake-flask solubility determination method.[1]

V. Conclusion and Forward Outlook

This guide has detailed the essential physicochemical properties of berberine sulfate trihydrate and provided robust, field-proven protocols for their characterization. A comprehensive understanding of its solid-state nature via XRPD and thermal analysis, combined with its solution behavior determined through solubility and forced degradation studies, provides the necessary foundation for successful drug development. The methodologies described herein are designed to generate reliable and reproducible data, enabling scientists to control for material attributes, develop stable formulations, and ultimately, harness the full therapeutic potential of berberine.

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An In-depth Technical Guide to Berberine Hydrochloride and Berberine Sulfate Trihydrate for Researchers and Drug Development Professionals

Preamble: The Significance of Salt Form Selection in Berberine Research

Berberine, a quaternary isoquinoline alkaloid, is a compound of immense interest in modern pharmacology, lauded for a wide spectrum of biological activities including anti-inflammatory, antidiabetic, and antimicrobial properties.[1][2] The parent alkaloid, a permanently charged cation, is extracted from various plants, such as those of the Berberis genus, and is typically formulated as a salt to enhance its physicochemical properties.[2][3] For the research scientist and drug development professional, the choice of the counter-ion—the salt form—is not a trivial decision. It is a critical parameter that dictates the compound's behavior in both in vitro and in vivo settings, profoundly influencing solubility, stability, bioavailability, and ultimately, the reproducibility and relevance of experimental outcomes.

This guide provides a detailed comparative analysis of two commonly encountered salt forms of berberine: Berberine Hydrochloride (HCl) and Berberine Sulfate, specifically addressing the trihydrate form. The objective is to move beyond a surface-level comparison and delve into the core chemical and physical differences, providing the causal reasoning behind their distinct properties and offering practical, field-proven insights for their application in a research and development context.

Molecular and Physicochemical Profiles

The fundamental difference between berberine hydrochloride and berberine sulfate trihydrate lies in the counter-ion and the presence of water of hydration. These seemingly small molecular variations give rise to distinct physicochemical characteristics.

Berberine Hydrochloride (Berberine Chloride)

Berberine hydrochloride is formed by combining the berberine cation with hydrochloric acid.[4] It is the most common and extensively researched form of berberine, often appearing as a yellow crystalline powder.[5][6] The chloride ion is a small, monatomic anion that pairs with the large, organic berberine cation.

• Chemical Structure: The berberine cation's positive charge is localized on the nitrogen atom within the quinolizinium ring system. This is electrostatically balanced by a single chloride anion (Cl⁻).[7]

• Stability: Berberine hydrochloride is generally stable under standard storage conditions.[6][8] Studies have shown it to be very stable in solution across a range of pH values (1.2 to 9.0) and temperatures (25°C and 40°C) for up to six months.[9][10] However, like many alkaloids, it should be protected from light.[11] Some reports note potential instability under conditions of high humidity, which can be a consideration for long-term bulk storage.[12]

Berberine Sulfate Trihydrate

Berberine sulfate involves the divalent sulfate anion (SO₄²⁻), meaning two berberine cations are required to balance the charge of one sulfate anion. The "trihydrate" designation indicates that three molecules of water are incorporated into the crystal lattice for every two berberine cations and one sulfate anion.

• Chemical Structure: The molecular unit consists of (Berberine)₂SO₄·3H₂O. The presence of water molecules within the crystal structure is a key differentiator, influencing crystal packing, stability, and hygroscopicity.[13]

• Stability: The hydrate form suggests a specific interaction with water, which can contribute to the stability of the crystal lattice under defined humidity conditions. However, it also implies that the material may be sensitive to changes in ambient humidity and temperature, potentially losing or gaining water, which could affect its physical properties and assay. It is generally recommended to store it in a tightly-closed container in a cool, dry place.[14][15]

Visualization of Core Structural Differences

The following diagram illustrates the distinct molecular assemblies of the two salts.

Caption: Molecular composition of Berberine HCl vs. Berberine Sulfate Trihydrate.

Comparative Physicochemical Data

A direct comparison of key quantitative parameters is essential for experimental design. The choice of salt form directly impacts calculations for preparing stock solutions and interpreting analytical data.

Property	Berberine Hydrochloride	Berberine Sulfate Trihydrate	Rationale for Difference
Molecular Formula	C₂₀H₁₈ClNO₄[7]	C₄₀H₄₂N₂O₁₅S[13]	Different counter-ion (Cl⁻ vs. SO₄²⁻) and presence of 3 water molecules in the sulfate salt.
Molecular Weight	~371.81 g/mol [16][17]	~822.8 g/mol [13]	The sulfate anion is heavier than chloride, and the formula unit includes two berberine cations and three water molecules.
Appearance	Yellow crystalline powder[6][18]	Yellow crystalline powder[19]	The yellow color originates from the conjugated system of the berberine cation, which is common to both salts.
Aqueous Solubility	Very slightly soluble; reported as ~5.27 mM (1.96 mg/mL) at 25°C.[9]	Sparingly soluble.[20]	The smaller, more mobile chloride ion generally leads to slightly better aqueous solubility compared to the larger, divalent sulfate ion which can form a more stable crystal lattice. However, solubility is complex and buffer-dependent.[3][9]
Solubility in Methanol	Soluble[7]	Soluble[21]	Both salts show good solubility in polar protic solvents like methanol.

The Critical Role of Solubility and Bioavailability

For drug development professionals, the ultimate goal is effective delivery of the active pharmaceutical ingredient (API) to its target. Solubility and bioavailability are the primary determinants of this success.

Solubility: A Deeper Dive

While both salts are described as having limited water solubility, berberine hydrochloride is generally considered to have higher solubility and is more frequently used in formulations.[3][22][23] The solubility of berberine chloride has been shown to be highly dependent on temperature and the composition of the buffer system.[9][24] For instance, its solubility is significantly enhanced in phosphate buffers compared to other buffers, likely due to specific drug-buffer interactions.[9]

Causality: The process of dissolution involves overcoming the crystal lattice energy and solvating the individual ions. The energy of the crystal lattice is determined by the ionic interactions between the berberine cation and the counter-ion (Cl⁻ or SO₄²⁻). The larger, divalent sulfate ion can lead to stronger lattice interactions, requiring more energy to break apart, which can result in lower intrinsic solubility compared to the hydrochloride salt.

Bioavailability: The End Goal

Berberine, in general, suffers from notoriously poor oral bioavailability (<1%).[22] This is attributed to several factors, including poor absorption, extensive first-pass metabolism in the liver and intestines, and active efflux back into the intestinal lumen by transporters like P-glycoprotein.[22]

The salt form directly impacts the first step of this process: dissolution. For a poorly soluble compound like berberine, the rate of dissolution can be the rate-limiting step for absorption. Therefore, the generally higher solubility of berberine hydrochloride is believed to contribute to better absorption and bioavailability compared to other forms.[4][5][23] This is why the vast majority of commercial supplements and clinical studies utilize the hydrochloride form.[23][25]

Experimental Protocol: Comparative Aqueous Solubility Assessment

To provide a self-validating and robust methodology, the following protocol outlines the determination of the equilibrium solubility of both berberine salts. This protocol is designed to mitigate common sources of error and ensure reproducible results.

Objective

To determine and compare the equilibrium aqueous solubility (mg/mL) of berberine hydrochloride and berberine sulfate trihydrate at a physiologically relevant temperature (37°C) using the shake-flask method followed by HPLC-UV quantification.

Materials and Equipment

• Compounds: Berberine Hydrochloride (≥98% purity), Berberine Sulfate Trihydrate (≥98% purity).

• Solvent: Deionized water, HPLC-grade.

• Equipment: Analytical balance, orbital shaker with temperature control, 1.5 mL microcentrifuge tubes, 0.22 µm syringe filters, centrifuge, HPLC system with UV detector, volumetric flasks, pipettes.

Experimental Workflow Diagram

Caption: Workflow for comparative shake-flask solubility determination.

Step-by-Step Methodology

• Preparation of Samples:

  • Accurately weigh approximately 10 mg of berberine hydrochloride into each of three 1.5 mL microcentrifuge tubes. The key is to add an excess of solid to ensure a saturated solution is achieved.

  • Repeat the process for berberine sulfate trihydrate in a separate set of three tubes.

  • Precisely add 1.0 mL of deionized water to each tube.

• Equilibration:

  • Place all tubes in a temperature-controlled orbital shaker set to 37°C.

  • Agitate the samples at 200 RPM for 48 hours. Causality: A 48-hour period is chosen to ensure the system reaches thermodynamic equilibrium between the dissolved and undissolved solid. Insufficient time is a common source of error leading to an underestimation of solubility.

• Phase Separation and Sampling:

  • After 48 hours, remove the tubes and visually confirm that excess solid remains.

  • Centrifuge the tubes at 10,000 x g for 15 minutes at 37°C to pellet the undissolved solid. Causality: Centrifugation ensures a clear supernatant, preventing solid particles from being carried over, which would falsely inflate the measured concentration.

  • Carefully withdraw an aliquot of the clear supernatant and immediately filter it through a 0.22 µm syringe filter into a clean HPLC vial. Causality: Filtration removes any remaining fine particulates. The first few drops should be discarded to saturate any potential binding sites on the filter membrane.

• Quantification via HPLC-UV:

  • Prepare a stock solution of a known concentration for one of the salts (e.g., berberine hydrochloride in methanol).

  • Generate a calibration curve by preparing a series of standards via serial dilution of the stock solution.

  • Analyze the standards and the filtered samples by a validated HPLC-UV method. The detection wavelength for berberine is typically around 345 nm.

  • Self-Validation: The linearity of the calibration curve (R² > 0.999) validates the accuracy of the quantification method within the tested range.

• Data Analysis:

  • Using the regression equation from the calibration curve, calculate the concentration of berberine in each experimental sample.

  • Average the results from the triplicate samples for each salt form and report the mean solubility in mg/mL with the standard deviation.

Conclusion for the Practicing Scientist

The choice between berberine hydrochloride and berberine sulfate trihydrate is a critical decision in experimental design.

• Berberine Hydrochloride is the industry and academic standard for a reason. Its superior characterization, general stability, and comparatively higher aqueous solubility make it the preferred choice for most applications, particularly for in vivo studies where dissolution and absorption are paramount.[9][10][23] Its use ensures greater consistency and comparability with the vast body of existing literature.

• Berberine Sulfate Trihydrate , while less common, may be encountered. Researchers using this form must be acutely aware of its higher molecular weight for accurate molar concentration calculations and its status as a hydrate, which necessitates careful control and monitoring of storage conditions to prevent changes in hydration state.

For drug development professionals, the path is clearer. The enhanced bioavailability profile, stemming from better solubility, positions berberine hydrochloride as the more reliable and effective candidate for formulation development.[4][5] While novel formulation strategies like lipid-based delivery systems are being explored to overcome berberine's inherent bioavailability challenges, starting with the salt form that provides the best intrinsic dissolution properties is a fundamental and scientifically sound first step.[22][26]

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Therapeutic Potential of Berberine Sulfate in Metabolic Disorders: A Technical Guide

As drug development pivots toward multi-target therapeutics for complex metabolic syndromes, Berberine Sulfate (BBR)—an isoquinoline alkaloid derived from Berberis species—has emerged as a highly compelling candidate. Unlike traditional single-target hypoglycemic agents, BBR operates as a systemic metabolic modulator.

This guide provides an in-depth technical synthesis of BBR’s mechanistic pathways, pharmacokinetic challenges, and the rigorous experimental frameworks required to validate its efficacy in preclinical models.

Mechanistic Grounding: The AMPK/p38 MAPK Axis

At the core of BBR’s therapeutic profile is its ability to act as a potent energy sensor modulator. The primary mechanism of action is the acute activation of AMP-activated protein kinase (AMPK)[1]. When cellular ATP levels drop, AMPK is phosphorylated, triggering a cascade of catabolic pathways while halting anabolic processes.

BBR stimulates AMPK and p38 MAPK pathways, which subsequently drive three critical metabolic shifts[1]:

• Glucose Homeostasis: AMPK activation promotes the translocation of Glucose Transporter 4 (GLUT4) to the plasma membrane in a PI3K-independent manner, significantly enhancing cellular glucose uptake[1].

• Lipid Oxidation: BBR induces the inhibitory phosphorylation of Acetyl-CoA Carboxylase (ACC), thereby reducing lipid synthesis and promoting fatty acid oxidation[1].

• Adipogenesis Suppression: By activating p38 MAPK, BBR inhibits the transcriptional activity of Peroxisome Proliferator-Activated Receptor gamma (PPARγ), effectively reducing adipocyte differentiation and lipid accumulation[1]. Furthermore, BBR's glucose uptake induction is actively blocked by AMPK inhibitors (Compound C) and p38 MAPK inhibitors (SB202190), confirming this specific signaling axis[2].

Fig 1. Berberine-mediated AMPK/p38 MAPK signaling pathway regulating metabolic homeostasis.

Pharmacokinetics and the Bioavailability Paradox

A critical hurdle in the clinical translation of BBR is its exceptionally low oral bioavailability (<1%)[3]. This is driven by poor aqueous solubility, self-aggregation at low pH, and extensive first-pass metabolism in the liver and intestines by CYP2D6 and phase II enzymes[4].

As application scientists, we must engineer delivery systems or alter administration routes to bypass these limitations during clinical development. Recent advancements in formulation, such as Sucrosomial® technology and alternative administration routes, have shown significant promise in overcoming these barriers[5],[6].

Table 1: Comparative Pharmacokinetics of Berberine Formulations

Administration Route	Formulation	Dose	Bioavailability (%)	Key Pharmacokinetic Observation
Oral	BBR Sulfate	10 mg/kg	0.26%	Extensive first-pass metabolism; poor intestinal permeation[6].
Rectal	BBR Sulfate (Witepsol H15)	3 mg/kg	24.3%	Bypasses upper GI and partial hepatic first-pass metabolism[6].
Oral	Sucrosomial® BBR	50 mg/kg	~2.0% (Est.)	8-fold higher plasma concentration compared to standard oral BBR[5].

Experimental Methodologies: Validating Berberine Efficacy

To rigorously evaluate BBR's metabolic efficacy, experimental designs must be self-validating. This requires decoupling systemic efficacy from pharmacokinetic limitations and utilizing strict control groups to prove mechanistic causality.

Protocol 1: In Vitro Glucose Uptake Assay in 3T3-L1 Adipocytes

Rationale: 3T3-L1 cells are the gold standard for adipocyte biology. We utilize a fluorescent glucose analog (2-NBDG) to quantify uptake. Self-Validating Controls:

• Positive Control: Insulin (100 nmol/L) to confirm cellular responsiveness[7].

• Negative Control: Vehicle (DMSO < 0.1%) to establish baseline.

• Mechanistic Control: Compound C (AMPK inhibitor) to prove BBR's effect is strictly AMPK-dependent[2].

Step-by-Step Methodology:

• Differentiation: Culture 3T3-L1 preadipocytes to confluence. Induce differentiation using a standard cocktail (IBMX, Dexamethasone, Insulin) for 48 hours, then maintain in insulin-supplemented media until >80% of cells exhibit lipid droplets.

• Serum Starvation (Causality Step): Wash cells and incubate in serum-free, low-glucose DMEM for 12 hours. Why? This establishes a basal metabolic rate, ensuring that subsequent glucose uptake is driven exclusively by our test compounds, free from the confounding background noise of serum growth factors.

• Pre-treatment: Treat the mechanistic control group with Compound C (10 µM) for 30 minutes prior to BBR exposure.

• BBR Exposure: Add BBR Sulfate (5 to 20 µmol/L) to the test wells for 24 hours[7].

• Quantification: Add 2-NBDG (50 µM) for the final 30 minutes of incubation. Wash cells thrice with ice-cold PBS to halt transport, lyse cells, and measure fluorescence (Ex/Em = 485/535 nm).

Protocol 2: In Vivo Metabolic Profiling in db/db Mice

Rationale: The db/db mouse model harbors a leptin receptor mutation, resulting in hyperphagia, marked obesity, and severe insulin resistance, perfectly mimicking human metabolic syndrome[1]. Causality in Dosing: We administer BBR via Intraperitoneal (IP) injection rather than oral gavage. Why? Because oral bioavailability is <1%[3]. In early-stage target validation, we must separate pharmacodynamic efficacy from gut absorption variables. IP dosing guarantees systemic exposure[1].

Step-by-Step Methodology:

• Acclimatization: House 10-week-old male db/db mice under a 12:12-h light-dark cycle. Fast mice for 6 hours to establish baseline fasting blood glucose (FBG).

• Dosing Regimen: Administer BBR Sulfate (5 mg/kg/day) via IP injection for 3 weeks[1]. The vehicle control group receives an equal volume of saline.

• Phenotyping: Monitor body weight bi-weekly. At week 3, perform an Intraperitoneal Glucose Tolerance Test (IPGTT). Fast mice for 10 hours, inject glucose (2 g/kg IP), and measure blood glucose via tail vein at 0, 15, 30, 60, and 120 minutes.

• Tissue Harvest: Euthanize animals. Rapidly excise and snap-freeze epididymal white adipose tissue (eWAT) and skeletal muscle in liquid nitrogen to preserve transient phosphorylation states of kinases.

• Molecular Validation: Perform Western blot analysis on tissue lysates to quantify the ratio of p-AMPK/total AMPK and p-ACC/total ACC, confirming target engagement in vivo[1].

Fig 2. Standardized in vivo experimental workflow for evaluating BBR metabolic efficacy.

The Secondary Axis: Gut Microbiota Modulation

While BBR's poor oral absorption is traditionally viewed as a pharmacokinetic failure, it is functionally a therapeutic feature. Because BBR remains concentrated in the gastrointestinal tract, it acts as a potent modulator of the gut microbiome[8].

BBR selectively inhibits harmful intestinal bacteria while promoting beneficial strains. Crucially, it increases the population of nitroreductase-producing bacteria. These bacteria enzymatically reduce BBR into dihydroberberine (DhBBR)[8]. DhBBR possesses significantly higher aqueous solubility and intestinal permeability. Once absorbed through the intestinal epithelium, DhBBR is rapidly oxidized back into BBR in the bloodstream, effectively utilizing the microbiome as an in vivo drug delivery and activation system[8].

Conclusion

Berberine sulfate represents a paradigm shift from single-target pharmacology to systemic metabolic modulation. By rigorously validating its effects on the AMPK/p38 MAPK axis and understanding its symbiotic interaction with the gut microbiome, drug developers can leverage BBR as a foundational scaffold for next-generation metabolic therapeutics. Future clinical success will depend heavily on advanced formulations, such as sucrosomial encapsulation, to bridge the gap between its potent in vitro mechanisms and in vivo bioavailability.

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An In-depth Technical Guide to the Stability Profile of Berberine Sulfate Trihydrate Crystals

Introduction: The Imperative of Stability in Berberine-Based Drug Development

Berberine, a quaternary benzylisoquinoline alkaloid, has a rich history in traditional medicine and is the subject of extensive modern pharmacological research for its potential therapeutic effects in cardiovascular, metabolic, and oncologic diseases.[1][2] For the translation of this promising natural compound into a viable pharmaceutical product, a comprehensive understanding of its physicochemical properties is paramount. The selection of a suitable salt form is a critical step in drug development, influencing key attributes such as solubility, bioavailability, and, most importantly, stability. This guide focuses on berberine sulfate trihydrate (C₄₀H₄₂N₂O₁₅S), a crystalline salt form of berberine, and provides an in-depth analysis of its stability profile.[1][3]

For researchers, scientists, and drug development professionals, a thorough grasp of the stability of an active pharmaceutical ingredient (API) is not merely a regulatory requirement but a fundamental aspect of ensuring the safety, efficacy, and shelf-life of the final drug product. This guide is structured to provide a holistic view of the stability of berberine sulfate trihydrate, from its solid-state characteristics to its degradation under various stress conditions. We will delve into the causality behind experimental choices and present self-validating protocols to ensure scientific integrity.

I. Solid-State Characterization of Berberine Sulfate Trihydrate: The Foundation of Stability

The stability of a crystalline solid is intrinsically linked to its internal structure. For berberine sulfate trihydrate, understanding its crystal lattice, the role of water molecules, and the potential for polymorphism is the first step in predicting its behavior during storage and manufacturing.

The Significance of the Trihydrate Form

The "trihydrate" designation indicates the presence of three molecules of water for every two molecules of berberine sulfate within the crystal lattice. These water molecules are not merely surface adsorbates but are integral to the crystal structure, often forming hydrogen bonds that stabilize the overall lattice.[4] The hydration state of a pharmaceutical salt is a critical stability parameter. Changes in ambient humidity and temperature can lead to dehydration or further hydration, potentially triggering a phase transformation to a different crystalline (or even amorphous) form.[5][6] Such transformations can significantly alter the drug's physicochemical properties, including its solubility, dissolution rate, and bioavailability.[4]

Polymorphism: The Hidden Variable

Polymorphism refers to the ability of a compound to exist in more than one crystalline form. Different polymorphs of the same API can exhibit distinct physical and chemical properties. While specific studies on the polymorphism of berberine sulfate trihydrate are not extensively documented in publicly available literature, the well-documented existence of multiple hydrate forms for berberine chloride (anhydrate, monohydrate, dihydrate, and tetrahydrate) strongly suggests that berberine sulfate may also exhibit polymorphic behavior.[7][8] The anhydrous and monohydrate forms of berberine chloride are known to be highly hygroscopic and readily convert to more stable hydrated forms.[7] This underscores the importance of controlling the crystalline form of berberine salts throughout the drug development process.

Essential Solid-State Characterization Techniques

A comprehensive solid-state characterization is crucial to establish a baseline for stability studies. The following techniques are indispensable:

• Powder X-ray Diffraction (PXRD): Provides a unique "fingerprint" of the crystalline form, allowing for the identification and differentiation of polymorphs and hydrates.

• Thermal Analysis (DSC and TGA):

  • Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as a function of temperature, revealing thermal events such as melting, desolvation (dehydration), and polymorphic transitions.[9][10][11][12]

  • Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature, quantifying the loss of volatiles, such as water in a hydrate.[9][10][13]

• Hygroscopicity Assessment: Evaluates the tendency of the material to absorb moisture from the atmosphere. This is typically done by dynamic vapor sorption (DVS) analysis, which measures the change in mass of a sample as it is exposed to a range of relative humidity (RH) levels.

II. Chemical Stability: Degradation Pathways and Forced Degradation Studies

Understanding the chemical stability of berberine sulfate trihydrate involves identifying the conditions that can lead to its degradation and characterizing the resulting degradation products. Forced degradation (or stress testing) is a systematic way to accelerate this process and is a key component of any stability program.[7]

Key Degradation Pathways

Berberine, as a complex isoquinoline alkaloid, is susceptible to several degradation pathways:

• Hydrolysis: While berberine chloride has been reported to be relatively stable in aqueous solutions across a range of pH values, the ester-like linkages in some of its metabolites suggest that hydrolysis could be a potential degradation pathway under certain conditions.[12][14]

• Oxidation: The presence of a conjugated system and methoxy groups in the berberine molecule suggests a potential susceptibility to oxidative degradation.

• Photolysis: Berberine is known to be photosensitive and can degrade upon exposure to light, particularly UV light, which can lead to a loss of potency.[4]

• Thermal Degradation: Elevated temperatures can provide the energy needed to initiate degradation reactions. Upon heating to decomposition, berberine sulfate may emit toxic fumes of nitrogen and sulfur oxides.[15]

The following diagram illustrates the potential degradation pathways for the berberine molecule.

Caption: Potential degradation pathways for the berberine molecule.

Experimental Protocol: Forced Degradation Study

The objective of a forced degradation study is to generate degradation products to a level of 5-20%, which is sufficient for the development and validation of a stability-indicating analytical method. The following protocols are adapted from studies on berberine chloride and serve as a robust starting point for berberine sulfate trihydrate.[5][16]

2.2.1 Preparation of Stock Solution:

Prepare a stock solution of berberine sulfate trihydrate in a suitable solvent (e.g., methanol or a mixture of acetonitrile and water) at a concentration of 1 mg/mL.

2.2.2 Stress Conditions:

• Acid Hydrolysis:

  • To 10 mL of the stock solution, add 10 mL of 1 M HCl.

  • Reflux the solution at 80°C for 5 hours.[4]

  • Cool to room temperature and neutralize with 1 M NaOH.

  • Dilute with the mobile phase to a final concentration of approximately 100 µg/mL for analysis.

• Base Hydrolysis:

  • To 10 mL of the stock solution, add 10 mL of 1 M NaOH.

  • Reflux the solution at 80°C for 3 hours.

  • Cool to room temperature and neutralize with 1 M HCl.

  • Dilute with the mobile phase to a final concentration of approximately 100 µg/mL for analysis.

• Oxidative Degradation:

  • To 10 mL of the stock solution, add 10 mL of 30% hydrogen peroxide.

  • Keep the solution at 80°C for 1 hour.[5]

  • Cool to room temperature.

  • Dilute with the mobile phase to a final concentration of approximately 100 µg/mL for analysis.

• Thermal Degradation (Dry Heat):

  • Place a known quantity of solid berberine sulfate trihydrate in an oven at 105°C for 12 hours.[5]

  • Cool to room temperature.

  • Dissolve and dilute with the mobile phase to a final concentration of approximately 100 µg/mL for analysis.

• Photolytic Degradation:

  • Prepare a solution of berberine sulfate trihydrate in the mobile phase at a concentration of 100 µg/mL.

  • Expose the solution to UV light (254 nm and 365 nm) for 24 hours in a photostability chamber.[4]

  • Keep a control sample protected from light.

Stability-Indicating Analytical Method

A stability-indicating method is an analytical procedure that can accurately and precisely quantify the decrease in the amount of the active ingredient due to degradation. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and effective technique for this purpose.[5][16][17]

2.3.1 Recommended HPLC Conditions:

Parameter	Condition
Column	Reversed-phase C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile: 0.05 M Phosphate Buffer (pH 3.0) (25:75 v/v)[5][16]
Flow Rate	1.0 mL/min
Detection Wavelength	271 nm or 345 nm[4][17]
Injection Volume	20 µL
Column Temperature	Ambient

2.3.2 Method Validation:

The stability-indicating method must be validated according to ICH guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness. The key aspect of specificity is to prove that the peak corresponding to berberine is well-resolved from any peaks of degradation products, impurities, or excipients.

III. Physical Stability: Maintaining the Crystalline Form

Physical stability concerns changes in the solid-state properties of the API that do not involve a change in its chemical structure. For berberine sulfate trihydrate, the primary concerns are hygroscopicity and potential polymorphic transformations.

Hygroscopicity and its Impact

As previously discussed, the hygroscopic nature of some berberine salts can lead to physical instability.[7] Moisture uptake can cause deliquescence (dissolving in absorbed water), which can accelerate chemical degradation. It can also induce a transition from a less stable to a more stable hydrate form.[5][6] Understanding the hygroscopicity of berberine sulfate trihydrate is crucial for determining appropriate packaging and storage conditions.

Experimental Protocol: Hygroscopicity Assessment (Dynamic Vapor Sorption)

• Place a pre-weighed sample of berberine sulfate trihydrate in a DVS instrument.

• Equilibrate the sample at a low relative humidity (e.g., 5% RH).

• Increase the RH in a stepwise manner (e.g., in 10% increments) up to a high RH (e.g., 95% RH), allowing the sample to equilibrate at each step.

• Decrease the RH in the same stepwise manner back to the starting point.

• Plot the change in mass versus RH to generate a moisture sorption-desorption isotherm.

The shape of the isotherm will reveal the extent of moisture uptake and whether any phase transitions have occurred.

IV. Comprehensive Stability Study Workflow

A comprehensive stability study for berberine sulfate trihydrate should integrate the assessment of its solid-state, chemical, and physical stability. The following workflow provides a logical sequence for these investigations.

Caption: Workflow for a comprehensive stability study of berberine sulfate trihydrate.

V. Summary of Stability Data

The following table summarizes the expected stability profile of berberine salts based on available literature. It is crucial to generate specific data for berberine sulfate trihydrate.

Stress Condition	Typical Conditions	Expected Outcome for Berberine Salts
Acid Hydrolysis	1 M HCl, 80°C, 5h	Degradation observed[5]
Base Hydrolysis	1 M NaOH, 80°C, 3h	Significant degradation observed[5]
Oxidation	30% H₂O₂, 80°C, 1h	Degradation observed[5]
Dry Heat	105°C, 12h	Generally stable[5]
Photolysis	UV light (254/365 nm), 24h	Generally stable[5]
High Humidity	>70% RH	Potential for hydrate conversion[7]

VI. Conclusion and Future Directions

The stability of berberine sulfate trihydrate is a multifaceted issue that requires a thorough and systematic investigation. While data from the closely related berberine chloride provides a strong foundation, dedicated studies on the sulfate trihydrate form are essential. Key areas for future research should include:

• Elucidation of the crystal structure of berberine sulfate trihydrate to provide a definitive understanding of its solid-state properties.

• Identification and characterization of degradation products formed under various stress conditions to better understand the degradation pathways.

• Investigation of potential polymorphic forms of berberine sulfate and their relative stabilities.

By following the principles and protocols outlined in this guide, researchers and drug development professionals can build a comprehensive stability profile for berberine sulfate trihydrate, a critical step in harnessing the full therapeutic potential of this important natural compound.

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• 4. Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 5. research.mpu.edu.mo [research.mpu.edu.mo]
• 6. Process-induced phase transformation of berberine chloride hydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Novel multi-component crystals of berberine with improved pharmaceutical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Improving solid-state properties of berberine chloride through forming a salt cocrystal with citric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
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Berberine Sulfate Trihydrate: A Technical Whitepaper on pKa, Ionization Dynamics, and Pharmacokinetic Implications

Executive Summary

Berberine is a naturally occurring quaternary benzylisoquinoline alkaloid with profound metabolic and antimicrobial potential. However, its clinical translation has historically been bottlenecked by poor oral bioavailability (<1%). While formulating berberine as a sulfate trihydrate salt significantly improves its thermodynamic aqueous solubility compared to the traditional chloride salt, the molecule's intrinsic ionization state remains a formidable barrier to intestinal absorption.

This whitepaper provides an in-depth analysis of the physicochemical properties of berberine sulfate trihydrate, resolving the literature conflicts surrounding its pKa, and detailing the mechanistic impact of its permanent ionization on pharmacokinetics. Furthermore, it establishes self-validating experimental protocols for evaluating the solubility and permeability of such permanently charged active pharmaceutical ingredients (APIs).

Chemical Identity and the pKa Paradox

The core structure of berberine features a protoberberine scaffold characterized by an iminium cation at the nitrogen position (N7). This structural feature is the primary driver of its physicochemical behavior.

Historically, there has been significant conflicting data regarding the pKa of berberine, with some outdated literature citing a pKa of 2.47. As elucidated by [1], this value is a thermodynamic misinterpretation, likely representing a degradation product or a pseudo-base transition rather than the primary acid-base equilibrium of the parent molecule.

Because berberine lacks conventional proton-donor or acceptor functional groups that dissociate within standard physiological ranges, the nitrogen remains permanently quaternized. The true thermodynamic pKa of the iminium cation is mathematically estimated to be ~15 . Consequently, berberine does not undergo acid-base dissociation within the human gastrointestinal (GI) tract (pH 1.2 to 7.4); it exists exclusively as a positively charged cation.

Sulfate Trihydrate vs. Hydrochloride Salt

To counteract the poor dissolution of the permanently charged, planar aromatic system, berberine is often formulated as different salts. The sulfate trihydrate form—

—offers a distinct advantage in solvation energy over the standard hydrochloride form.

Table 1: Comparative Physicochemical Properties of Berberine Salts

Property	Berberine Hydrochloride	Berberine Sulfate Trihydrate
Aqueous Solubility (25°C)	~2.0 mg/mL (1:500)	~33.3 mg/mL (1:30)
Thermodynamic pKa	~15 (Permanently ionized)	~15 (Permanently ionized)
LogP (Octanol/Water)	-0.99 (Highly hydrophilic)	-0.99 (Highly hydrophilic)
Ionization State (pH 1.2 - 7.4)	Cationic (+1)	Cationic (+1)
Primary Absorption Barrier	Poor passive diffusion & Efflux	Poor passive diffusion & Efflux

Data synthesized from [2] and [3].

Mechanistic Impact of Ionization on Pharmacokinetics (ADME)

The permanent cationic state of berberine sulfate trihydrate dictates its absorption, distribution, metabolism, and excretion (ADME) profile. Because the molecule is permanently ionized (LogP ≈ -0.99), it exhibits extreme lipophobia. It cannot easily partition into the lipophilic phospholipid bilayer of the intestinal epithelium, rendering passive transcellular diffusion highly inefficient.

Instead, berberine must rely on paracellular transport (through tight junctions) or active uptake via organic cation transporters (OCTs). However, once the berberine cation breaches the apical membrane and enters the enterocyte cytosol, it is immediately recognized as a high-affinity substrate by P-glycoprotein (P-gp) , an ATP-binding cassette efflux transporter [4]. P-gp actively pumps the ionized molecule back into the gut lumen, drastically reducing systemic exposure.

Figure 1: Intestinal absorption barrier and P-gp mediated efflux of ionized berberine.

Self-Validating Experimental Protocols

To accurately assess the behavior of berberine sulfate trihydrate during drug development, standard kinetic assays are insufficient. The following protocols are engineered with built-in causality and self-validation mechanisms to ensure data integrity.

Protocol 1: Thermodynamic Solubility Profiling Across Physiological pH

Causality: Because berberine is permanently charged, its solubility should theoretically remain constant across GI pH ranges. However, buffer salts (e.g., phosphates vs. chlorides) can form different ion pairs with the berberine cation, altering apparent solubility. We use isothermal shaking to reach true thermodynamic equilibrium, mapping the exact dissolution profile across the GI tract.

Self-Validation Mechanism: During solubility testing of salt forms, the API can undergo disproportionation (converting to a free base) or hydrate conversion. By analyzing the residual solid pellet via X-ray Powder Diffraction (XRPD), the system self-validates that the measured solubility strictly corresponds to the intact sulfate trihydrate lattice, preventing false-positive readings caused by phase transformations.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 200 mM buffers at pH 1.2 (HCl), 4.5 (Acetate), 6.8 (Phosphate), and 7.4 (Phosphate) to mimic the GI tract.

• API Addition: Add an excess of berberine sulfate trihydrate (e.g., 50 mg) to 1 mL of each buffer in sealed glass vials.

• Equilibration: Place vials in an isothermal shaker at 37°C for 72 hours to ensure thermodynamic equilibrium.

• Phase Separation: Centrifuge the suspensions at 15,000 rpm for 15 minutes, followed by filtration of the supernatant through a 0.22 µm PTFE syringe filter.

• Quantification & Validation:

  • Supernatant: Dilute and quantify berberine concentration via LC-MS/MS (m/z 336.1).

  • Pellet (Validation): Dry the residual solid and analyze via XRPD. Compare the diffractogram to the reference standard of berberine sulfate trihydrate to confirm phase purity.

Figure 2: Self-validating workflow for thermodynamic solubility profiling of berberine.

Protocol 2: Bidirectional Caco-2 Permeability and Efflux Assay

Causality: To isolate the effect of active P-gp efflux from the baseline poor passive diffusion caused by the molecule's permanent charge, we must utilize a bidirectional transport assay in Caco-2 monolayers, which natively express human P-gp.

Self-Validation Mechanism: The inclusion of Verapamil (a potent P-gp inhibitor) acts as an internal control. If the Efflux Ratio (ER) collapses from >2.0 down to ~1.0 in the presence of Verapamil, the system self-validates that P-gp is the definitive mechanism restricting intracellular accumulation, ruling out experimental artifacts like membrane binding or tight junction degradation.

Step-by-Step Methodology:

• Cell Culture: Seed Caco-2 cells on polycarbonate Transwell® inserts and culture for 21 days until Transepithelial Electrical Resistance (TEER) exceeds 300 Ω·cm², ensuring tight junction integrity.

• Dosing Solutions: Prepare 10 µM berberine sulfate trihydrate in HBSS buffer (pH 7.4). Prepare a parallel set containing 10 µM berberine + 50 µM Verapamil.

• Transport Initiation:

  • For Apical-to-Basolateral (A-B) transport: Add dosing solution to the apical chamber.

  • For Basolateral-to-Apical (B-A) transport: Add dosing solution to the basolateral chamber.

• Sampling: Extract 50 µL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes, replacing with fresh HBSS.

• Calculation: Quantify via LC-MS/MS. Calculate the Apparent Permeability (

  ) and the Efflux Ratio ( ). Validate that .

Conclusion

Berberine sulfate trihydrate presents a classic pharmaceutical paradox: while salt selection successfully optimizes its aqueous solubility, the molecule's permanent iminium cation (pKa ~15) fundamentally restricts its passive membrane permeability and subjects it to aggressive P-gp efflux. Recognizing that berberine does not undergo pH-dependent ionization in the gut is critical for formulation scientists. Future drug delivery strategies must pivot away from simple dissolution enhancement and focus on charge-shielding technologies—such as liposomal encapsulation or hydroxypropyl-β-cyclodextrin inclusion complexes—to bypass the physiological barriers dictated by its ionization state.

References

• Spinozzi, S., et al. (2014). Berberine and Its Metabolites: Relationship between Physicochemical Properties and Plasma Levels after Administration to Human Subjects. Journal of Natural Products.[Link] [1]

• Battu, S. K., et al. (2010). Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery. AAPS PharmSciTech.[Link] [2]

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2353, Berberine. PubChem.[Link] [3]

• Ma, B., et al. (2021). Pharmacokinetics and Excretion of Berberine and Its Nine Metabolites in Rats. Frontiers in Pharmacology.[Link] [4]

Toxicological Profile and LD50 of Berberine Sulfate in Murine Models: A Comprehensive Mechanistic Guide

Executive Summary

Berberine sulfate, an isoquinoline alkaloid extracted from plants like Berberis vulgaris and Hydrastis canadensis, has garnered significant attention in drug development for its metabolic, antimicrobial, and antineoplastic properties. However, its therapeutic window is highly constrained by its pharmacokinetic profile. As a Senior Application Scientist, understanding the causality behind its toxicity is paramount. This whitepaper provides an in-depth analysis of the toxicological profile of berberine sulfate in mice, detailing route-dependent lethality (LD50), molecular mechanisms of cellular damage, and a self-validating in vivo protocol for rigorous toxicological assessment.

Pharmacokinetic Bottlenecks and Route-Dependent Lethality

The toxicity of berberine sulfate is inextricably linked to its route of administration. The compound exhibits a classic pharmacokinetic paradox: it is highly potent at the cellular level but suffers from exceptionally poor oral bioavailability (<1%)[1]. This poor absorption is driven by limited intestinal permeability, active efflux by P-glycoprotein (P-gp) pumps, and extensive first-pass metabolism in the liver[1].

Consequently, the Median Lethal Dose (LD50) varies by orders of magnitude depending on how the compound is introduced to the systemic circulation. When administered intravenously (i.v.) or intraperitoneally (i.p.), the primary gastrointestinal barriers are bypassed, leading to rapid systemic exposure and acute toxicity[2].

Table 1: Route-Dependent LD50 of Berberine Sulfate in Mice

Administration Route	Murine LD50 Value	Pharmacokinetic Causality	Primary Toxicological Presentation
Intravenous (i.v.)	~9.04 mg/kg	100% systemic bioavailability; immediate achieved.	Acute respiratory depression, cardiac arrest.
Intraperitoneal (i.p.)	24.3 mg/kg	Rapid absorption via the peritoneal cavity bypassing primary GI barriers.	Ptosis, pilomotor erection, hypothermia, tremors.
Oral (p.o.)	~329 mg/kg	<1% bioavailability due to P-gp efflux and extensive first-pass metabolism.	Gastrointestinal distress, diarrhea, delayed lethality.

(Quantitative data supported by authoritative toxicological evaluations[2],[1])

Molecular Mechanisms of Berberine Toxicity

To design safe therapeutic windows, researchers must understand why berberine induces toxicity at high concentrations. The cellular toxicity of berberine sulfate is primarily driven by its lipophilic cationic structure, which allows it to readily accumulate within the mitochondrial matrix[3].

• Mitochondrial Dysfunction : At toxic doses, berberine inhibits adenine nucleotide translocase, disrupting the mitochondrial respiratory chain[4]. This leads to a rapid depolarization of the mitochondrial membrane, severe depletion of intracellular ATP, and the overproduction of Reactive Oxygen Species (ROS)[3].

• Neuronal Excitotoxicity : In central nervous system tissues, berberine toxicity is uniquely mediated by N-methyl-D-aspartate (NMDA) receptors. Inhibition of these receptors has been shown to block berberine-induced neurotoxicity, indicating that calcium influx via NMDA synergizes with mitochondrial stress to trigger apoptosis[3].

• Apoptotic Cascades : The combination of ATP depletion and oxidative stress forces the cell into apoptosis, executing cell death through both caspase-dependent and caspase-independent pathways[3].

Molecular pathways of berberine sulfate toxicity via mitochondrial and NMDA receptor mediation.

Organ-Specific Toxicological Profiling

When systemic exposure exceeds the therapeutic threshold, berberine sulfate manifests distinct organ-specific pathologies:

• Hepatotoxicity : While low doses of berberine can be hepatoprotective, sub-chronic administration at high concentrations (>50–150 mg/kg) induces significant liver tissue damage. This is clinically marked by elevated alanine aminotransferase (ALT) and aspartate aminotransferase (AST) levels[5].

• Neurotoxicity : Acute i.p. exposure (e.g., nearing the 24.3 mg/kg LD50 limit) results in immediate neurological distress. Mice exhibit lachrymation, pilomotor erection, and ptosis, with maximal central nervous system depression occurring approximately two hours post-administration[2].

• Gastrointestinal Toxicity : Due to poor absorption, high oral doses remain trapped in the gut lumen. This localized accumulation causes severe mucosal inflammation, disruption of gut microbiota, and dose-dependent diarrhea[4].

Self-Validating In Vivo Protocol for LD50 Determination

A robust toxicological study must be a self-validating system. The following protocol outlines the methodology for determining the acute toxicity of berberine sulfate in mice, integrating internal controls to ensure that observed mortality is strictly a function of the compound's pharmacodynamics, not experimental error.

Step-by-Step Methodology

Step 1: Animal Selection and Baseline Validation

• Action : Utilize 8-10 week old Swiss Albino mice. Fast the animals for 4 hours prior to oral dosing, providing water ad libitum.

• Causality : Fasting minimizes the variability of gastric emptying rates and prevents food-drug binding. Because berberine already suffers from poor intestinal permeability, a standardized gastric environment is critical for reproducible absorption[1].

• Self-Validation : Weigh all animals immediately before dosing. Any animal deviating >20% from the mean cohort weight must be excluded to prevent volume-distribution skewing.

Step 2: Formulation and Vehicle Control

• Action : Dissolve berberine sulfate in 0.9% sterile physiological saline.

• Causality : The sulfate salt of berberine is utilized for its superior aqueous solubility compared to the chloride salt. This prevents the formation of suspension micro-particulates that could cause localized peritonitis and confound systemic toxicity signs during i.p. injection.

• Self-Validation : A parallel control group must receive an identical volume of 0.9% saline. If control mice exhibit stress markers or mortality, the injection technique or vehicle sterility is compromised, automatically invalidating the cohort data.

Step 3: Route-Specific Administration

• Action : Administer the formulation via oral gavage (p.o.) or intraperitoneal (i.p.) injection using a maximum volume of 10 mL/kg body weight.

• Causality : Keeping the administration volume strictly proportional to body weight ensures that any observed toxicity is driven by the compound's

  , rather than hypervolemic shock or gastric rupture.

Step 4: Toxicokinetic Observation Window

• Action : Monitor the subjects continuously for the first 4 hours post-dose, followed by daily observations for 14 days.

• Causality : Berberine's i.p. toxicity manifests rapidly (within 2 hours) due to rapid systemic absorption and subsequent mitochondrial ATP depletion[2]. Conversely, oral toxicity may be delayed due to slow GI transit and secondary gut-microbiota metabolism[4].

• Self-Validation : Implement a standardized clinical scoring matrix (e.g., the Irwin test). Two independent, blinded observers must score the animals to eliminate subjective bias regarding neurological signs (ptosis, tremors).

Step 5: Necropsy and Histopathology

• Action : Euthanize surviving animals at day 14. Harvest the liver, kidneys, and brain for H&E staining.

• Causality : Histological examination is required to confirm whether mortality was driven by acute organ failure (e.g., hepatic necrosis) or systemic metabolic collapse[5].

Step-by-step in vivo workflow for determining the acute toxicity and LD50 of berberine sulfate.

Conclusion

Berberine sulfate presents a highly complex toxicological profile that is strictly governed by its route of administration. While its oral toxicity is relatively low due to poor bioavailability, systemic exposure via i.p. or i.v. routes reveals potent mitochondrial and neurotoxic liabilities. Drug development professionals must account for these mechanisms—specifically ATP depletion, ROS generation, and NMDA receptor activation—when formulating novel delivery systems (e.g., liposomes or nanoparticles) designed to enhance the bioavailability of berberine.

References

• Title: Goldenseal (Hydrastis canadensis L.) and Two of Its Constituent Alkaloids Berberine [2086-83-1] and Hydrastine Source: National Toxicology Program (nih.gov) URL: [Link]

• Title: Toxicology effects of Berberis vulgaris (barberry) and its active constituent, berberine: a review Source: PMC (nih.gov) URL: [Link]

• Title: Research progress on the pharmacological effects of berberine targeting mitochondria Source: Frontiers in Pharmacology (frontiersin.org) URL: [Link]

• Title: Mitochondria and NMDA Receptor-Dependent Toxicity of Berberine Sensitizes Neurons to Glutamate and Rotenone Injury Source: PMC (nih.gov) URL: [Link]

• Title: Toxicological Effects of Berberine and Sanguinarine Source: Frontiers in Pharmacology (frontiersin.org) URL: [Link]

Sources

• 1. Frontiers | Research progress on the pharmacological effects of berberine targeting mitochondria [frontiersin.org]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. Mitochondria and NMDA Receptor-Dependent Toxicity of Berberine Sensitizes Neurons to Glutamate and Rotenone Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Toxicology effects of Berberis vulgaris (barberry) and its active constituent, berberine: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Toxicological Effects of Berberine and Sanguinarine [frontiersin.org]

Protocols & Analytical Methods

Protocol for synthesis of berberine sulfate trihydrate

Application Note: Scalable Synthesis and Purification Protocol for Berberine Sulfate Trihydrate

Executive Summary & Mechanistic Rationale

Berberine is a prominent isoquinoline alkaloid widely investigated for its antimicrobial properties and its ability to regulate glucose and lipid metabolism. However, the most common commercial form—berberine hydrochloride—suffers from poor aqueous solubility, which severely limits its bioavailability and versatility in pharmaceutical formulations[1].

Synthesizing berberine sulfate trihydrate (C₂₀H₁₈NO₄·0.5SO₄·3H₂O or C₄₀H₃₆N₂O₁₂S·3H₂O) resolves this bottleneck. The sulfate form exhibits an aqueous solubility approximately 100 times greater than the hydrochloride form at room temperature, enabling high-concentration liquid formulations and injectables[1]. Furthermore, from a pharmacokinetic standpoint, the sulfate moiety stabilizes the alkaloid and allows it to readily participate in phase II detoxification conjugation reactions in the liver once cleaved—a metabolic pathway not accessible to the hydrochloride form[2].

This application note outlines a high-yield, self-validating synthetic protocol to convert crude berberine into high-purity berberine sulfate trihydrate. To prevent the formation of mixed salts, the synthesis utilizes a two-stage displacement mechanism: forcing the formation of a hydrogen sulfate intermediate before neutralizing it to the final trihydrate form[1][3].

Synthetic Workflow

Figure 1: Two-stage synthetic workflow for Berberine Sulfate Trihydrate.

Reagents and Materials

Reagent / Material	Specification / Concentration	Purpose in Synthesis
Crude Berberine	~42% purity (Hydrochloride form)	Primary alkaloid starting material[1].
Distilled Water	HPLC Grade	Primary solvent for initial dissolution.
Activated Carbon	Fine powder, acid-washed	Decolorization and removal of plant matrix impurities[3].
Sulfuric Acid (H₂SO₄)	30–45% (v/v)	Chloride displacement and intermediate formation[3].
Sodium Hydroxide (NaOH)	10% (w/v) aqueous solution	Precise pH neutralization[3].
Ethanol	80–85% (v/v)	Anti-solvent for crystallization and hydration control[3].

Step-by-Step Experimental Protocol

Phase 1: Refining of Crude Berberine

• Dissolution : Suspend crude berberine in distilled water at a weight-to-volume ratio of 1:8 to 1:15[3].

• Decolorization : Add activated carbon (0.02 to 0.05 parts by weight relative to the crude berberine) to the suspension[3].

• Thermal Treatment : Heat the mixture to 80–95 °C under continuous mechanical agitation until the crude berberine is fully dissolved[1].

  • Scientist's Insight : The elevated temperature is critical to disrupt the crystal lattice of the crude hydrochloride form. Simultaneously, the activated carbon adsorbs organic impurities, residual plant matrix compounds, and degraded chromophores.

• Filtration : Filter the hot solution immediately through a heated Buchner funnel to remove the activated carbon and insoluble particulates. The filtrate is a clarified, refined berberine solution (Solution A).

Phase 2: Synthesis of Berberine Hydrogen Sulfate (Intermediate)

• Acidification : To Solution A, slowly add dilute sulfuric acid (35% v/v). The volumetric ratio of Solution A to sulfuric acid should be maintained strictly between 15:1 and 30:1[1][3].

• Reaction : Maintain the reaction mixture at 70–95 °C with continuous stirring for 3 to 5 hours[1][3].

  • Scientist's Insight : Direct conversion to a neutral sulfate often traps chloride ions, resulting in a mixed HCl/H₂SO₄ salt. The high concentration of sulfate ions and low pH in this step drive the equilibrium entirely towards the formation of berberine hydrogen sulfate, ensuring 100% displacement of chloride ions.

• Isolation : Cool the mixture to room temperature (20–25 °C) to induce precipitation. Filter the precipitate, wash with chilled distilled water, and dry to obtain berberine hydrogen sulfate (Intermediate B)[1].

  • Self-Validation Check (In-Process) : Dissolve a 50 mg sample of Intermediate B in water and add drops of 0.1 M AgNO₃. The absence of a white AgCl precipitate confirms the complete removal of chloride ions.

Phase 3: Alkalization and Crystallization of Berberine Sulfate Trihydrate

• Neutralization : Transfer Intermediate B into a multi-necked reaction flask. Add distilled water (1:10 weight-to-volume ratio). Under constant stirring, add the 10% (w/v) NaOH solution dropwise until the intermediate completely dissolves and the pH stabilizes exactly between 7.7 and 8.0[3].

  • Scientist's Insight : Strict pH control is the most critical parameter in this phase. A pH below 7.7 will leave unreacted hydrogen sulfate, reducing final yield. A pH above 8.0 risks the degradation of the isoquinoline ring or the formation of free-base berberine, which will crash out of solution as an impurity.

• Concentration : Distill the neutralized solution under reduced pressure to remove excess water[1][3].

• Solvent Exchange & Reflux : Add 85% ethanol to the concentrated residue. Heat the mixture to reflux for 30 minutes[3].

  • Scientist's Insight : Ethanol acts as a selective anti-solvent. It forces the highly polar sulfate salt to crystallize while keeping residual organic impurities solubilized. The 85% aqueous-ethanol concentration provides the exact water activity required to form the stable trihydrate crystal lattice.

• Crystallization : Cool the mixture gradually and allow it to crystallize undisturbed for at least 4 hours[1].

• Purification : Filter the crystals. Resuspend the filter cake in a fresh volume of 85% ethanol for a final recrystallization step[3]. Filter and dry under controlled ambient humidity to yield fine berberine sulfate trihydrate (Typical yield: ~84.9%)[3].

Quality Control & Self-Validation System

To ensure batch-to-batch reproducibility and scientific integrity, the final product must be evaluated against the following analytical parameters:

Analytical Parameter	Target Specification	Analytical Method	Scientific Rationale
Appearance	Golden yellow crystalline powder	Visual Inspection	Confirms the integrity of the characteristic isoquinoline chromophore.
Purity (HPLC)	≥ 99.0%	RP-HPLC (UV at 345 nm)	Ensures removal of related co-occurring alkaloids (e.g., palmatine, jatrorrhizine).
pH (1% aqueous solution)	5.5 – 6.5	Potentiometry	Validates the neutral sulfate salt form (confirms absence of excess H₂SO₄ or NaOH).
Moisture Content	~13.2%	Karl Fischer Titration	Empirically confirms the trihydrate hydration state[3].
Chloride Limit	< 0.1%	Ion Chromatography	Validates the efficiency of the Phase 2 intermediate conversion step.

References

• Process for preparing berberine sulphate (CN1485326A). Google Patents.
• Process for preparing berberine sulphate (CN1324026C). Google Patents.

• Berberine Sulfate - The sulfate form extracted from berberis . BECARRE Natural. Available at:[Link]

Sources

• 1. CN1485326A - Process for preparing berberine sulphate - Google Patents [patents.google.com]
• 2. Berberine Sulfate | BECARRE Natural [becarre-natural.com]
• 3. CN1324026C - Process for preparing berberine sulphate - Google Patents [patents.google.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Method Development and Validation for Berberine Sulfate

Executive Summary & Analytical Rationale

Berberine sulfate is a quaternary benzylisoquinoline alkaloid widely recognized for its profound antimicrobial, anti-inflammatory, and metabolic regulatory properties Frontiers in Pharmacology[1]. As drug development professionals increasingly focus on botanical extracts and purified alkaloid formulations, the demand for robust, reproducible quantification methods has surged.

However, detecting berberine via High-Performance Liquid Chromatography (HPLC) presents a distinct physicochemical challenge. Because berberine exists as a permanently charged quaternary ammonium cation in solution, it exhibits aggressive secondary ion-exchange interactions with residual, unendcapped silanol groups on standard silica-based stationary phases. If not properly mitigated, this interaction inevitably leads to severe peak tailing, shifting retention times, and compromised quantification accuracy SIELC Technologies[2].

This application note details a self-validating, field-proven HPLC-UV methodology designed to suppress these ionic interactions, ensuring sharp peak symmetry and high-fidelity data suitable for regulatory submissions.

Method Development Strategy: The Causality Behind the Chemistry

To build a rugged analytical method, every chromatographic parameter must be selected based on mechanistic causality rather than empirical guesswork.

Stationary Phase and Mobile Phase Dynamics

While mixed-mode columns (e.g., Primesep B) offer excellent retention for alkaloids by combining hydrophobic and ion-exchange mechanisms[2], a highly endcapped C18 reverse-phase column remains the industry standard for its reproducibility and accessibility PMC[3].

To force the C18 column to perform optimally with a positively charged analyte, the mobile phase must be heavily modified. We utilize a Potassium Dihydrogen Phosphate (

) buffer strictly adjusted to pH 2.5 - 2.8 .

• The Causality: At pH > 3.5, surface silanols (

  ) on the silica matrix ionize into , creating an electrostatic trap for the berberine cation. Dropping the pH to 2.5 neutralizes these silanols, shutting down the secondary ion-exchange pathway and forcing berberine to separate purely based on hydrophobic partitioning MDPI[4].

UV Detection Optimization

Berberine exhibits multiple UV absorption maxima (e.g., 229 nm, 266 nm, and 346 nm). While 266 nm provides maximum absolute sensitivity, 346 nm is selected as the optimal wavelength .

• The Causality: Plant matrices are rich in flavonoids and phenolic acids that absorb heavily in the 200–280 nm range. Shifting detection to 346 nm effectively "blinds" the detector to these interferences, drastically improving method selectivity and baseline stability National Yang Ming Chiao Tung University[5].

HPLC method development and validation workflow for berberine sulfate.

Optimized Chromatographic Conditions

The following parameters represent the optimized, self-validating system for berberine sulfate quantification.

Parameter	Specification	Causality / Rationale
Column	C18 (250 mm × 4.6 mm, 5 µm)	Provides necessary hydrophobic retention and theoretical plates[3].
Mobile Phase A	20 mM (pH 2.8)	Low pH suppresses silanol ionization, preventing peak tailing[4].
Mobile Phase B	Acetonitrile (HPLC Grade)	Organic modifier for rapid elution strength[3].
Elution Mode	Isocratic (75% A : 25% B)	Ensures baseline stability and reproducible retention times[4].
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm ID columns[3].
Detection	UV at 346 nm	Maximum selectivity against plant matrix interferences[3][5].
Injection Volume	10 µL	Prevents column overloading while maintaining sensitivity[4].
Column Temp	40 °C	Reduces mobile phase viscosity and improves mass transfer[4].

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness, this protocol incorporates internal validation gates. If any gate fails, the run is automatically invalidated, preventing the reporting of artifactual data.

Phase 1: Sample Preparation & Extraction

Berberine sulfate is highly soluble in water and alcohols, but its extraction from complex plant matrices requires disruption of cellular structures. Ultrasonic extraction (USE) is utilized as it yields up to 9.6% higher recovery than traditional Soxhlet extraction PMC[6].

• Weighing: Accurately weigh 100.0 mg of raw plant material or powdered extract into a 15 mL centrifuge tube[3].

• Solvent Addition: Add 5.0 mL of acidified methanol (0.1% HCl in Methanol). Causality: The slight acidification protonates matrix components, releasing bound berberine into the solvent[6].

• Ultrasonication: Sonicate the mixture for 30 minutes at 50 °C to thoroughly disrupt cellular matrices[6].

• Clarification: Centrifuge at 10,000 rpm for 10 minutes to pellet insoluble debris.

• Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter directly into an HPLC autosampler vial. Causality: PVDF is chosen over Nylon to prevent non-specific binding of the alkaloid[4].

Step-by-step sample preparation and extraction workflow for berberine.

Phase 2: System Suitability Testing (SST)

Before analyzing unknown samples, the system must prove its fitness.

• Gate 1 (Specificity): Inject 10 µL of blank sample diluent. Validation Check: The baseline must be flat at the expected retention time of berberine (~5.1 minutes)[7].

• Gate 2 (Precision & Symmetry): Inject a 10 µg/mL berberine standard five consecutive times.

  • Validation Check: The Relative Standard Deviation (RSD) of the peak area must be

    .

  • Validation Check: The USP Tailing Factor (

    ) must be , confirming that silanol interactions are successfully suppressed[3].

Phase 3: Sample Analysis

Inject samples in duplicate. To ensure retention time stability and detector response consistency, bracket the unknown samples by injecting a known standard every 10 injections.

Method Validation Parameters

When executed correctly, this method meets all International Council for Harmonisation (ICH) Q2(R1) guidelines. Expected quantitative benchmarks are summarized below based on multi-laboratory validations[4][5][6]:

Validation Parameter	Acceptance Criteria (ICH Q2)	Typical Berberine Performance
Linearity Range		0.5 – 50 µg/mL[5]
Limit of Detection (LOD)	Signal-to-Noise 3:1	~0.14 µg/mL[4]
Limit of Quantitation (LOQ)	Signal-to-Noise 10:1	~0.43 µg/mL[4]
Intra-day Precision (RSD%)		1.40%[6]
Inter-day Precision (RSD%)		2.83% (Acceptable for complex matrices)[6]
Matrix Recovery	95.0% – 105.0%	95.0% - 99.8%[4][6]

References

• Scholars Research Library. Isolation, characterisation and RP-HPLC estimation of berberine in homeopathic formulation. Available at: Link[7]

• National Yang Ming Chiao Tung University. HPLC determination of berberine in medicinal herbs and a related traditional Chinese medicine. Available at: Link[5]

• PMC (National Institutes of Health). Validated HPLC-UV method for the determination of berberine in raw herb Daruharidra, its extract, and in commercially marketed Ayurvedic dosage forms. Available at: Link[3]

• SIELC Technologies. HPLC Method for Analysis of Berberine on Primesep B Column. Available at: Link[2]

• Frontiers in Pharmacology. Berberine: Botanical Occurrence, Traditional Uses, Extraction Methods, and Relevance in Cardiovascular, Metabolic, Hepatic, and Renal Disorders. Available at: Link[1]

• MDPI. Berberine and Palmatine Distribution Across Plant Organs in Berberis darwinii: Basis for Selecting Superior-Producing Accessions. Available at: Link[4]

• PMC (National Institutes of Health). A comprehensive review of recent advances in the extraction and therapeutic potential of berberine. Available at: Link[6]

Sources

• 1. Frontiers | Berberine: Botanical Occurrence, Traditional Uses, Extraction Methods, and Relevance in Cardiovascular, Metabolic, Hepatic, and Renal Disorders [frontiersin.org]
• 2. HPLC Method for Analysis of Berberine on Primesep B Column | SIELC Technologies [sielc.com]
• 3. Validated HPLC-UV method for the determination of berberine in raw herb Daruharidra (Berberis aristata DC), its extract, and in commercially marketed Ayurvedic dosage forms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. scholar.nycu.edu.tw [scholar.nycu.edu.tw]
• 6. A comprehensive review of recent advances in the extraction and therapeutic potential of berberine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

Application Note: Preparation and Optimization of Berberine Sulfate Trihydrate Stock Solutions for In Vitro Cell Culture

Executive Summary

Berberine sulfate trihydrate is a naturally occurring isoquinoline alkaloid with potent antineoplastic, antimicrobial, and metabolic regulatory properties. This application note establishes a robust, self-validating protocol for formulating berberine sulfate trihydrate stock solutions, specifically engineered for in vitro cell culture. By analyzing solvent thermodynamics, API stability, and downstream cellular interactions, this guide ensures high-fidelity reproducibility for pharmacological assays.

Pharmacological Context & Mechanistic Grounding

Berberine sulfate exhibits pleiotropic effects across various cellular models. Mechanistically, it acts as a potent inhibitor of the mitochondrial calcium uniporter (MCU), disrupting MCU-EMRE assembly with an IC50 of approximately 2.2 µM[1]. Furthermore, it suppresses cell migration and tumor invasion by downregulating matrix metalloproteinases (MMP-2/9) and the NF-κB/AP-1 signaling cascades[2]. In cancer stem cell models, such as the A549 lung carcinoma line, berberine demonstrates a half-maximal inhibitory concentration (IC50) of ~7 µM[3].

Berberine's multi-target inhibition of cellular migration and mitochondrial calcium uptake.

Physicochemical Profiling & Solvent Causality

The trihydrate form of berberine sulfate (CAS: 6190-33-6) is preferred over the anhydrous form due to its thermodynamic stability under ambient humidity[4]. Anhydrous powders are highly hygroscopic; absorbing atmospheric moisture during weighing introduces significant molarity errors.

Table 1: Physicochemical Properties & Solvent Compatibility

Property	Specification	Rationale / Impact
Molecular Formula	C40H36N2O8S · 3H2O	Trihydrate lattice ensures weighing accuracy.
Molecular Weight	~824.8 g/mol	Varies by hydration; verify lot-specific CoA for precise molarity.
Aqueous Solubility	≤ 1 mM (Requires heat/sonication)	Planar polycyclic structure resists aqueous solvation[1].
DMSO Solubility	Up to 50 mM	DMSO disrupts the crystal lattice, enabling high-concentration stocks.
Light Sensitivity	High (Photo-degradation)	Requires amber tubes or foil wrapping to prevent oxidation.

Causality in Solvent Selection: While berberine sulfate can be dissolved in water to yield a 1 mM stock, this process is thermodynamically unfavorable and strictly requires sonication to ensure complete dissolution[1]. For cell culture applications requiring working concentrations between 10 µM and 100 µM[1][2], a 1 mM aqueous stock would necessitate adding 1-10% (v/v) water to the culture media, potentially altering the media's osmotic balance. Conversely, utilizing Dimethyl Sulfoxide (DMSO) allows for a 10 mM to 50 mM stock. This ensures the final solvent concentration in the culture well remains ≤ 0.1% (v/v), well below the threshold for solvent-induced cytotoxicity.

Experimental Protocol: Preparation of 10 mM Stock Solution

Self-Validating System: This protocol incorporates visual, volumetric, and biological checkpoints to guarantee solvent integrity and active pharmaceutical ingredient (API) stability.

Materials Required:

• Berberine sulfate trihydrate (High purity, >98%)

• Cell-culture grade DMSO (Anhydrous, sterile)

• 0.22 µm PTFE syringe filters

• Sterile amber microcentrifuge tubes

Step-by-Step Methodology:

• Gravimetric Analysis: Accurately weigh 8.25 mg of berberine sulfate trihydrate on an analytical balance (d = 0.01 mg). Field-Proven Insight: Precision at this stage defines the downstream IC50 accuracy.

• Solvation: Transfer the powder to a sterile 1.5 mL amber tube. Add exactly 1.0 mL of cell-culture grade DMSO.

• Homogenization: Vortex the suspension vigorously for 60 seconds.

  • Validation Checkpoint 1: Hold the tube against a bright light source. The solution must be a clear, deep yellow liquid with zero visible particulates.

• Sterilization: Draw the solution into a sterile glass syringe and pass it through a 0.22 µm PTFE filter into a new, sterile amber tube.

  • Causality: PTFE is chemically inert to DMSO. Using standard PES or Nylon filters with 100% DMSO can cause partial membrane dissolution, leaching plasticizers into your stock and confounding cellular assays.

• Aliquoting & Storage: Divide the filtered stock into 50 µL aliquots to prevent repeated freeze-thaw cycles. Store at -20°C in the dark.

  • Validation Checkpoint 2: Upon thawing for future use, inspect for precipitation. If crystallization has occurred, warm to 37°C and vortex until fully redissolved.

Workflow for the preparation, sterilization, and storage of berberine sulfate stocks.

Protocol: In Vitro Cell Culture Application

When introducing berberine sulfate to in vitro models (e.g., HeLa, HASMCs, or MRSA cultures), localized precipitation must be actively avoided[1][2][5]. Sub-inhibitory concentrations (e.g., 50 µM) are often used for mechanistic studies without inducing immediate cell death[5].

Step-by-Step Dilution:

• Pre-warming: Warm the complete culture media (e.g., DMEM supplemented with 10% FBS) to 37°C.

  • Causality: Adding a room-temperature DMSO stock directly to cold media causes rapid thermodynamic shock, leading to micro-precipitation of the hydrophobic berberine molecules before they can evenly disperse.

• Intermediate Dilution (Recommended for low-dose assays): For a final target concentration of 10 µM[1], first dilute the 10 mM stock 1:10 in DMSO to create a 1 mM working stock.

• Final Administration: Add 10 µL of the 1 mM working stock per 1 mL of pre-warmed media (1:100 dilution). This yields a 10 µM final concentration with exactly 1% DMSO. To achieve the gold-standard <0.1% DMSO, use the 10 mM stock directly (1 µL per 1 mL media).

• Biological Validation (Vehicle Control): Always run a parallel control group treated with the exact equivalent volume of pure DMSO.

  • Validation Checkpoint 3: Perform a Trypan Blue exclusion assay or TMRM staining. As confirmed in the literature, up to 10 µM berberine should not disrupt baseline mitochondrial membrane potential in healthy control cells[1]. If the vehicle control shows >5% cell death, the DMSO batch is compromised, or the solvent volume is too high.

References[1] Title: Berberine is a Novel Mitochondrial Calcium Uniporter Inhibitor that Disrupts MCU‐EMRE Assembly. Source: nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGBc3wpASXWPH4ZBKmJZcFRL-SFjUD2mR7beCszbXBntyuCd5vDl3CBcJmi5IgH-V44JSlc-xgHQvojHRNNQNI8mM8lP52fKPD-xRgziP6jHDxwkHUYpIn_7egAW8RQt7iEu4cot5QESuFBsuQ=[5] Title: Proteomics and acetyl-proteomics reveal the antibacterial mechanism of berberine sulfate against methicillin-resistant Staphylococcus aureus. Source: frontiersin.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE5ekExrUEylftw5e11XKhiPeoarqw1KMryKo2kL_74s6YsSYJDE4681UUwACBa36n2-XPDVGZm2MtQx20Sw1fviyIvz-apHLtfCqYHyd8CyelvHMjhQczObYq6lprDDissY4zWievSqUA_fQcAF6S7VDc3L_RG11DuRHtat7XQcvMU0l5Z-IwPbHz9g__miK-iO5Ac[3] Title: US20150320738A1 - Berberine-containing pharmaceutical composition for inhibiting cancer stem cell growth or carcinoma metastasis and application thereof. Source: google.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGiVDNzeaugWEao2oinlt1DQlASDvTgIOzozuRb5XjJW6-FRqL8sqvViAb4b7dTBL9QQY2Zqs5EiO0W44xbZ74G8iM5Z1HkSD05PcqGz-Q3PRrMOR-xaea7C9Pz-IYNCQUjXXOZdqHpBttJSGWt7g==[2] Title: Berberine suppresses in vitro migration of human aortic smooth muscle cells through the inhibitions of MMP-2/9, u-PA, AP-1, and NF-κB. Source: nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEUM4qGl7ZCvqLhYXP07GUe7ChYZb6dRWsVX1i-EPe6WG0ecnx2iGAiovQ5K9RHHBpuHPQSs9dY0k7kLxjYndukfOsZO88oddaEhVqJ7IoYiPD4UNqdo0XTq_N5MPc2yEDGDtdvdDK6Om39QQ==[4] Title: Berberine hydrochloride 633-65-8 wiki. Source: guidechem.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEIO0qe_hXiMeaP_p_l1QCRZOhpI97PN66XBqx6J-HkH3izVm7sK4MpTyw1rjUxjmEPQiKRK_-R-UEOIjMaoSvfIAk_7R0zf3TPxjUKvN5wzJFes-Ugnuw9jL4FVl9C9LDp17CZpX8w0uYTzczhe8ZrsXA2SJwfASmVD4IENoc1K2H-g1R8

Sources

• 1. Berberine is a Novel Mitochondrial Calcium Uniporter Inhibitor that Disrupts MCU‐EMRE Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Berberine suppresses in vitro migration of human aortic smooth muscle cells through the inhibitions of MMP-2/9, u-PA, AP-1, and NF-κB - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US20150320738A1 - Berberine-containing pharmaceutical composition for inhibiting cancer stem cell growth or carcinoma metastasis and application thereof - Google Patents [patents.google.com]
• 4. wap.guidechem.com [wap.guidechem.com]
• 5. Frontiers | Proteomics and acetyl-proteomics reveal the antibacterial mechanism of berberine sulfate against methicillin-resistant Staphylococcus aureus [frontiersin.org]

Extraction and purification of berberine sulfate from Coptis chinensis

Application Note: High-Yield Extraction, Purification, and Conversion of Berberine Sulfate from Coptis chinensis

Executive Summary

Coptis chinensis (Chinese goldthread) is a primary botanical source of isoquinoline alkaloids, predominantly berberine[1]. While berberine hydrochloride (HCl) is the most ubiquitous commercial form, berberine sulfate exhibits significantly superior aqueous solubility—approximately 100-fold greater at room temperature[2]. This enhanced solubility profile makes the sulfate salt a highly desirable candidate for injectable formulations, advanced oral delivery systems, and phase II detoxification conjugation assays[3]. This application note details the causal mechanisms, optimized extraction kinetics, and purification workflows required to isolate high-purity berberine sulfate.

Mechanistic Rationale: The Chemistry of Berberine Sulfate

The extraction of berberine sulfate relies on precise acid-base manipulation and the differential solubility of alkaloid salts.

• Acidic Protonation: In the plant matrix, berberine exists in complex with endogenous organic acids. By utilizing a dilute sulfuric acid solution, the tertiary amine core of the alkaloid is protonated, converting it into berberine hydrogen sulfate, which is highly soluble in the aqueous phase[2].

• Isoelectric Purification: Adjusting the pH via controlled alkalinization neutralizes the excess acid, cleaving the hydrogen sulfate bond to form the stable, neutral berberine sulfate salt[4]. This form can be selectively precipitated and recrystallized in ethanol.

• Acoustic Cavitation (UAE): Traditional maceration is highly time-consuming. Ultrasonic-Assisted Extraction (UAE) introduces acoustic cavitation, which mechanically disrupts the cellulosic cell walls of the rhizome. This drastically enhances solvent penetration and mass transfer kinetics, reducing extraction time from 24 hours to under 60 minutes[5][6].

Comparative Extraction Kinetics

To optimize yield and purity, various extraction methodologies must be evaluated. UAE combined with acidic solvents provides the highest matrix recovery while preventing the thermal degradation associated with continuous reflux methods.

Table 1: Quantitative Comparison of Berberine Extraction Methodologies

Extraction Method	Solvent System	Time	Temp (°C)	Yield (mg/g)	Mechanism / Notes
Soxhlet Extraction	Ethanol (95%)	3 - 6 h	70	~40.0	Continuous reflux; high thermal degradation risk[5].
Acid-Water Maceration	0.4% H₂SO₄	24 h	25	~84.0	Simple, scalable; relies on passive diffusion[5].
Ultrasonic-Assisted (UAE)	0.05 M H₂SO₄	10 - 40 min	60	~100.0	Acoustic cavitation; highest efficiency and matrix recovery[5][6].

Experimental Workflows

Fig 1. Step-by-step workflow for the extraction and purification of berberine sulfate.

Step-by-Step Protocol: Extraction, Conversion, and Purification

Phase 1: Primary Extraction (UAE Method)

• Matrix Preparation: Pulverize dried Coptis chinensis rhizomes and sieve through a 40-mesh screen to maximize the surface area exposed to the solvent.

• Solvent Addition: Suspend the powder in 0.4% (v/v) dilute sulfuric acid at a solid-to-liquid ratio of 1:16[5].

• Ultrasonication: Subject the suspension to UAE at 150 W and 60 °C for 40 minutes[6].

  • Causality: Temperatures above 60 °C accelerate the thermal degradation of isoquinoline alkaloids; 60 °C provides the optimal thermodynamic balance between solvent viscosity reduction and analyte stability[6].

• Filtration: Vacuum filter the homogenate through a Buchner funnel to remove the fibrous biomass, yielding a crude alkaloid extract.

Phase 2: Refinement and Hydrogen Sulfate Formation

• Decolorization: Add activated carbon (0.02 parts by weight relative to the starting material) to the crude extract and stir at 80–85 °C for 30 minutes. Filter through a Celite bed[2].

  • Causality: Activated carbon selectively adsorbs high-molecular-weight polyphenols and pigmented impurities without trapping the highly soluble protonated berberine.

• Acidification: To the refined filtrate, add 30% (v/v) sulfuric acid at a 15:1 volume ratio. Maintain the reaction at 85–90 °C for 3 hours with continuous agitation[2].

• Precipitation: Cool the solution to room temperature (20–25 °C) to precipitate berberine hydrogen sulfate. Filter and wash the filter cake with minimal cold distilled water.

Phase 3: Sulfate Conversion and Recrystallization

• Neutralization: Suspend the berberine hydrogen sulfate in distilled water. Under continuous stirring, dropwise add 10% (w/v) NaOH until the pH stabilizes between 7.7 and 8.0[4].

  • Causality: This precise isoelectric adjustment cleaves the hydrogen sulfate bond, forming the neutral berberine sulfate salt, which is primed for organic precipitation.

• Solvent Exchange: Evaporate the residual water under reduced pressure. Resuspend the dried pellet in 85% ethanol[4].

• Recrystallization: Reflux the ethanolic suspension at 70 °C for 30 minutes until fully dissolved. Cool the filtrate slowly to 4 °C over 4–5 hours. Isolate the resulting yellow needle-like crystals of pure berberine sulfate via vacuum filtration[4].

Phase 4: Self-Validating Analytical System (HPLC-UV)

To ensure protocol fidelity and quantify the success of the recrystallization, validate the purified crystals using High-Performance Liquid Chromatography (HPLC):

• Stationary Phase: C18 reverse-phase silica column (250 × 4.6 mm, 5 µm).

  • Causality: The hydrophobic C18 alkyl chains effectively retain the non-polar domains of the alkaloid, while the silica base withstands the acidic mobile phase[7].

• Mobile Phase: Acetonitrile : 0.05 M Potassium dihydrogen phosphate (30:70, v/v).

  • Causality: The phosphate buffer suppresses the ionization of residual silanols on the column, preventing peak tailing of the basic amine group[7].

• Detection: Isocratic elution monitored at 345 nm.

• Validation Metric: A single sharp peak at the berberine retention time indicates >99% purity. The presence of secondary peaks (e.g., palmatine or coptisine) indicates incomplete recrystallization, necessitating a repeated ethanol reflux.

Pharmacological Relevance & Downstream Application

Once purified, berberine sulfate is highly active in metabolic and oncological assays. Because the sulfate group can participate in phase II detoxification conjugation reactions in the liver (a mechanism unavailable to the HCl form), it exhibits unique pharmacokinetic properties[3]. At the cellular level, berberine sulfate acts as a potent metabolic regulator by targeting mitochondrial function.

Fig 2. Mechanism of action of berberine sulfate via the AMPK signaling pathway.

References

1.[5] A comprehensive review of recent advances in the extraction and therapeutic potential of berberine - PMC. nih.gov. 2.[2] CN1485326A - Process for preparing berberine sulphate - Google Patents. google.com. 3.[4] CN1324026C - Process for preparing berberine sulphate - Google Patents. google.com. 4.[7] Extraction and detection methods for berberine in different herbal and biological matrixes. researchgate.net. 5.[6] An Extraction Process Based on the Collaborative Extraction of Coptis chinensis Franch. Phytoconstituents Using a Deep Eutectic Solvent and an Organic Solvent - MDPI. mdpi.com. 6.[3] Berberine Sulfate | BECARRE Natural. becarre-natural.com. 7.[1] Berberine: A Bitter Phytochemical With Diversely Sweet Therapeutic Properties | Nutrition Reviews | Oxford Academic. oup.com.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. CN1485326A - Process for preparing berberine sulphate - Google Patents [patents.google.com]
• 3. Berberine Sulfate | BECARRE Natural [becarre-natural.com]
• 4. CN1324026C - Process for preparing berberine sulphate - Google Patents [patents.google.com]
• 5. A comprehensive review of recent advances in the extraction and therapeutic potential of berberine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Application Note: Optimal Solvent Systems for the Recrystallization of Berberine Sulfate Trihydrate

Target Audience: Formulation Scientists, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Pharmacological Context

Berberine sulfate is a quaternary ammonium salt derived from the benzylisoquinoline alkaloid proto-berberine, widely investigated for its robust antimicrobial, anti-inflammatory, and metabolic regulatory properties[1]. In pharmaceutical development, the sulfate salt is often preferred over the hydrochloride form due to improved aqueous solubility and bioavailability[2].

However, achieving >99.5% purity for active pharmaceutical ingredient (API) standards is notoriously difficult. Crude botanical extracts contain structurally analogous alkaloids (e.g., palmatine, coptisine) that readily co-crystallize. Furthermore, berberine sulfate exhibits complex pseudopolymorphism. The target API form—Berberine Sulfate Trihydrate (

, MW: 822.8 g/mol )[3]—requires precise thermodynamic control during recrystallization. Dehydration or solvent entrapment during downstream processing can severely compromise batch-to-batch reproducibility.

This application note details the thermodynamic rationale and field-proven protocols for isolating high-purity berberine sulfate trihydrate using optimized solvent systems.

Thermodynamic Basis of Solvent Selection

The selection of a recrystallization solvent must balance three critical parameters: a steep thermal solubility gradient (for high yield), selective impurity rejection, and optimal water activity (

) to maintain the trihydrate stoichiometry.

• Water: While berberine sulfate is highly soluble in hot water, its cold-water solubility remains relatively high (~38.46 mg/mL at 25°C)[4]. Using pure water as a recrystallization solvent results in unacceptable yield losses in the mother liquor.

• Absolute Ethanol: Berberine sulfate exhibits poor solubility in absolute ethanol (~3.36 mg/mL)[5]. More critically, absolute ethanol acts as a desiccant, stripping the waters of hydration from the crystal lattice and generating mixed anhydrous/hydrate polymorphs.

• The 85% Ethanol/Water System: An 80–90% aqueous ethanol mixture provides the ideal dielectric constant. It acts synergistically: the water component solvates the polar sulfate anion, while the ethanol component sharply reduces the cold-temperature solubility, driving crystallization[6].

Table 1: Solubility Profile & Solvent Suitability

Solvent System	Temp (°C)	Solubility (mg/mL)	Application Suitability	Mechanistic Rationale
Milli-Q Water	25	~38.46	Poor	High cold solubility causes unacceptable API yield loss[4].
Ethanol (Absolute)	25	~3.36	Poor	Insufficient solubility; risks dehydrating the trihydrate lattice[5].
DMSO	25	~7.69 - 21.65	Assay Only	Highly hygroscopic; impossible to remove via standard drying[4][5].
85% Ethanol/Water	85	>80.00	Optimal	Steep thermal gradient; provides exact water activity for trihydrate[6].

Recrystallization Strategy & Workflow

The choice of protocol depends entirely on the impurity profile of the starting material. For standard crude (>85% purity), direct recrystallization is sufficient. For highly impure or heavily degraded batches, an intermediate derivatization step (Acetone Adduct Method) is required to chemically filter out structural analogs[7].

Workflow for selecting the optimal recrystallization strategy for Berberine Sulfate Trihydrate.

Detailed Experimental Protocols

Protocol A: Direct Recrystallization (85% Ethanol/Water)

Use this protocol for crude berberine sulfate with a starting purity of >85%.

Mechanistic Causality: This method leverages the steep temperature-dependent solubility curve of the 85% ethanol/water system. The 15% water fraction ensures that the local water activity (

) is sufficient to satisfy the hydrogen-bonding requirements of the trihydrate unit cell during nucleation[6][8].

• Dissolution: Suspend 100 g of crude berberine sulfate in 800 mL of 85% (v/v) Ethanol/Water.

• Thermal Saturation: Heat the suspension to 80°C–85°C under continuous overhead stirring (250 rpm) until complete dissolution is achieved.

• Clarification (In-Process Control): Perform a hot vacuum filtration through a pre-warmed 0.45 µm PTFE membrane to remove insoluble particulates. Self-Validation: The filtrate must be optically clear and vibrant orange-yellow. If cloudy, reheat to 85°C.

• Controlled Nucleation: Transfer the filtrate to a jacketed crystallizer. Cool the solution linearly from 85°C to 25°C over 4 hours (approx. 0.25°C/min).

  • Expert Insight: Rapid crash-cooling leads to solvent entrapment and amorphous precipitation. A linear cooling ramp ensures orderly crystal lattice packing and excludes structurally similar impurities.

• Maturation: Hold the slurry at 5°C for 2 hours to maximize yield.

• Isolation: Filter the needle-like crystals and wash the filter cake with 100 mL of ice-cold 85% ethanol.

• Drying: Dry under vacuum (200 mbar) at 40°C for 12 hours.

  • Critical Warning: Do not exceed 45°C. Over-drying at high temperatures or ultra-high vacuum will strip the waters of hydration, converting the trihydrate to an anhydrous form.

Protocol B: Acetone Adduct Intermediate Method

Use this protocol for highly impure crude (<85%) where standard recrystallization fails to remove co-extracted alkaloids.

Mechanistic Causality: Berberine contains an electron-deficient iminium bond at the C8 position. Under alkaline conditions, the enolate of acetone acts as a nucleophile, selectively attacking the C8 carbon to form an 8-acetonylberberine derivative (a neutral adduct). Because this adduct is uncharged, it violently precipitates out of the aqueous phase, leaving water-soluble impurities behind. The adduct is then easily reverted to the pure sulfate salt[7][9].

• Adduct Formation: Dissolve 100 g of low-purity crude berberine sulfate in 2.0 L of distilled water at room temperature.

• Basification: Add 1N NaOH dropwise until the pH reaches 10.0.

• Nucleophilic Attack: Add 50 mL of acetone dropwise under vigorous stirring. Stir continuously for 2 to 4 hours at room temperature. Pale yellow crystals of the berberine-acetone adduct will precipitate[9].

• Intermediate Isolation: Filter the adduct and wash thoroughly with distilled water to remove residual NaOH and aqueous impurities.

• Salt Regeneration: Suspend the highly pure adduct in 800 mL of 85% ethanol. Add dilute sulfuric acid (30% v/v) dropwise until the pH stabilizes between 2.0 and 3.0.

  • Expert Insight: The acid hydrolyzes the adduct, releasing acetone and regenerating the berberine iminium cation, which immediately pairs with the sulfate anion[7].

• Final Crystallization: Heat the suspension to 80°C to ensure complete dissolution, then follow the cooling, isolation, and drying steps (Steps 4–7) outlined in Protocol A.

Quality Control & Trihydrate Validation

To ensure the final API is the correct pseudopolymorph (Berberine Sulfate Trihydrate), the following self-validating analytical checks must be performed:

• Karl Fischer (KF) Titration: The theoretical water content for the trihydrate form (

  ) is approximately 6.57% (w/w). If the KF result is <5.0%, the batch has been over-dried (partial dehydration). If >8.0%, residual surface solvent is present.

• HPLC Purity: Run against a reference standard at 345 nm. The acetone adduct method (Protocol B) should routinely yield >99.8% purity, with individual unknown impurities <0.1%[10].

• Powder X-Ray Diffraction (pXRD): Validate the crystal lattice against the known diffractogram for the trihydrate polymorph to ensure no amorphous domains were generated during the cooling phase.

References

• Berberine sulfate hydrate - Chem-Impex. Chem-Impex International.
• Berberine Sulfate trihydrate | C40H42N2O15S | CID 71587234. PubChem - NIH.
• Berberine sulfate - TargetMol. TargetMol Chemicals.
• Berberine Sulfate – Isoquinoline Alkaloid. APExBIO.
• CN1485326A - Process for preparing berberine sulphate. Google Patents.
• CN111205285B - Purification method and crystal form of berberine or berberine salt. Google Patents.
• Purification method and crystal form of berberine or berberine salt. Patsnap / Eureka.
• CN1324026C - Process for preparing berberine sulphate. Google Patents.
• CN111100121B - Purification method of berberine or hydrochloride thereof. Google Patents.

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• 1. chemimpex.com [chemimpex.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Berberine sulfate trihydrate | C40H42N2O15S | CID 71587234 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Berberine sulfate | TargetMol [targetmol.com]
• 5. apexbt.com [apexbt.com]
• 6. CN1485326A - Process for preparing berberine sulphate - Google Patents [patents.google.com]
• 7. CN111205285B - Purification method and crystal form of berberine or berberine salt - Google Patents [patents.google.com]
• 8. CN1324026C - Process for preparing berberine sulphate - Google Patents [patents.google.com]
• 9. Purification method and crystal form of berberine or berberine salt - Eureka | Patsnap [eureka.patsnap.com]
• 10. CN111100121B - Purification method of berberine or hydrochloride thereof - Google Patents [patents.google.com]

Application Note: High-Throughput In Vitro Cytotoxicity and Mechanism of Action Assays for Berberine Sulfate

Target Audience: Researchers, Assay Development Scientists, and Preclinical Drug Discovery Professionals Content Focus: Mechanistic rationale, quantitative profiling, and self-validating assay protocols for Berberine Sulfate (BBR-S).

Executive Summary & Mechanistic Rationale

Berberine sulfate (BBR-S) is a highly bioactive isoquinoline alkaloid derived from plants such as Berberis vulgaris and Coptis chinensis. In preclinical oncology and pharmacology, BBR-S is heavily investigated for its potent, selective antineoplastic properties. Unlike many broad-spectrum chemotherapeutics, BBR-S demonstrates a unique capacity to induce cytotoxicity in malignant cells while largely sparing healthy, non-tumorigenic cell lines (1)[1].

As an Application Scientist, understanding how a compound kills a cell is just as critical as measuring if it kills the cell. The cytotoxicity of BBR-S is driven by two primary, concurrent signaling cascades:

• Mitochondrial Dysfunction: BBR-S triggers a massive intracellular accumulation of Reactive Oxygen Species (ROS). This oxidative stress forces the depolarization of the mitochondrial membrane, leading to the release of Cytochrome C and the subsequent cleavage and activation of executioner caspases (Caspase-3 and -8) (2)[2].

• Transcriptional Repression & Cell Cycle Arrest: BBR-S acts as a potent inhibitor of key oncogenic transcription factors, notably STAT3 and AP-1. The suppression of these pathways halts cell cycle progression, typically arresting cells in the G1 or G2/M phases (3)[3].

Berberine Sulfate mechanism of action driving in vitro cytotoxicity.

Quantitative Baseline: Cell Line Sensitivity Profiling

Before initiating your assay, it is crucial to establish the expected therapeutic window. BBR-S exhibits highly variable, time- and dose-dependent IC50 values depending on the tissue origin and the specific mutational landscape of the cell line. Below is a synthesized reference table of established IC50 values across various human carcinoma models to guide your dose-response planning.

Cell Line	Tissue Origin	IC50 Value	Incubation Time	Source Reference
MDA-MB-468	Triple-Negative Breast Cancer	0.48 µM	120 h	(4)[4]
HepG2	Hepatocellular Carcinoma	~50 µM	24 h	(5)[5]
HONE1	Nasopharyngeal Carcinoma	~100 µM	24 h	(6)[6]
HeLa	Cervical Carcinoma	~75 µg/mL (~190 µM)	24 h	(3)[3]
SiHa	Cervical Carcinoma	~90 µg/mL (~230 µM)	24 h	(3)[3]
HK1	Nasopharyngeal Carcinoma	~400 µM	24 h	(6)[6]

Experimental Methodology: The Self-Validating Cytotoxicity Protocol

To measure the cytotoxic effects of BBR-S, we utilize the MTT (3-[4,5-dimethylthiazol-2-yl]-2,5-diphenyl tetrazolium bromide) assay. Mechanistic Causality: Why MTT instead of an ATP-luminescence assay? Because BBR-S directly compromises mitochondrial integrity (7)[7]. The reduction of the MTT tetrazolium dye into insoluble formazan is exclusively catalyzed by active mitochondrial dehydrogenases. Therefore, a drop in MTT signal is a direct, highly sensitive proxy for the specific organelle dysfunction induced by this alkaloid.

Phase I: Reagent Preparation & Cell Seeding (Day 0)

• Prepare the BBR-S Stock: Dissolve Berberine Sulfate in sterile ddH2O or PBS to create a 10 mM stock.

  • Expert Insight: While berberine chloride is notoriously difficult to dissolve without DMSO, berberine sulfate possesses superior hydrophilicity. By using an aqueous buffer, you completely eliminate the confounding variable of DMSO-induced solvent toxicity—a critical advantage when performing prolonged 72-hour incubations.

• Seed the Microplate: Harvest cells in the logarithmic growth phase. Seed

  cells/well into the inner 60 wells of a 96-well plate in 100 µL of complete culture media.

  • Self-Validating QC Step: Edge effects caused by evaporation can severely skew viability data by altering osmolarity and artificially concentrating the drug. Fill the 36 outer perimeter wells with 200 µL of sterile PBS to act as an evaporative barrier.

Phase II: BBR-S Treatment (Day 1)

• Prepare Serial Dilutions: Prepare a logarithmic dose-response curve (e.g., 0.1, 1.0, 10, 50, 100, 250, 500 µM) in complete media.

  • Expert Insight: BBR-S has been reported to exhibit a hormetic effect in certain cell lines, stimulating proliferation at sub-micromolar concentrations while inducing apoptosis at high doses. A broad logarithmic curve prevents you from missing this biphasic response.

• Dose the Cells: Aspirate the overnight seeding media and gently add 100 µL of the BBR-S treatment media. Include at least 6 wells of Vehicle Control (untreated cells) and 6 wells of a Positive Control (e.g., 1 µM Doxorubicin or Hydroxycamptothecin) to anchor your assay's dynamic range.

• Incubate: Return the plate to the 37°C, 5% CO2 incubator for 24, 48, or 72 hours.

Phase III: The MTT Assay Execution (Day 2-4)

• Aspirate Treatment Media: Carefully aspirate the BBR-S containing media from all wells.

  • Expert Insight: Berberine is intensely yellow and absorbs strongly in the UV-Vis spectrum. If the treatment media is not removed, residual BBR-S will artificially inflate the absorbance readings at 570 nm, leading to a false-negative underestimation of cytotoxicity.

• Add MTT Reagent: Add 100 µL of fresh, phenol-red-free media containing 0.5 mg/mL MTT to each well. Incubate for 2 to 4 hours at 37°C until intracellular purple formazan crystals are visible under a microscope.

• Solubilize Formazan: Add 100 µL of Lysis Buffer (20% SDS in 50% Dimethyl Formamide, pH 4.7) or pure DMSO to each well. Incubate overnight (if using SDS/DMF) or for 15 minutes on an orbital shaker (if using DMSO) to fully dissolve the crystals.

• Read Absorbance: Measure the optical density (OD) at 570 nm using a microplate reader. Use a 650 nm reference filter to subtract background noise caused by cellular debris scattering.

Phase IV: Data Normalization & Self-Validation

To ensure the protocol acts as a self-validating system, calculate the Z'-factor of your assay plate before calculating the IC50:

Where is the standard deviation and is the mean OD.

• Validation Threshold: A Z'-factor

  indicates a robust, high-quality assay. If the Z'-factor is , the data should be discarded due to high variance or insufficient dynamic range, and pipetting techniques or cell seeding densities must be optimized.

• Viability Calculation: Normalize the data by defining the mean OD of the Vehicle Control as 100% viability. Plot the normalized viability against the log[BBR-S] concentration to interpolate the IC50 using non-linear regression.

References

• Berberine, a natural plant product, Inhibits Cell Growth in Human Cancer cells compared with healthy cells Source: ResearchGate URL
• Mechanisms involved in the cytotoxic effects of berberine on human colon cancer HCT-8 cells Source: SciELO Argentina URL
• Berberine as a Potential Anticancer Agent: A Comprehensive Review Source: MDPI URL
• Berberine suppresses tumorigenicity and growth of nasopharyngeal carcinoma cells by inhibiting STAT3 activation induced by tumor associated fibroblasts Source: PMC URL
• Berberine modulates AP-1 activity to suppress HPV transcription and downstream signaling to induce growth arrest and apoptosis in cervical cancer cells Source: PMC URL
• Berberine, a natural product, induces G1-phase cell cycle arrest and caspase-3-dependent apoptosis in human prostate carcinoma cells Source: AACR Journals URL
• Antioxidant and Cytotoxic Properties of Berberis vulgaris (L.)

Sources

• 1. researchgate.net [researchgate.net]
• 2. Mechanisms involved in the cytotoxic effects of berberine on human colon cancer HCT-8 cells [scielo.org.ar]
• 3. Berberine modulates AP-1 activity to suppress HPV transcription and downstream signaling to induce growth arrest and apoptosis in cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. preprints.org [preprints.org]
• 6. Berberine suppresses tumorigenicity and growth of nasopharyngeal carcinoma cells by inhibiting STAT3 activation induced by tumor associated fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]

Application Note: UV-Vis Spectrophotometric Analysis of Berberine Sulfate Concentration

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Application Areas: Quality Control (QC), Formulation Development, Dissolution Profiling, and Pharmacokinetics.

Introduction & Mechanistic Principles

Berberine sulfate is a quaternary ammonium isoquinoline alkaloid renowned for its broad-spectrum antimicrobial, metabolic, and antineoplastic properties. In pharmaceutical development, the rapid and accurate quantification of berberine sulfate is critical for evaluating drug loading, encapsulation efficiency in nanocarriers, and release kinetics.

While High-Performance Liquid Chromatography (HPLC) offers high specificity, UV-Vis spectrophotometry remains the workhorse for routine analysis due to its cost-effectiveness, high throughput, and robust reproducibility when properly validated.

The Causality of Wavelength Selection

The spectrophotometric determination of berberine relies on its highly conjugated isoquinoline ring system, which acts as a strong chromophore. Berberine exhibits multiple absorption maxima (

) depending on the solvent's dielectric constant and pH—typically around 260 nm, 345 nm, and 420 nm.

As an analytical scientist, selecting the correct wavelength is a balance of sensitivity and specificity. While the 260 nm peak offers the highest molar absorptivity, it is notoriously susceptible to spectral interference from aromatic excipients, preservatives, and polymeric matrices. Conversely, the visible-region peak (~420 nm) often lacks the sensitivity required for trace analysis. Therefore, 345 nm (ranging from 343–348 nm depending on the specific buffer) is established as the optimal analytical wavelength in aqueous buffers. It provides a highly specific analytical window that bypasses standard excipient interference while maintaining excellent sensitivity governed by the Beer-Lambert Law[1],[2].

Experimental Workflow & Self-Validating Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . Every analytical run must include a solvent blank, a known Quality Control (QC) standard to verify instrument calibration, and sample triplicates to ensure statistical reliability.

Analytical workflow for UV-Vis quantification of berberine sulfate.

Materials and Reagents

• Analyte: Berberine Sulfate Reference Standard (Purity

  99.0%).

• Solvent: Phosphate Buffer (pH 6.8). This solvent mimics intestinal physiological conditions (ideal for dissolution studies) and stabilizes the ionization state of the drug[3].

• Instrumentation: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-1800 or equivalent) equipped with 1 cm path-length quartz cuvettes.

Step-by-Step Methodology

Step 1: Preparation of the Standard Stock Solution (100 µg/mL)

• Accurately weigh 10.0 mg of Berberine Sulfate Reference Standard using a microanalytical balance.

• Transfer the powder quantitatively into a 100 mL volumetric flask.

• Add ~50 mL of Phosphate Buffer (pH 6.8).

• Mechanistic Insight: Berberine sulfate can exhibit slow dissolution kinetics at room temperature. Sonicate the flask for 10 minutes in a water bath to ensure complete solvation and disrupt any micellar aggregates.

• Make up the volume to the 100 mL mark with the buffer and mix thoroughly.

Step 2: Generation of the Calibration Curve

• From the stock solution, pipette precise aliquots (0.5, 1.0, 1.5, 2.0, 2.5, 3.0, and 3.5 mL) into a series of 10 mL volumetric flasks.

• Dilute to volume with Phosphate Buffer (pH 6.8) to yield a concentration range of 5 to 35 µg/mL .

• Self-Validation Check: Prepare an independent QC sample at 20 µg/mL from a separate weighing to verify the accuracy of the standard curve.

Step 3: Spectrophotometric Measurement

• Turn on the UV-Vis spectrophotometer and allow the deuterium and tungsten lamps to warm up for at least 30 minutes to ensure baseline stability.

• Fill both the reference and sample quartz cuvettes with the blank solvent (Phosphate Buffer pH 6.8) and perform a baseline correction (Auto-Zero) across the 200–500 nm range.

• Scan the 20 µg/mL standard to confirm the exact

  (expected at 345 nm)[4].

• Measure the absorbance of all calibration standards at 345 nm.

• Plot Absorbance vs. Concentration and determine the linear regression equation (

  ).

Step 4: Sample Analysis

• Extract or dilute the unknown berberine sulfate samples using the same buffer.

• Critical Step: Filter the sample through a 0.45 µm PTFE syringe filter. Discard the first 2 mL of the filtrate to saturate any non-specific binding sites on the filter membrane, ensuring no loss of the analyte.

• Measure the absorbance at 345 nm and calculate the concentration using the regression equation.

Method Validation Framework (ICH Q2(R1))

A method is only as reliable as its validation. This protocol adheres strictly to the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring the data generated is robust enough for regulatory submissions.

Core validation parameters for the spectrophotometric method.

Linearity and Range

Linearity demonstrates that the absorbance signal is directly proportional to the analyte concentration. For berberine sulfate in pH 6.8 buffer, the method exhibits strict adherence to the Beer-Lambert law between 5 and 35 µg/mL.

Precision and Accuracy

• Precision is evaluated at three concentration levels (Low, Medium, High) analyzed in hexaplicate on the same day (Intra-day) and across three consecutive days (Inter-day). The Relative Standard Deviation (RSD) must be

  2.0%.

• Accuracy is determined via the standard addition method. Known amounts of berberine sulfate are spiked into a pre-quantified sample matrix, and the percentage recovery is calculated to ensure no matrix interference.

Sensitivity (LOD & LOQ)

The Limit of Detection (LOD) and Limit of Quantification (LOQ) are calculated based on the standard deviation of the y-intercepts (

) and the slope ( ) of the calibration curve:

Data Presentation

The following tables summarize typical validation outputs expected when executing this protocol correctly, serving as a benchmark for your laboratory's system suitability tests.

Table 1: Optical Characteristics and Linearity Data

Parameter	Result / Specification
Analytical Wavelength ( )	345 nm
Solvent System	Phosphate Buffer (pH 6.8)
Linear Dynamic Range	5 – 35 µg/mL
Regression Equation
Correlation Coefficient ( )	> 0.9990
Limit of Detection (LOD)	0.45 µg/mL
Limit of Quantification (LOQ)	1.35 µg/mL

Table 2: Accuracy and Precision (Recovery Data)

Spiked Concentration (µg/mL)	Intra-day Precision (% RSD, n=6)	Inter-day Precision (% RSD, n=6)	Mean % Recovery ± SD
10 (Low)	0.85%	1.12%	99.4 ± 0.8%
20 (Medium)	0.62%	0.94%	100.2 ± 0.6%
30 (High)	0.51%	0.88%	99.8 ± 0.5%

Note: All RSD values fall well below the 2.0% threshold, confirming the method's ruggedness and suitability for routine pharmacopeial analysis.

References

• Development and Validation of UV-Spectrophotometric Methods for the Determination of Berberine in Polymeric Nanoparticles ResearchGate URL
• American Chemical Society (ACS Publications)
• PubMed Central (PMC)
• Evaluation of the Cytotoxic Activity and Anti-Migratory Effect of Berberine–Phytantriol Liquid Crystalline Nanoparticle Formulation on Non-Small-Cell Lung Cancer In Vitro MDPI URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of the Cytotoxic Activity and Anti-Migratory Effect of Berberine–Phytantriol Liquid Crystalline Nanoparticle Formulation on Non-Small-Cell Lung Cancer In Vitro [mdpi.com]

Application Note: A Validated Protocol for the Synthesis of Berberine Sulfate Trihydrate from Berberine Chloride

Abstract & Introduction

Berberine, a quaternary isoquinoline alkaloid, is a prominent bioactive compound extracted from the roots and bark of various plants, including those of the Berberis genus[1]. It is widely investigated for its antimicrobial, anti-inflammatory, and metabolic-regulating properties[2][3]. In pharmaceutical development and research, berberine is commonly utilized as a salt to enhance its stability and handling. While berberine chloride is a frequent starting material, the synthesis of berberine sulfate is often desirable for specific formulation requirements, potentially offering advantages in solubility, bioavailability, or compatibility with other excipients.

This application note provides a comprehensive, step-by-step protocol for the conversion of berberine chloride to high-purity berberine sulfate trihydrate. The described methodology is a robust, two-stage process involving an intermediate berberine hydrogen sulfate, followed by neutralization and controlled crystallization. This guide explains the causality behind the experimental choices, details methods for product characterization, and outlines critical safety considerations, making it an essential resource for researchers in natural product chemistry, pharmacology, and drug development.

Principle of Chemical Conversion

The synthesis is based on a salt metathesis reaction. The chloride anion of the starting material is displaced by the sulfate anion from sulfuric acid. The process is performed in two distinct stages to ensure high purity and yield.

• Formation of Berberine Hydrogen Sulfate: Berberine chloride is first reacted with a stoichiometric excess of dilute sulfuric acid. This reaction favors the precipitation of berberine hydrogen sulfate, an intermediate salt, due to its lower solubility under the acidic reaction conditions.

• Neutralization and Crystallization: The isolated berberine hydrogen sulfate is then carefully neutralized with a base, typically sodium hydroxide (NaOH), to a pH of 7.0-8.0. This converts the hydrogen sulfate salt to the neutral berberine sulfate. The final product, berberine sulfate trihydrate, is then crystallized from an aqueous ethanol solution, a solvent system chosen to optimize crystal formation and purity.

This multi-step approach, adapted from established industrial preparation methods, allows for greater control over the final product's quality and helps to eliminate chloride ion impurities.[4][5]

Materials and Equipment

Reagents & Chemicals

Reagent	Grade	Purity	Supplier Example
Berberine Chloride (C₂₀H₁₈ClNO₄)	Reagent	≥98%	Sigma-Aldrich
Sulfuric Acid (H₂SO₄)	ACS Grade	95-98%	Fisher Scientific
Sodium Hydroxide (NaOH)	ACS Grade	≥97%	VWR
Ethanol (C₂H₅OH)	Reagent	95%	Merck
Activated Carbon	Decolorizing	-	Sigma-Aldrich
Distilled or Deionized Water	Type II	-	Laboratory Supply

Equipment

• Three-neck round-bottom flask (1 L)

• Heating mantle with magnetic stirring capabilities

• Reflux condenser

• Dropping funnel

• Digital pH meter, calibrated

• Glass funnel and filter paper (Whatman No. 1 or equivalent)

• Büchner funnel and vacuum flask

• Vacuum oven or desiccator

• Beakers, graduated cylinders, and standard laboratory glassware

• Analytical balance

Experimental Workflow Overview

The following diagram outlines the complete synthesis and purification process.

Caption: Workflow for Berberine Sulfate Synthesis.

Detailed Synthesis Protocol

This protocol is based on a starting quantity of 50 g of berberine chloride. Adjust volumes accordingly for different scales.

Stage 1: Preparation of Berberine Hydrogen Sulfate Intermediate

• Dissolution: In a 1 L three-neck flask equipped with a reflux condenser and magnetic stirrer, add 50 g of berberine chloride to 750 mL of distilled water. Heat the mixture to 80-90°C with stirring until the solid is fully dissolved.

• Decolorization (Optional): If the solution is darkly colored or known to contain impurities, add 1.0 g of activated carbon. Stir at 80-90°C for 15 minutes. Filter the hot solution through a fluted filter paper to remove the carbon.

• Acidification: While maintaining the temperature at 85-95°C, slowly add 35 mL of a 30% (v/v) sulfuric acid solution to the stirring berberine solution over 10-15 minutes.[4][5] A yellow precipitate of berberine hydrogen sulfate will begin to form.

• Reaction: Maintain the reaction mixture at 85-95°C with continuous stirring for 3 to 4 hours to ensure complete conversion.[4][5]

• Isolation of Intermediate: Turn off the heat and allow the mixture to cool slowly to room temperature. Further cool in an ice bath for 30 minutes. Collect the yellow precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with two portions of 50 mL cold distilled water, followed by one portion of 30 mL cold ethanol to remove residual acid and impurities.

• Drying: Dry the intermediate product, berberine hydrogen sulfate, in a vacuum oven at 60°C until constant weight.

Stage 2: Synthesis of Berberine Sulfate Trihydrate

• Neutralization: Transfer the entire batch of dried berberine hydrogen sulfate to a 1 L flask. Add 500 mL of distilled water. While stirring vigorously, add a 10% (w/v) NaOH solution dropwise until the solid completely dissolves and the solution pH is stable between 7.0 and 8.0.[5] Monitor the pH carefully with a calibrated meter.

• Solvent Addition & Reflux: To the neutralized solution, add 650 mL of 95% ethanol. Equip the flask for reflux and heat the mixture to a gentle boil. Maintain reflux for 30 minutes to ensure homogeneity.[5]

• Hot Filtration (Optional): If any solid particulates are visible, perform a hot filtration to remove them.

• Crystallization: Allow the clear, hot filtrate to cool slowly to room temperature. For optimal crystal growth, cover the flask and let it stand undisturbed for at least 4-5 hours, or preferably overnight in a refrigerator (4°C).

• Final Product Isolation: Collect the resulting yellow crystals by vacuum filtration.

• Washing and Drying: Wash the crystals on the filter with two 30 mL portions of cold 85% ethanol. Dry the final product, berberine sulfate trihydrate, under vacuum at room temperature or in a desiccator. The product is a yellow crystalline powder.[6]

Chemical Transformation and Stoichiometry

The following diagram illustrates the chemical structures and the ion exchange at the core of the synthesis.

Caption: Ion Exchange Pathway from Chloride to Sulfate.

Stoichiometric & Physicochemical Data

Compound	Formula	Molar Mass ( g/mol )	Appearance
Berberine Chloride	C₂₀H₁₈ClNO₄·xH₂O	371.81 (anhydrous)	Yellow crystalline powder
Berberine Sulfate Trihydrate	(C₂₀H₁₈NO₄)₂SO₄·3H₂O	822.8[7]	Yellow crystalline powder[6]

Note: The hydration state of commercial berberine chloride can vary.[8] It is advisable to determine its water content for precise stoichiometric calculations.

Characterization of Final Product

The identity and purity of the synthesized berberine sulfate trihydrate should be confirmed using the following analytical methods.

Test	Method	Expected Result
Purity & Identity	HPLC	A single major peak corresponding to a berberine standard, with purity typically ≥98%. A C18 column with a mobile phase of acetonitrile and acidified water is common.[9]
Identity	FTIR Spectroscopy	The spectrum should show characteristic peaks for the berberine backbone and a strong, broad absorption around 1100 cm⁻¹ corresponding to the sulfate anion.
Crystalline Structure	Powder X-ray Diffraction (PXRD)	The diffractogram should match the reference pattern for berberine sulfate trihydrate and be distinct from that of berberine chloride.
Thermal Properties	Melting Point	The melting point should be sharp and consistent with literature values (approx. 110-120°C, though decomposition may occur).[6][10]
Water Content	Karl Fischer Titration	To confirm the trihydrate state (expected ~6.56% w/w).
Solubility	Visual Assessment	Soluble in water and methanol.[6][11]

Safety & Handling

All procedures must be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including a laboratory coat, safety glasses, and chemical-resistant gloves.[12]

• Berberine Compounds: Berberine is bioactive. While generally considered safe for oral use in controlled doses, direct contact with the pure compound should be avoided.[13] It may cause skin or eye irritation.[12] In case of contact, wash the affected area thoroughly with water.

• Sulfuric Acid: Corrosive and causes severe burns. Handle with extreme care. Always add acid to water, never the other way around.

• Sodium Hydroxide: Caustic and can cause severe skin and eye damage. Handle with care.

• Waste Disposal: All chemical waste must be disposed of according to local, state, and federal regulations. Neutralize acidic and basic solutions before disposal.[12]

Conclusion

The protocol detailed in this application note provides a reliable and reproducible method for the synthesis of berberine sulfate trihydrate from berberine chloride. By employing a two-stage process involving the formation and isolation of a berberine hydrogen sulfate intermediate, this method ensures a high-purity final product, free from significant chloride contamination. The described workflow, coupled with the recommended analytical characterization techniques, provides a self-validating system for researchers and drug development professionals to produce high-quality berberine sulfate for further investigation and formulation.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 71587234, Berberine sulfate trihydrate. Retrieved from [Link]

• Chemsrc (2025). berberine sulfate trihydrate | CAS#:6190-33-6. Retrieved from [Link]

• Google Patents (2004). CN1485326A - Process for preparing berberine sulphate.
• Google Patents (2007). CN1324026C - Process for preparing berberine sulphate.

• WebMD (n.d.). Berberine - Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews. Retrieved from [Link]

• ANSES (2019). OPINION on the “safety of use of berberine-containing plants in the composition of food supplements”. Retrieved from [Link]

• Imenshahidi, M., & Hosseinzadeh, H. (2019). Toxicology effects of Berberis vulgaris (barberry) and its active constituent, berberine: a review. Avicenna journal of phytomedicine, 9(2), 103–120.
• Google Patents (2001). CN1312250A - Preparation of berberine and its salts.

• MDPI (2024). A 30-Day Randomized Crossover Human Study on the Safety and Tolerability of a New Micellar Berberine Formulation with Improved Bioavailability. Retrieved from [Link]

• Jurnal Farmasi dan Ilmu Kefarmasian Indonesia (2018). Identification and Determination of Berberine from Arcangelisia Flava, East Borneo. Retrieved from [Link]

• National Center for Biotechnology Information (2010). Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery. AAPS PharmSciTech, 11(1), 143–151. Retrieved from [Link]

• MedCrave (2018). Identification and characterization of bioactive compound berberine in the Berberis vulgaris root extract using HR-LC-MS analysis. Retrieved from [Link]

• Wang, Z. et al. (2010). Process-induced phase transformation of berberine chloride hydrates. Journal of Pharmaceutical Sciences, 99(4), 1964-1975.

• Patsnap Synapse (2024). What is the mechanism of Berberine sulfate? Retrieved from [Link]

• ACS Omega (2023). Preparation, Characterization, and Pharmacokinetic Evaluation of BerbiQ: An Advanced Bioavailable Berberine Formulation Using OMICS Technology by Synergistic Complexation. Retrieved from [Link]

• Sinochem Nanjing Corporation (n.d.). Berberine Sulfate. Retrieved from [Link]

• Pan, J. F., et al. (2002). Identification of three sulfate-conjugated metabolites of berberine chloride in healthy volunteers' urine after oral administration. Acta Pharmacologica Sinica, 23(8), 711-716.

• Journal of Applied Pharmaceutical Science and Research (2024). Validated HPTLC method development, comparative evaluation and stability study for berberine in herbal preparations. Retrieved from [Link]

• AKJournals (2010). Quantitative Analysis of Berberine in Berberis aristata Fruits and in a Traditional Anti-Inflammatory Unani Formulation by Use of a Validated HPLC Method.

• ResearchGate (2012). Scheme 2. Synthesis of berberine by a sequential enolate coupling, aromatization, and cyclization sequence. Retrieved from [Link]

Sources

• 1. himpharm.com [himpharm.com]
• 2. What is the mechanism of Berberine sulfate? [synapse.patsnap.com]
• 3. chemimpex.com [chemimpex.com]
• 4. CN1485326A - Process for preparing berberine sulphate - Google Patents [patents.google.com]
• 5. CN1324026C - Process for preparing berberine sulphate - Google Patents [patents.google.com]
• 6. sinochem-nanjing.com [sinochem-nanjing.com]
• 7. Berberine sulfate trihydrate | C40H42N2O15S | CID 71587234 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. research.mpu.edu.mo [research.mpu.edu.mo]
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• 11. berberine sulfate trihydrate | CAS#:6190-33-6 | Chemsrc [chemsrc.com]
• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. Berberine: Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews [webmd.com]

Application Note: Dosing Guidelines and Pharmacokinetic Optimization for Berberine Sulfate in Murine Models

Executive Summary & Pharmacokinetic Rationale

Berberine sulfate (BBR), an isoquinoline alkaloid, has garnered significant attention in preclinical drug development for its pleiotropic effects, including anti-inflammatory, anti-diabetic, and neuroprotective properties. However, translating in vitro efficacy to in vivo murine models requires rigorous pharmacokinetic (PK) considerations to avoid systemic toxicity while ensuring target engagement.

Bioavailability and Route-Dependent Toxicity

The therapeutic window of BBR is heavily dictated by its route of administration. Pharmacokinetic studies demonstrate that the1[1]. This poor systemic absorption is coupled with rapid hepatic metabolism and active efflux in the intestinal tract.

Consequently, toxicity profiles are highly route-dependent. The median lethal dose (LD50) in mice for intravenous (IV) injection is approximately 9.04 mg/kg, whereas oral (intragastric) administration exhibits a massive2[2]. Therefore, oral gavage (p.o.) is the gold standard for murine efficacy models. This route necessitates relatively high doses (20–200 mg/kg/day) to achieve 3 without precipitating acute toxicity[3].

Mechanistic Pathways & Target Engagement

BBR exerts its effects through multiple highly conserved signaling cascades. Understanding the causality behind these pathways is critical for selecting the appropriate disease model and dosing endpoint.

• Metabolic Syndrome: BBR activates AMP-activated protein kinase (AMPK), 4 in db/db and high-fat diet (HFD) models[4].

• Gastrointestinal Inflammation: In dextran sulfate sodium (DSS)-induced colitis, BBR suppresses colonic inflammation by5[5] and6 to promote Regulatory T cell (Treg) differentiation[6].

• Neuroinflammation: In Experimental Autoimmune Encephalomyelitis (EAE) models for Multiple Sclerosis, BBR reduces demyelination by 7[7].

Fig 1. Pleiotropic signaling pathways of Berberine Sulfate across metabolic, enteric, and neural tissues.

Quantitative Dosing Guidelines by Murine Model

To standardize experimental design, the following table synthesizes field-validated dosing parameters based on the target pathology.

Murine Model	Pathology / Target	Recommended Dose	Route & Frequency	Key Validation Metrics
C57BL/6 (HFD-fed)	Obesity / Metabolic Syndrome	100 - 200 mg/kg	Oral Gavage, Daily (8-12 weeks)	Fasting blood glucose, Body weight, Glucose Tolerance Test (OGTT)
BALB/c (2% DSS)	Ulcerative Colitis	20 - 50 mg/kg	Oral Gavage, Daily (7-14 days)	Disease Activity Index (DAI), Colon length, Fecal occult blood
C57BL/6 (EAE)	Multiple Sclerosis	30 - 50 mg/kg	Oral Gavage, Daily (from disease onset)	Neurological deficit score, Blood-Brain Barrier (BBB) permeability
db/db or STZ-induced	Type 2 Diabetes	100 - 160 mg/kg	Oral Gavage, Daily (4-8 weeks)	Serum insulin, HbA1c, Hepatic lipid accumulation

Experimental Protocols: Preparation and Administration

The following protocols are designed as self-validating systems. By embedding analytical checkpoints, researchers can confirm successful formulation and target engagement prior to endpoint analysis.

Protocol A: Formulation of Berberine Sulfate for Oral Administration

Causality: BBR sulfate is more water-soluble than BBR chloride, but at high concentrations (>50 mg/mL), it can precipitate. Using a physiological vehicle ensures consistent dosing and prevents gastrointestinal micro-abrasions caused by undissolved particulates.

Step-by-Step Methodology:

• Weighing: Accurately weigh the required amount of Berberine Sulfate powder (purity >95%).

• Vehicle Selection: Prepare a vehicle of sterile ultra-pure water or Phosphate-Buffered Saline (PBS, pH 7.4). Note: For doses exceeding 100 mg/kg, suspending in 0.5% Carboxymethylcellulose sodium (CMC-Na) is recommended to maintain a homogenous suspension.

• Dissolution: Slowly add the BBR powder to the vehicle while vortexing continuously.

• Sonication (Validation Checkpoint): Sonicate the mixture in a water bath at 37°C for 10-15 minutes.

  • Self-Validation: Inspect the solution against a light source. A successful formulation will appear as a clear, vibrant yellow solution (or a uniform, non-settling suspension if using CMC-Na). If particulates remain, increase vehicle volume and adjust the gavage administration volume accordingly (do not exceed 10 mL/kg body weight).

• Storage: Prepare fresh daily. BBR is light-sensitive; wrap the conical tube in aluminum foil if not used immediately.

Protocol B: In Vivo Dosing and Efficacy Validation (DSS-Colitis Model)

Causality: Administering BBR simultaneously with DSS induction prevents the irreversible mucosal damage that occurs in late-stage colitis, allowing for the accurate assessment of its protective mTORC1-mediated mechanisms.

Step-by-Step Methodology:

• Acclimation: House 7-9 week old mice under constant conditions (24°C, 12-h light/dark cycle) for 7 days.

• Induction: Replace standard drinking water with 2.0% (w/v) DSS (MW 36–50 kDa) for 7 consecutive days.

• Dosing: Administer BBR sulfate (50 mg/kg) via oral gavage using a 20-gauge straight gavage needle once daily, starting on Day 1 of DSS induction.

• In-Life Validation (Self-Validating Checkpoint): Monitor the Disease Activity Index (DAI) daily. DAI scores weight loss, stool consistency, and rectal bleeding.

  • Validation: By Day 5, the BBR-treated cohort must exhibit a statistically significant reduction in DAI compared to the vehicle-treated DSS group. Failure to observe this divergence indicates either formulation failure (poor absorption) or sub-optimal DSS induction.

• Endpoint Harvest: On Day 7, euthanize the mice. Measure colon length immediately (a primary macroscopic indicator of colitis severity) and snap-freeze tissue for downstream Western blot analysis of p-cPLA2α and mTORC1.

Fig 2. Self-validating in vivo experimental workflow for Berberine Sulfate efficacy testing.

References

• Title: Data of mice after oral administration of berberine at different dosages.
• Source: PMC (National Institutes of Health)
• Source: PMC (National Institutes of Health)
• Title: Research progress on the pharmacological effects of berberine targeting mitochondria Source: Frontiers URL
• Title: A Mechanistic Review on How Berberine Use Combats Diabetes and Related Complications: Molecular, Cellular, and Metabolic Effects Source: MDPI URL
• Title: Berberine Attenuates Experimental Autoimmune Encephalomyelitis in C57 BL/6 Mice Source: PLOS One URL
• Source: PMC (National Institutes of Health)

Sources

• 1. Pharmacokinetics and Excretion of Berberine and Its Nine Metabolites in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Research progress on the pharmacological effects of berberine targeting mitochondria [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. Berberine Suppresses Colonic Inflammation in Dextran Sulfate Sodium–Induced Murine Colitis Through Inhibition of Cytosolic Phospholipase A2 Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Berberine Protects Mice Against Dextran Sulfate Sodium-Induced Colitis by Activating mTORC1 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Berberine Attenuates Experimental Autoimmune Encephalomyelitis in C57 BL/6 Mice | PLOS One [journals.plos.org]

Technical Notes & Optimization

Technical Support Center: Berberine Sulfate Trihydrate Solubility Enhancement

Welcome to the Formulation & Troubleshooting Portal While berberine is a potent isoquinoline alkaloid with profound metabolic, antineoplastic, and antimicrobial properties, its clinical translation is severely bottlenecked by poor aqueous solubility and low oral bioavailability (often <1%)[1]. Although the sulfate trihydrate salt form offers superior baseline solubility compared to the standard hydrochloride form[2], formulators frequently encounter precipitation, temperature instability, and efflux pump challenges during downstream development.

This guide provides self-validating troubleshooting protocols, causality-driven methodologies, and advanced solubilization strategies to ensure robust experimental workflows.

Module 1: Physicochemical Troubleshooting & Baseline Data

Q: Why does my berberine sulfate trihydrate precipitate out of solution during formulation? A: Precipitation in berberine sulfate systems is typically driven by three thermodynamic and chemical factors:

• Common Ion Effect: The presence of excess sulfate ions in your buffer system will force the equilibrium toward the solid state, lowering the apparent solubility.

• pH Shifts: Berberine solubility is highly pH-dependent. At pH levels outside its optimal range (pH 4.0–7.0), the ionization state changes, drastically reducing solubility[3].

• Temperature Fluctuations: The dissolution of berberine salts is an endothermic process. A sudden drop in ambient laboratory temperature can trigger rapid crystallization[3].

Table 1: Comparative Physicochemical Data for Berberine Salts

Compound	Aqueous Solubility (25°C)	Temperature Effect (37°C)	Formulation Notes
Berberine Hydrochloride	~2.0 mg/mL (4.05 mM)	+62% solubility increase	Highly crystalline, extremely bitter, prone to precipitation[3].
Berberine Sulfate Trihydrate	~33.3 mg/mL (1:30 ratio)	Significant increase	Superior baseline solubility; preferred for oral/injectable solutions[2].
Berberine-HP-β-CD Complex	>100 mg/mL	Highly stable	Disrupts crystal lattice; masks bitterness; prevents recrystallization[3].

Module 2: Advanced Solubilization Methodologies

To achieve stable, high-concentration aqueous solutions, researchers must bypass the solid-state lattice energy of the trihydrate crystal. Below are two field-proven protocols.

Protocol A: Inclusion Complexation with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

Causality: HP-β-CD features a hydrophobic internal cavity and a hydrophilic exterior. The hydrophobic isoquinoline ring of berberine enters the cavity, shielding it from water, while the exterior hydroxyl groups ensure high aqueous solubility[3]. This 1:1 stoichiometric complexation effectively disrupts the crystal lattice energy of berberine sulfate trihydrate and prevents temperature-dependent precipitation.

Step-by-Step Methodology (Controlled Co-precipitation & Lyophilization):

• Preparation of Host Solution: Dissolve 6.0 g of HP-β-CD in 2.0 L of deionized water in a jacketed beaker. Heat and maintain the solution at exactly 50°C[4].

• Preparation of Guest Solution: Dissolve an equimolar amount of berberine sulfate trihydrate in a minimal volume of absolute ethanol to break the initial crystal lattice.

• Complexation: Add the berberine ethanol solution dropwise into the HP-β-CD solution under continuous magnetic stirring at 800 rpm[4].

• Equilibration: Maintain stirring at 50°C for 12 hours to ensure maximum inclusion efficiency.

• Controlled Cooling: Gradually cool the system at a strict rate of 5°C to 6°C per hour until it reaches 25°C. (Self-Validation Check: Rapid cooling will cause uncomplexed berberine to crash out, ruining the batch)[4].

• Purification: Filter the cooled solution through a 0.22 µm cellulose acetate membrane to remove any uncomplexed drug.

• Lyophilization: Freeze the filtrate at -45°C, then lyophilize under a vacuum of -0.06 MPa for 48 hours to obtain a fluffy, highly soluble powder[4].

Workflow for Berberine Sulfate-HP-β-CD inclusion complexation.

Protocol B: Solubilization via Natural Deep Eutectic Solvents (NADES)

Causality: NADES act as a liquid matrix of hydrogen-bond donors and acceptors. Berberine sulfate forms strong hydrogen bonds with the NADES components, completely bypassing the solid-state lattice energy barrier. Small amounts of water modulate the hydrogen-bonding network, optimizing the polarity for berberine[5].

Step-by-Step Methodology:

• NADES Preparation: Combine Proline, Malic Acid, Lactic Acid, and Water in a strict molar ratio of 1.0 : 0.2 : 0.3 : 0.5[5].

• Matrix Formation: Heat the mixture to 50°C under continuous magnetic stirring until a clear, homogeneous liquid is formed (typically 1-2 hours).

• Drug Incorporation: Suspend berberine sulfate trihydrate in the NADES matrix at a target concentration of 25 mg/mL[5].

• Equilibration: Stir the suspension at 22°C for 1 hour to achieve steady-state solubilization.

• Phase Separation: Centrifuge the mixture at 13,000 rpm for 21 minutes to pellet any undissolved drug[5]. (Self-Validation Check: The supernatant should be a perfectly clear, highly concentrated berberine-NADES solution, ready for in vivo dosing).

Module 3: Frequently Asked Questions (FAQs)

Q: My in vitro Caco-2 cell permeability assays show low absorption despite perfect solubilization. What is happening? A: Berberine is a known substrate for P-glycoprotein (P-gp) efflux transporters located on the apical membrane of enterocytes. Even if the drug is perfectly solubilized and enters the cell via passive diffusion, P-gp actively pumps it back into the intestinal lumen, resulting in a high basolateral-to-apical efflux ratio[1]. Troubleshooting Step: Co-incubate your formulation with a known P-gp inhibitor (e.g., verapamil or cyclosporine A). A significant increase in apical-to-basolateral permeability confirms P-gp mediated efflux[1].

Mechanism of P-glycoprotein (P-gp) mediated efflux of Berberine in enterocytes.

Q: Does the gut microbiome affect the bioavailability of solubilized berberine? A: Yes. The gut microbiota can convert berberine into dihydroberberine, a reduced metabolite that is significantly more lipophilic and readily absorbed than berberine itself. Once absorbed into the intestinal tissue, dihydroberberine is rapidly oxidized back into berberine before entering systemic circulation[1].

References

• [3] Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery. National Center for Biotechnology Information (PMC). 3

• [5] Natural Deep Eutectic Solvents (NADES) to Enhance Berberine Absorption: An In Vivo Pharmacokinetic Study. MDPI. 5

• [1] Strategies to enhance Berberine absorption in the gastrointestinal tract. BenchChem. 1

• [2] BERBERINE ACID SULFATE | 633-66-9. ChemicalBook. 2

• [4] CN101461949B - Berberine cyclodextrin inclusion compound, preparation thereof and preparation method. Google Patents. 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BERBERINE ACID SULFATE | 633-66-9 [chemicalbook.com]
• 3. Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN101461949B - Berberine cyclodextrin inclusion compound, preparation thereof and preparation method - Google Patents [patents.google.com]
• 5. Natural Deep Eutectic Solvents (NADES) to Enhance Berberine Absorption: An In Vivo Pharmacokinetic Study | MDPI [mdpi.com]

Technical Support Center: Optimizing Yield in Berberine Sulfate Trihydrate Synthesis

Welcome to the comprehensive technical support guide for the synthesis of berberine sulfate trihydrate. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, optimize yields, and troubleshoot common experimental challenges. Our approach is rooted in explaining the fundamental principles behind each step, ensuring a robust and reproducible process.

Table of Contents

• Introduction: The Chemistry of Berberine Sulfate Synthesis

• Frequently Asked Questions (FAQs)

• Troubleshooting Guide: From Low Yields to Purity Concerns

  • Stage 1: Refining Crude Berberine

  • Stage 2: Sulfation Reaction

  • Stage 3: Crystallization and Purification

• Detailed Experimental Protocols

  • Protocol 1: Synthesis of Berberine Sulfate Trihydrate from Crude Berberine

  • Protocol 2: High-Performance Liquid Chromatography (HPLC) for Purity Analysis

• Visualized Workflows and Pathways

• Reference Data Tables

• References

Introduction: The Chemistry of Berberine Sulfate Synthesis

Berberine is a quaternary isoquinoline alkaloid with a characteristic bright yellow color.[1] While it can be extracted from various plants, synthetic and semi-synthetic methods are often employed for large-scale production and to control purity. Berberine sulfate is often preferred over the more common hydrochloride salt due to its significantly higher aqueous solubility, which is a critical attribute for certain pharmaceutical formulations, including injectables.[2]

The synthesis of berberine sulfate trihydrate from a crude berberine starting material is typically a multi-step process that involves purification, salt formation, and controlled crystallization. Each stage presents unique challenges that can impact the final yield and purity. This guide provides a systematic approach to identifying and resolving these issues.

The overall synthetic workflow can be visualized as follows:

Caption: Synthetic workflow for berberine sulfate trihydrate.

Frequently Asked Questions (FAQs)

Q1: Why is berberine sulfate preferred over berberine hydrochloride in some applications? A1: Berberine sulfate exhibits significantly higher solubility in water compared to berberine hydrochloride.[2] This property is particularly advantageous for developing liquid dosage forms, such as injectable solutions, where high drug concentration is required.

Q2: What is the role of activated carbon in the initial refining step? A2: Activated carbon is a highly porous material with a large surface area that effectively adsorbs colored impurities and other organic byproducts present in crude berberine. This step is crucial for decolorizing the solution and improving the purity of the final product.[3]

Q3: Why is berberine hydrogen sulfate formed as an intermediate? A3: The reaction of the refined berberine solution with sulfuric acid first yields berberine hydrogen sulfate.[3] This intermediate is then carefully neutralized in a subsequent step to form the desired berberine sulfate. Controlling the stoichiometry of the acid is key in this step. Incomplete reaction can lead to lower yields.[3]

Q4: What is the importance of pH control during the conversion of berberine hydrogen sulfate to berberine sulfate? A4: Precise pH control, typically to a range of 7.0-8.0, is critical.[3] If the pH is too low, the conversion to berberine sulfate will be incomplete, leaving residual berberine hydrogen sulfate as an impurity. If the pH is too high, it can lead to the formation of other berberine species or degradation products.

Q5: How can I confirm the final product is the trihydrate form? A5: The hydration state can be confirmed using techniques like Thermogravimetric Analysis (TGA), which will show a weight loss corresponding to three water molecules. Karl Fischer titration can also be used for accurate water content determination. The molecular formula of the trihydrate is (C₂₀H₁₈NO₄)₂SO₄·3H₂O.

Q6: My final product has a brownish tint instead of a bright yellow color. What could be the cause? A6: A brownish tint usually indicates the presence of impurities. This could be due to insufficient refining with activated carbon, degradation of berberine at high temperatures, or the presence of residual solvents that have reacted or degraded.[4] Re-purification through recrystallization may be necessary.

Troubleshooting Guide: From Low Yields to Purity Concerns

This section addresses specific problems that may arise during the synthesis, categorized by the stage of the process.

Stage 1: Refining Crude Berberine

Symptom / Observation	Potential Cause(s)	Suggested Solution(s)
Darkly colored solution after activated carbon treatment.	1. Insufficient amount of activated carbon used.2. Poor quality of activated carbon.3. Insufficient heating or mixing time.	1. Increase the weight percentage of activated carbon relative to the crude berberine (a common ratio is 1:0.02-0.05 w/w).[3]2. Ensure the use of high-purity, chemically activated carbon.3. Increase the treatment time at 80-95°C with vigorous stirring to ensure maximum adsorption.[3]
Low yield of refined berberine solution after filtration.	1. Adsorption of berberine onto the activated carbon.2. Premature crystallization during filtration.	1. While some adsorption is unavoidable, using the minimum effective amount of activated carbon can mitigate this. Wash the filter cake with hot water to recover adsorbed product.[3]2. Maintain the temperature of the solution and filtration apparatus to prevent the product from crashing out.

Stage 2: Sulfation Reaction

Symptom / Observation	Potential Cause(s)	Suggested Solution(s)
Low yield of berberine hydrogen sulfate precipitate.	1. Incomplete reaction due to insufficient sulfuric acid or short reaction time.2. Formation of highly water-soluble berberine sulfate due to incorrect stoichiometry, which remains in the filtrate.[3]	1. Ensure the correct molar ratio of sulfuric acid is added. Monitor the reaction progress using TLC or HPLC. Increase the reaction time (typically 3-5 hours at 70-95°C).[3]2. Carefully control the addition of sulfuric acid. Analyze the filtrate for dissolved product.
Presence of chloride ions in the berberine hydrogen sulfate intermediate.	Starting material was crude berberine hydrochloride, and chloride ions were carried over.[2]	If starting with berberine hydrochloride, it is crucial to have a purification step that removes chloride ions prior to sulfation, as they can affect the quality of the final product.[2]

Stage 3: Crystallization and Purification

Symptom / Observation	Potential Cause(s)	Suggested Solution(s)
Formation of an oily or amorphous solid instead of crystals.	1. Solution is too concentrated.2. Cooling rate is too fast.3. Presence of impurities inhibiting crystal lattice formation.4. Incorrect solvent system.	1. Dilute the solution with the appropriate solvent (e.g., 80-90% ethanol).[3]2. Allow the solution to cool slowly to room temperature, followed by further cooling at 4°C. Seeding with a small crystal of pure product can induce crystallization.3. Ensure the preceding purification steps were effective. If necessary, redissolve the product and treat with activated carbon again before recrystallization.4. The use of an 80-90% ethanol-water mixture is a proven system for crystallization.[3]
Final product has a low purity (<98%).	1. Incomplete conversion of berberine hydrogen sulfate to sulfate.2. Co-precipitation of impurities.3. Entrapment of residual solvents.[4]	1. Re-check the pH adjustment step. The pH should be carefully controlled in the 7.0-8.0 range.[3]2. Perform a second recrystallization step. Ensure the filter cake is thoroughly washed with cold solvent.[3]3. Dry the final product under vacuum at an appropriate temperature to remove residual ethanol and water. Analyze for residual solvents using Gas Chromatography (GC) if required by quality standards.[5]
Incorrect hydration state (not trihydrate).	Improper drying conditions (temperature, humidity, duration).	Control the drying process carefully. Drying at a moderate temperature (e.g., 40-50°C) under vacuum is generally recommended. The final product's water content should be verified by Karl Fischer titration.

Detailed Experimental Protocols

Protocol 1: Synthesis of Berberine Sulfate Trihydrate from Crude Berberine

This protocol is based on the method described by Dongbei Pharmaceutical Factory.[6]

Step 1: Refining of Crude Berberine

• In a suitable reaction vessel, add crude berberine, deionized water, and activated carbon in a weight ratio of approximately 1:15:0.02.[2]

• Heat the mixture to 80-85°C with continuous stirring until the berberine is completely dissolved.

• Filter the hot solution through a pre-heated funnel to remove the activated carbon.

• Wash the filter cake with a small amount of hot deionized water and combine the filtrates. The resulting clear, yellow solution is the refined berberine solution.

Step 2: Preparation of Berberine Hydrogen Sulfate

• Heat the refined berberine solution to 85-90°C.

• While stirring, slowly add a 30-45% (v/v) solution of sulfuric acid. The volume ratio of refined berberine solution to sulfuric acid solution should be approximately 15:1.[2]

• Maintain the reaction temperature at 85-90°C for 3-4 hours with continuous stirring.

• Cool the reaction mixture to room temperature and allow it to stand for at least 4 hours to complete precipitation.

• Filter the precipitate, wash the filter cake with a small amount of cold deionized water, and dry to obtain berberine hydrogen sulfate.

Step 3: Conversion to Berberine Sulfate and Crystallization

• To a new reaction vessel, add the dried berberine hydrogen sulfate and deionized water (approximately 1:8 to 1:14 w/v).[3]

• While stirring, add a 10% (w/v) NaOH solution dropwise until the berberine hydrogen sulfate is completely dissolved and the pH of the solution is adjusted to 7.0-8.0.[3]

• Remove the water under reduced pressure (e.g., using a rotary evaporator) until a dry residue is obtained.

• Add 80-90% ethanol to the residue and heat to reflux for 30 minutes.

• Filter the hot solution to remove any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature, then place it in a refrigerator (4-5°C) for at least 4-5 hours to induce crystallization.

• Collect the yellow crystals by filtration.

• Perform a final recrystallization from 80-90% ethanol to achieve high purity.

• Dry the final product under vacuum at 40-50°C to obtain berberine sulfate trihydrate.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Purity Analysis

This is a general method; specific parameters may need to be optimized for your system.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., 0.05 M ammonium dihydrogen phosphate adjusted to pH 3.0-3.5 with phosphoric acid).[7]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 345 nm.

• Column Temperature: 25-30°C.

• Sample Preparation: Accurately weigh and dissolve the berberine sulfate sample in the initial mobile phase composition to a known concentration (e.g., 0.1 mg/mL).[8]

• Analysis: Inject the sample and compare the chromatogram to a certified reference standard of berberine. Calculate purity based on the area percentage of the main peak.

Visualized Workflows and Pathways

Caption: Detailed experimental workflow for berberine sulfate synthesis.

Reference Data Tables

Table 1: Key Reaction Parameters

Parameter	Stage	Recommended Value	Rationale / Notes
Crude Berberine:Water:Carbon Ratio	Refining	1 : 8-15 : 0.02-0.05 (w/w)	Ensures complete dissolution and effective impurity removal.[3]
Refining Temperature	Refining	80-95°C	Promotes dissolution and enhances adsorption by activated carbon.[3]
Sulfation Temperature	Sulfation	70-95°C	Ensures complete reaction to form the hydrogen sulfate intermediate.[3]
Sulfation Time	Sulfation	3-5 hours	Allows the reaction to proceed to completion, maximizing yield.[3]
pH for Conversion	Crystallization	7.0 - 8.0	Critical for complete conversion to berberine sulfate and preventing impurity formation.[3]
Crystallization Solvent	Crystallization	80-90% Ethanol	Provides good solubility at high temperatures and low solubility at low temperatures, ideal for recrystallization.[3]

Table 2: Common Impurities and Analytical Detection

Impurity	Potential Source	Recommended Analytical Method
Unreacted Crude Berberine	Incomplete initial dissolution	HPLC
Berberine Hydrogen Sulfate	Incomplete pH adjustment during conversion	HPLC, Titration
Co-occurring Alkaloids (e.g., Palmatine)	Present in the natural source of crude berberine	HPLC-MS[9]
Degradation Products	Excessive heat or extreme pH	HPLC, LC-MS
Residual Solvents (Ethanol, Acetone)	Incomplete drying of the final product	Gas Chromatography (GC)[4]
Nitrosamines	Use of specific synthetic precursors (not typical for this semi-synthetic route but a concern in fully synthetic pathways)	LC-MS/MS[10]

References

• Lifeasible. (n.d.). Berberine Analytical Services.
• Dongbei Pharmaceutical Factory. (2004). Process for preparing berberine sulphate. CN1485326A.

• Zhou, J. X., & Taylor, L. S. (2015). Sweet Berberine. Crystal Growth & Design, 16(2), 1069–1076. [Link]

• Shanghai Institute of Pharmaceutical Industry, & Shanghai Pharmaceutical Co., Ltd. (2021). Purification method of berberine or hydrochloride thereof. CN111100121B.
• Shinde, R., & D'Souza, D. (2025, November 3).
• Shanghai Institute of Pharmaceutical Industry, & Shanghai Pharmaceutical Co., Ltd. (2020). Purification method and crystal form of berberine or berberine salt. CN111205285B.

• Gu, Y., et al. (2022). Novel multi-component crystals of berberine with improved pharmaceutical properties. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 79(Pt 1), 66–76. [Link]

• Dongbei Pharmaceutical Factory. (2007). Process for preparing berberine sulphate. CN1324026C.

• Shinde, R., & D'Souza, D. (2025). Rethinking Synthetic Berberine in Nutraceuticals: Nitrosamine Risks, Regulatory Oversight, and Safer Alternatives. Molecules, 30(22), 4274. [Link]

• Dongbei Pharmaceutical Factory. (2004). Process for preparing berberine sulphate. CN1485326A.
• Yan, X., et al. (2021). Studies on the Chemical Synthesis of Natural Drugs Berberine. Chinese Journal of Organic Chemistry, 41(8), 3045-3056.
• Shanghai Aosaikang Pharmaceutical Technology Co., Ltd. (2021). Method for separating and measuring berberine and impurities thereof by liquid chromatography. CN111610272B.
• Wang, Y., et al. (2020). A review on analytical methods for natural berberine alkaloids. Journal of Pharmaceutical and Biomedical Analysis, 181, 113089.
• Shigwan, H., et al. (2013). HPLC Method Development and Validation for Quantification of Berberine from Berberis aristata and Berberis tinctoria. International Journal of Applied Sciences and Engineering, 11(2), 203-212.
• Swiss Peak Health. (2026, March 4).
• Singh, A., & Singh, A. (2018). Synthetic berberine derivatives as potential new drugs. Revista Brasileira de Farmacognosia, 28(4), 494-506.
• Martin, C. D., & Clift, M. D. (2014). Short and Efficient Syntheses of Protoberberine Alkaloids using Palladium-Catalyzed Enolate Arylation.
• Chem-Impex International. (n.d.).
• Blaskó, G., & Dóra, D. (2010). Recent Strategies for the Synthesis of Protoberberines and Protoberberine Type Compounds. Current Organic Chemistry, 14(12), 1216-1234.
• Pan, J. F., et al. (2002). Identification of three sulfate-conjugated metabolites of berberine chloride in healthy volunteers' urine after oral administration. Acta Pharmacologica Sinica, 23(1), 77–82.
• Feng, R., et al. (2014). Amorphous solid dispersion of berberine with absorption enhancer demonstrates a remarkable hypoglycemic effect via improving its bioavailability. International Journal of Pharmaceutics, 468(1-2), 220–226.
• Material Safety Data Sheet. (n.d.).
• Shinde, V. (2020, August 12). Residual Solvents in Pharmaceuticals. Veeprho.
• Feng, R., et al. (2014). Amorphous solid dispersion of berberine with absorption enhancer demonstrates a remarkable hypoglycemic effect via improving its bioavailability. International journal of pharmaceutics, 468(1-2), 220-6.
• Synapse. (2024, July 17).
• Gu, Y., et al. (2023). Novel multi-component crystals of berberine with improved pharmaceutical properties. IUCrJ, 10(Pt 1), 66–76.
• Zare, M., et al. (2021). Fabrication, characterization and optimization of berberine-loaded PLA nanoparticles using coaxial electrospray for sustained drug release. Scientific Reports, 11(1), 12345.
• Petrangolini, G., et al. (2021). Development of an Innovative Berberine Food-Grade Formulation with an Ameliorated Absorption: In Vitro Evidence Confirmed by Healthy Human Volunteers Pharmacokinetic Study.
• Zhang, M., et al. (2019). Preparation, characterization and in vivo studies of amorphous solid dispersion of berberine with hydrogenated phosphatidylcholine. Journal of Pharmaceutical and Biomedical Analysis, 174, 468-476.
• Lackey, R. A., et al. (2021). A Low Dose of Berberine Is Metabolized in Weaned Piglets Without Major Changes to Gut Morphology or Gut Microbiota. Molecules, 26(22), 6908.
• The United States Pharmacopeial Convention. (2007). (467) Residual Solvents. USP-NF.
• Tokyo Chemical Industry Co., Ltd. (n.d.).
• NOW Foods. (2023, December 20).
• Sinochem Nanjing Corporation. (n.d.).
• Shanghai Institute of Pharmaceutical Industry, & Shanghai Pharmaceutical Co., Ltd. (2021). Purification method of berberine or hydrochloride thereof. CN111100121B.
• Li, Y., et al. (2022). Synthesis of Berberine and Canagliflozin Chimera and Investigation into New Antibacterial Activity and Mechanisms. Molecules, 27(9), 2963.
• Medical News Today. (2026, February 19). Berberine: Benefits, supplements, side effects, dosage, and more.
• El-Kimary, E. I., et al. (2026). Sustainable spectrofluorimetric determination of berberine in dietary supplements via Erythrosin B Ion-Pair complexation with mechanistic investigation, Box-Behnken optimization, and green chemistry assessment. Scientific Reports, 16(1), 1234.
• Singh, N., & Sharma, G. (2013). Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery. AAPS PharmSciTech, 14(3), 1046–1054.
• MacHulek, A., et al. (2009). Solvent effect on the UV/Vis absorption and fluorescence spectroscopic properties of berberine. Photochemical & Photobiological Sciences, 8(7), 985-989.
• SciSpace. (2011, July 7). Quality Control in Pharmaceuticals: Residual Solvents Testing and Analysis.

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Technical Support Center: Controlling Hydration in Berberine Sulfate

Welcome to the Berberine Solid-State Technical Support Center. As drug development professionals increasingly pivot from berberine chloride to berberine sulfate to overcome aqueous solubility limitations[1], controlling the hydration state of this quaternary alkaloid has become a critical manufacturing challenge.

This guide provides field-proven insights, self-validating protocols, and troubleshooting workflows to help you master the solid-state chemistry of berberine sulfate.

Core FAQs: Mechanistic Insights into Hydration

Q: Why does berberine sulfate exhibit variable hydration states, and why is it problematic? A: Berberine is a quaternary benzylisoquinoline cation[1]. Its sulfate salt (Anhydrous formula: C40H36N2O12S)[2] forms a crystal lattice with interstitial voids that readily accommodate water molecules. Depending on the ambient relative humidity (RH), the lattice can expand to form various hydrated polymorphs[3]. This variable moisture uptake acts as a moving target for formulation scientists. It alters the active pharmaceutical ingredient (API) weight fraction, changes the effective dosage, and can trigger polymorphic transformations that compromise tabletability and dissolution profiles[4]. Because moisture is fundamentally an impurity in precision dosing, chemical suppliers have increasingly removed the "hydrate" designation from product names to emphasize the necessity of anhydrous handling and rigorous moisture control.

Q: How does the hydration behavior of the sulfate salt compare to the traditional chloride salt? A: Berberine chloride is notorious for undergoing complex, reversible solid-state transformations between an anhydrate, dihydrate, and tetrahydrate depending on minor fluctuations in relative humidity[4]. While berberine sulfate offers significantly higher aqueous solubility—making it highly desirable for formulation[1]—it still retains hygroscopic tendencies. If the environmental RH exceeds the critical relative humidity (CRH) of the anhydrous sulfate form, water molecules diffuse into the lattice, forming hydrogen bonds with the sulfate counterions and the methoxy groups of the berberine molecule[3].

Troubleshooting Guide: Analytical & Processing Issues

Issue 1: API Sticking/Picking During Tableting

• Symptom: Berberine sulfate powder adheres to punch faces during direct compression.

• Causality: Uncontrolled hydration. If the API absorbs moisture from the ambient environment, capillary forces and hydrogen bonding increase inter-particulate cohesion and adhesion to the metal tooling. Berberine salts rapidly undergo solid-state transformations depending on relative humidity[4].

• Self-Validating Fix: Pre-equilibrate the API in a controlled humidity environment (e.g., 30% RH) to stabilize the hydrate form prior to blending. Validate the blend's moisture content via Loss on Drying (LOD) before routing to the tablet press. If LOD > 2.0%, route the batch back to drying.

Issue 2: Inconsistent Karl Fischer (KF) Titration Results

• Symptom: Replicate KF measurements of berberine sulfate yield high relative standard deviations (RSD > 2.0%).

• Causality: Berberine sulfate can trap water deep within its crystalline lattice. Standard volumetric KF titration at room temperature often fails to fully dissolve the crystal, leading to incomplete moisture release.

• Self-Validating Fix: Switch to Coulometric KF with an oven attachment (detailed in Protocol 2 below) to thermodynamically force the water out of the lattice.

Issue 3: TGA Weight Loss Exceeds KF Water Content

• Symptom: Thermogravimetric Analysis (TGA) shows a 5% weight loss, but KF only detects 3% water.

• Causality: TGA measures total volatile mass loss. Berberine salts are often purified using solvent adducts (e.g., berberine acetone adducts)[5]. The extra 2% weight loss is likely residual organic solvent trapped in the lattice, not water.

• Self-Validating Fix: Perform TGA-IR (Infrared) or TGA-MS (Mass Spectrometry) to identify the evolved gases. Adjust the drying protocol to ensure it removes both residual organic solvents and unbound surface water.

Data Presentation: Comparative Hydration Metrics

Parameter	Berberine Chloride	Berberine Sulfate
Anhydrous Molecular Formula	C20H18ClNO4	C40H36N2O12S[2]
Anhydrous Molecular Weight	371.81 g/mol	768.79 g/mol [6]
Common Solid Forms	Anhydrate, Dihydrate, Tetrahydrate[4]	Anhydrate, Variable Hydrates[3]
Aqueous Solubility	Poor[7]	High[1]
Hygroscopicity Profile	High (Rapid phase transitions)[4]	Moderate to High[3]
Primary Formulation Utility	Traditional commercial tablets[4]	High-solubility formulations / Liquid dosages[1]

Self-Validating Experimental Protocols

Protocol 1: Preparation and Verification of Anhydrous Berberine Sulfate

Objective: Strip interstitial water without inducing thermal degradation.

• Primary Drying: Spread berberine sulfate evenly on a glass tray (layer thickness < 5 mm). Place in a vacuum oven at 80°C under 50 mbar pressure for 12 hours.

  • Causality: Vacuum lowers the boiling point of water, allowing desorption at 80°C, safely below the thermal degradation threshold of the alkaloid.

• Validation Checkpoint (Mass Constancy): Weigh the sample at hour 10 and hour 12. The system is validated if the mass difference (Δm) is < 0.05%. If Δm > 0.05%, continue drying.

• Desiccated Cooling: Break the vacuum with dry nitrogen gas (not ambient air) and immediately transfer the tray to a desiccator containing active phosphorus pentoxide (P2O5) until it reaches room temperature.

Protocol 2: Orthogonal Moisture Quantification (Oven-Coupled KF + TGA)

Objective: Accurately quantify true water content versus total volatile loss.

• System Calibration (Validation Checkpoint): Run a blank vial in the KF oven at 150°C to establish baseline drift (<10 µ g/min ). Next, run a sodium tartrate dihydrate standard. Validation: Proceed only if the standard yields a water recovery of 15.66% ± 0.3%.

• KF Titration: Weigh 50 mg of the dried berberine sulfate into a crimp-sealed vial. Heat at 150°C in the KF oven.

  • Causality: Direct volumetric KF at room temperature fails because the sulfate lattice traps water. Heating to 150°C provides the thermodynamic energy to break the hydrogen bonds, driving the moisture into the titration cell.

• TGA Cross-Validation: Subject a parallel 10 mg sample to Thermogravimetric Analysis (TGA), ramping at 10°C/min from 25°C to 200°C. If the TGA weight loss percentage is significantly higher than the KF water percentage, the API contains residual manufacturing solvents[5].

Visualizations

Analytical workflow for determining and controlling hydration states in berberine sulfate.

References

• "Sweet Berberine | Crystal Growth & Design", ACS Publications. 4

• "CN111205285B - Purification method and crystal form of berberine or berberine salt", Google Patents. 5

• "US20210329946A1 - Berberine alkaloid formulations in the prevention and/or treatment of infectious disease", Google Patents. 3

• "Berberine alpha-ketoglutarate salt, crystalline form, methods of preparation and applications thereof", Justia Patents. 1

• "Berberine Sulfate Hydrate Safety Data Sheet", Spectrum Chemical / TCI America. 6

• "Berberine Sulfate | 316-41-6", TCI Chemicals.

• "US11345697B1 - Crystalline berberine ascorbate salt, methods of preparation and applications thereof", Google Patents. 7

• "Berberine sulfate anhydrous | C40H36N2O12S | CID 9424", PubChem - NIH. 2

Sources

• 1. patents.justia.com [patents.justia.com]
• 2. Berberine sulfate anhydrous | C40H36N2O12S | CID 9424 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US20210329946A1 - Berberine alkaloid formulations in the prevention and/or treatment of infectious disease - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. CN111205285B - Purification method and crystal form of berberine or berberine salt - Google Patents [patents.google.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. US11345697B1 - Crystalline berberine ascorbate salt, methods of preparation and applications thereof - Google Patents [patents.google.com]

Berberine Sulfate Formulation &amp; Bioavailability Support Center

Welcome to the Technical Support Center for Berberine Sulfate formulation. As drug development professionals, we know that Berberine (BBR) exhibits remarkable therapeutic potential for metabolic and oncological targets. However, its clinical translation is severely bottlenecked by an absolute oral bioavailability of less than 1%[1].

This guide is designed by Senior Application Scientists to help you troubleshoot formulation failures, understand the causality behind poor pharmacokinetics, and implement self-validating experimental workflows to overcome intestinal barriers.

Section 1: The Mechanistic Bottleneck

To fix poor bioavailability, we must first map the exact points of failure in the gastrointestinal tract.

Fig 1: Mechanistic bottlenecks of Berberine Sulfate absorption and efflux.

FAQ 1: Why does Berberine Sulfate still suffer from poor oral bioavailability despite its improved aqueous solubility compared to the chloride form?

Answer: Solubility is only one half of the Biopharmaceutics Classification System (BCS) equation. Berberine is a quaternary ammonium salt, meaning it carries a positive charge at physiological pH. This severely impedes passive diffusion across the lipid-rich intestinal epithelium[2]. Furthermore, any BBR that successfully enters the enterocyte is immediately subjected to two major clearance mechanisms:

• Active Efflux: BBR is a major substrate for P-glycoprotein (P-gp/ABCB1), which actively pumps the drug back into the gut lumen[1][2].

• First-Pass Metabolism: Absorbed BBR undergoes rapid phase I metabolism by Cytochrome P450 enzymes (specifically CYP3A4 and CYP2D6) in both the enterocytes and the liver[2][3].

Section 2: Formulation Troubleshooting & Optimization

FAQ 2: How do I effectively formulate Berberine Sulfate to overcome P-gp mediated efflux without using toxic synthetic inhibitors?

Answer: The modern standard is to utilize "functional excipients"—materials that serve as both a nanocarrier matrix and a biological modulator. Excipients like Pluronic P85, Tween 80, and Brij-S20 can temporarily fluidize the enterocyte membrane and inhibit P-gp ATPase activity, effectively shutting down the efflux pump while solubilizing the drug[1][4].

Quantitative Data: Comparative Efficacy of BBR Enhancement Strategies

Use this table to select the appropriate formulation strategy based on your target pharmacokinetic profile.

Formulation Strategy	Key Excipients	Mechanistic Action	Pharmacokinetic Improvement
Mixed Micelles	Pluronic P85, Tween 80	Dual P-gp and CYP3A4/2D6 inhibition	Significant increase in plasma exposure[1]
Polysaccharide Nanoparticles	Chitosan, Sodium Alginate	Mucoadhesion, paracellular tight junction opening	4.10-fold increase in oral bioavailability[5]
Modified Nanocrystals	Brij-S20	P-gp modulation, solubility enhancement	Efflux ratio reduced from 7.12 to 3.62[4]
Solid Dispersion (SD)	Hydroxypropyl-β-cyclodextrin	P-gp modulation, dissolution rate acceleration	3.46-fold increase in Cmax[6]
Microemulsion	Tween 80, PEG400	Lipid-based solubilization, lymphatic transport	6.47-fold greater bioavailability vs. tablets[7]

Section 3: Standardized Experimental Protocols

To ensure reproducibility, your experimental design must be a self-validating system. Below are the optimized workflows for fabricating and validating BBR formulations.

Fig 2: Formulation and validation workflow for enhancing oral bioavailability.

Protocol 1: Fabrication of Berberine-Loaded Mixed Micelles

This protocol utilizes Pluronic P85 and Tween 80 to simultaneously address efflux and first-pass metabolism.

• Preparation of Organic Phase: Dissolve Berberine Sulfate, Pluronic P85, and Tween 80 in a co-solvent system (e.g., methanol/chloroform) at a w/w/w ratio of 1:5:0.5[1].

  • Causality: P85 and Tween 80 are selected not just for micellization, but because they actively inhibit P-gp and CYP450 enzymes in the gut wall[1].

• Film Formation: Evaporate the solvent under reduced pressure using a rotary evaporator to form a thin, uniform lipid/polymer film.

• Hydration & Assembly: Hydrate the film with distilled water or PBS under gentle agitation to induce self-assembly.

• Self-Validation (Quality Control): Measure the micelle size via Dynamic Light Scattering (DLS). A monodisperse population <20 nm (typically ~12 nm) confirms successful micellization and ensures the formulation will not prematurely precipitate in the gastrointestinal tract[1].

Protocol 2: Caco-2 Permeability & P-gp Efflux Assay

Use this assay to prove your formulation has successfully bypassed the P-gp efflux pump.

• Monolayer Culture: Seed Caco-2 cells on polycarbonate Transwell inserts and culture for 21 days to allow differentiation into enterocyte-like monolayers.

• Self-Validation (Integrity Check): Measure Transepithelial Electrical Resistance (TEER). Proceed only if TEER > 300 Ω·cm².

  • Causality: This ensures tight junction integrity. If TEER drops significantly after applying the formulation, your excipients are causing cytotoxicity, and any measured "permeability" is actually just leakage through dead cells[1].

• Dosing: Apply the BBR formulation to the Apical (A) chamber for A-to-B transport, and to the Basolateral (B) chamber for B-to-A transport.

• Quantification: Quantify BBR in the receiver chambers via HPLC and calculate the Efflux Ratio (ER = Papp(B-A) / Papp(A-B)).

  • Causality: Free Berberine typically shows an ER > 7, indicating massive active efflux. A successful formulation will drop the ER close to 1, proving effective P-gp inhibition[4].

Section 4: Metabolic Stability & CYP3A4 Interactions

FAQ 3: My in vivo PK data shows rapid clearance of BBR despite excellent in vitro Caco-2 permeability. What is happening?

Answer: You are observing the "CYP3A4 Paradox." Berberine is highly susceptible to phase I metabolism by CYP3A4[8]. The causality here is a complex feedback loop:

• Short-term: BBR initially inhibits CYP3A4 activity by accelerating the enzyme's degradation via the polyubiquitination pathway[8].

• Long-term: Prolonged exposure to BBR and its active metabolite (berberrubine) actually induces CYP3A4 expression by activating the nuclear Pregnane X Receptor (PXR)[9]. This auto-induction accelerates its own metabolism over time.

Troubleshooting Action: To counteract this, you must incorporate CYP inhibitors (like Tween 80) directly into your nanocarrier matrix[1]. Before moving to expensive in vivo models, validate the metabolic stability of your formulation by incubating it with rat intestinal microsomes to quantify the exact rate of first-pass degradation.

References

• Berberine and berberrubine promote the expression of CYP3A4 via enhancing the binding of nuclear receptor PXR - PMC (nih.gov)
• Development of Natural Polysaccharide-Based Nanoparticles of Berberine to Enhance Oral Bioavailability: Formulation, Optimization, Ex Vivo, and In Vivo Assessment - PubMed (nih.gov)
• Enhanced Intestinal Absorption and Pharmacokinetic Modulation of Berberine and Its Metabolites through the Inhibition of P-Glycoprotein and Intestinal Metabolism in Rats Using a Berberine Mixed Micelle Formulation - PMC (nih.gov)
• Dual-functional Brij-S20-modified nanocrystal formulation enhances the intestinal transport and oral bioavailability of berberine - PMC (nih.gov)
• Approaches to Improve the Oral Bioavailability and Effects of Novel Anticancer Drugs Berberine and Betulinic Acid - PLOS
• The Intracellular Mechanism of Berberine-Induced Inhibition of CYP3A4 Activity - PubMed (nih.gov)
• The Secret to Berberine Absorption — What 90% of Users Overlook - cndj.
• Berberine: A Promising Treatment for Neurodegenerative Diseases - PMC (nih.gov)
• Berberine: Research, Benefits, Absorption, and Genetics - Genetic Lifehacks

Sources

• 1. Enhanced Intestinal Absorption and Pharmacokinetic Modulation of Berberine and Its Metabolites through the Inhibition of P-Glycoprotein and Intestinal Metabolism in Rats Using a Berberine Mixed Micelle Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BIBLIOTHEQUE CNDJ - Accueil [biblio.cndj.ci]
• 3. Berberine: Research, Benefits, Absorption, and Genetics [geneticlifehacks.com]
• 4. Dual-functional Brij-S20-modified nanocrystal formulation enhances the intestinal transport and oral bioavailability of berberine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of Natural Polysaccharide-Based Nanoparticles of Berberine to Enhance Oral Bioavailability: Formulation, Optimization, Ex Vivo, and In Vivo Assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Approaches to Improve the Oral Bioavailability and Effects of Novel Anticancer Drugs Berberine and Betulinic Acid | PLOS One [journals.plos.org]
• 7. Berberine: A Promising Treatment for Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benthamdirect.com [benthamdirect.com]
• 9. Berberine and berberrubine promote the expression of CYP3A4 via enhancing the binding of nuclear receptor PXR - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Crystal Polymorphism in Berberine Sulfate Production

Welcome to the Solid-State Chemistry Support Center. As a Senior Application Scientist, I frequently encounter production bottlenecks related to the solid-state behavior of quaternary isoquinoline alkaloids. Berberine sulfate is highly prone to moisture-induced phase transformations and polymorphic variability[1],[2].

This guide abandons generic troubleshooting. Instead, it provides the mechanistic causality behind these issues and offers self-validating protocols to ensure absolute control over your Active Pharmaceutical Ingredient (API).

Module 1: The Mechanistic Basis of Berberine Sulfate Polymorphism

To control a crystal, you must understand its lattice. Berberine sulfate cations naturally pack in antiparallel pairs within the crystal lattice[3]. The sulfate counterion (

) is a powerful hydrogen-bond acceptor.

The Causality of Hydrate Formation: During crystallization or storage, if the environment's water activity (

) exceeds a critical threshold, water molecules permeate the lattice. They bridge the sulfate anions and the quaternary nitrogen of the berberine cation, expanding the lattice into highly stable hydrate channels. A prime example is the formation of bis(berberine) sulfate heptahydrate ( )[3].

Because stronger intermolecular interactions (like extensive hydrogen bonding in hydrates) create a more rigid crystal lattice, these forms exhibit higher melting points but significantly lower intrinsic dissolution rates[4]. This inverse relationship is the primary cause of batch-to-batch bioavailability failures.

Module 2: Diagnostic FAQ & Troubleshooting Guide

Q1: We observe severe batch-to-batch variability in the dissolution rate of our berberine sulfate API. What is the root cause? Causality: You are likely generating a polymorphic mixture or varying degrees of hydration during your final isolation step. If drying conditions fluctuate, the API may partially convert from a highly soluble anhydrate to a poorly soluble heptahydrate[3],[1]. Intervention: Implement strict relative humidity (RH) controls during vacuum drying and utilize Process Analytical Technology (PAT) to monitor the phase purity before discharge.

Q2: Our API converts to a different phase during high-shear wet granulation. How do we prevent this? Causality: The water activity in your binder solution exceeds the critical

for hydrate formation, triggering a solvent-mediated phase transformation (SMPT). Intervention: Switch to a non-aqueous binder system (e.g., ethanolic PVP) or dry granulation (roller compaction) to eliminate the thermodynamic driver for hydration.

Q3: Milling consistently causes our stable polymorph to become amorphous or shift to a metastable form. How can we mitigate this? Causality: High-energy mechanical stress disrupts the hydrogen-bonding network, cleaving the antiparallel pairs[3] and introducing crystal lattice defects. This localized energy input forces the stable polymorph into a high-energy amorphous state. Intervention: Transition from mechanical impact milling (e.g., pin mills) to fluid energy milling (jet milling) with cryogenic cooling to dissipate the mechanical heat and preserve the lattice integrity.

Module 3: Quantitative Data: Polymorph Profiling

To make informed decisions, you must benchmark your API against known solid-state profiles. Below is a comparative matrix of typical berberine sulfate solid forms.

Solid-State Property	Anhydrous Berberine Sulfate	Bis(berberine) Sulfate Heptahydrate	Amorphous Berberine Phase
Crystal Habit	Needles / Prisms	Block-like / Elongated	Irregular Particles
Melting Point ( C)	~205 (Decomposition)	Dehydrates ~80-100, Melts >200	Glass Transition ( ) ~120
Hygroscopicity	High (Converts to Hydrate)	Low (Thermodynamically Stable Sink)	Very High
Intrinsic Dissolution Rate	Fast	Slow (Strong Intermolecular Bonds)	Very Fast (Unstable)
Lattice Packing	Antiparallel pairs, tight packing	Expanded lattice with water channels	No long-range order

Module 4: Validated Experimental Protocols

Protocol A: Controlled Cooling Crystallization with PAT Integration

Objective: Isolate phase-pure anhydrous berberine sulfate while preventing kinetic hydrate formation.

• Solvent Screening & Dissolution: Dissolve raw berberine sulfate in a primary solvent (e.g., anhydrous ethanol/methanol mix) at 65°C.

  • Causality: Using an anhydrous solvent system suppresses the thermodynamic potential for hydrate formation.

• Controlled Cooling: Cool the reactor at a strict rate of 0.5°C/min until the metastable zone limit is reached.

  • Causality: Rapid cooling causes spontaneous primary nucleation, leading to unpredictable kinetic polymorphs. Slow cooling maintains the system in the metastable zone.

• Form-Specific Seeding: Introduce 1-2 wt% of pre-characterized anhydrous berberine sulfate seeds.

  • Causality: Seeding bypasses the high activation energy of primary nucleation, forcing the solute to grow epitaxially on the desired crystal lattice.

• System Validation (Self-Validating Loop): Utilize in-line Raman spectroscopy and Focused Beam Reflectance Measurement (FBRM).

  • Validation: The system validates itself in real-time. If the FBRM chord length distribution spikes without a corresponding drop in supersaturation, the system flags a false nucleation event (e.g., agglomeration). If the Raman shift deviates from the anhydrate fingerprint, the system automatically triggers a temperature hold to dissolve the kinetic impurity.

Protocol B: Solid-State Characterization Workflow

Objective: Confirm polymorphic purity and differentiate true polymorphs from solvates/hydrates.

• Powder X-Ray Diffraction (PXRD): Scan the sample from 2

  = 3° to 40°.

  • Causality: PXRD provides the definitive structural fingerprint of the crystal lattice, distinguishing between the tight packing of the anhydrate and the expanded lattice of the heptahydrate.

• Thermal Analysis (DSC & TGA): Run Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) simultaneously at 10°C/min under a dry nitrogen purge.

  • System Validation: The characterization loop validates itself by cross-referencing TGA weight loss with DSC endotherms. If TGA shows a distinct mass loss (e.g., ~15% for a heptahydrate) precisely aligning with an 80-100°C DSC endotherm, the system confirms a hydrate rather than a true anhydrous polymorph melt.

Module 5: Visualizations

Figure 1: Self-validating crystallization workflow utilizing PAT to control berberine sulfate forms.

Figure 2: Mechanistic pathway of moisture and stress-induced phase transformations in the API.

References

1.[4] Novel Salt-Cocrystals of Berberine Hydrochloride with Aliphatic Dicarboxylic Acids: Odd-Even Alternation in Physicochemical Properties - ResearchGate - 4 2.[3] Molecular and Crystal Structures of Three Berberine Derivatives - ResearchGate - 3 3.[1] Sweet Berberine | Crystal Growth & Design - ACS Publications - 1 4.[2] Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery - PMC - 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Storage conditions to maintain berberine sulfate trihydrate stability

Welcome to the Technical Support Center for Berberine Sulfate Trihydrate (BST) . This portal is designed for researchers, analytical chemists, and drug development professionals who require stringent control over the stability and integrity of protoberberine alkaloids during handling, extraction, and long-term storage.

Below, you will find our self-validating storage protocols, mechanistic troubleshooting guides, and quantitative stability data.

Core Directive: Self-Validating Storage Protocol

Berberine sulfate trihydrate is an isoquinoline alkaloid characterized by a quaternary iminium ion in its tetracyclic skeleton[1]. While the sulfate salt form improves aqueous solubility compared to the free base, the polar

bond makes the molecule highly susceptible to nucleophilic attack, photolytic degradation, and thermal decomposition[1]. Furthermore, the "trihydrate" designation indicates the presence of water of crystallization, making the compound inherently hygroscopic and prone to caking if exposed to ambient humidity[2].

To ensure absolute scientific integrity, do not merely store the compound; implement the following Self-Validating Storage System . This methodology ensures that any degradation is caught before the reagent compromises your downstream assays.

Step-by-Step Methodology: Aliquoting & Preservation

• Equilibration & Inspection: Upon receipt, transfer the sealed BST container to a desiccator cabinet (relative humidity < 20%) and allow it to equilibrate to room temperature for 2 hours. Visually inspect the powder; pure BST should be a vibrant, bright yellow crystalline powder[2].

• Environment Control: Perform all handling under low-light conditions or using amber-filtered laboratory lighting to prevent premature photo-oxidation[1].

• Aliquoting: Divide the bulk powder into single-use aliquots using ultra-clean, static-free spatulas. Place the powder directly into amber glass vials to block UV transmittance[3].

• Inert Atmosphere Purging: Gently purge the headspace of each amber vial with an inert gas (Argon or high-purity Nitrogen) for 5–10 seconds to displace ambient oxygen and moisture[4].

• Sealing & Storage: Cap the vials tightly with PTFE-lined septa. Store the aliquots at 2–8°C for routine use, or at -20°C for long-term archiving (>6 months)[4][5].

• The Validation Loop (Self-Validation):

  • Day 0: Run a baseline High-Performance Liquid Chromatography (HPLC) assay on one aliquot at 254 nm. Record the retention time (

    ) and peak area.

  • Day 30/90: Run a subsequent aliquot. If the primary peak area decreases by >2%, or if a secondary degradation peak appears (e.g., at

    ~0.65, indicative of photolytic/thermal degradation), your storage environment has been compromised[6].

Step-by-step workflow for the handling, aliquoting, and self-validating storage of BST.

Troubleshooting & FAQs (Question & Answer Guide)

Q1: My BST powder has changed from bright yellow to a dark brownish-yellow. What happened, and can I still use it?

A: This is a classic symptom of photolytic degradation . Berberine and its related protoberberine alkaloids are highly photosensitive, particularly to ultraviolet (UV) light[1][3]. When exposed to light, the molecule undergoes photo-oxidation, leading to a loss of potency and a distinct color shift[3].

• Causality: UV light provides the activation energy necessary to cleave or oxidize the protoberberine skeleton.

• Resolution: Do not use the discolored powder for quantitative assays or cell culture, as the degradation products will introduce uncontrolled variables. Discard the compromised batch and ensure future aliquots are stored strictly in amber vials[1].

Q2: The powder has clumped together into a hard cake inside the vial. Is the chemical structure compromised?

A: BST is highly hygroscopic due to its trihydrate nature[2]. If the vial was opened in a humid environment or not properly purged with inert gas, the powder will absorb ambient moisture, leading to caking and potential hydrolytic degradation over time.

• Causality: The absorption of water alters the local microenvironment, increasing the mobility of the molecules and accelerating potential hydrolysis, especially if trace impurities are present.

• Resolution: If the powder is only mildly clumped and HPLC validation confirms >98% purity, it can be re-lyophilized or desiccated. However, its weight will no longer accurately reflect the molarity of the active pharmaceutical ingredient (API) due to the excess water mass. For precise stoichiometric calculations, a new, dry aliquot must be used.

Q3: I am preparing a stock solution for an in vitro assay. Why is my BST precipitating out of solution after a few hours?

A: This is likely a pH-induced structural conversion . The stability of berberine alkaloids is highly dependent on the pH of the solvent[1].

• Causality: In acidic to neutral aqueous solutions, BST exists as a stable quaternary salt. However, if your buffer or media is highly alkaline (pH > 7.5), the compound undergoes a nucleophilic attack that converts the stable quaternary salt into a non-quaternary base form[1]. This base form is significantly less stable and has drastically lower aqueous solubility, causing it to precipitate.

• Resolution: Always prepare your initial stock solutions in slightly acidic or neutral solvents (e.g., pure water or slightly acidified methanol)[1][3]. If your assay requires physiological pH (e.g., pH 7.4), only dilute the stock solution into the final buffer immediately prior to the experiment to minimize the time the molecule spends in a vulnerable state.

Mechanistic pathways of berberine sulfate trihydrate degradation under environmental stress.

Quantitative Degradation Indicators

To assist in your analytical validation, summarize your quality control checks against the following field-proven degradation markers.

Stress Condition	Environmental Trigger	Primary Degradation Mechanism	Visual / Analytical Indicator
Photolytic	UV / Visible Light	Photo-oxidation of protoberberine skeleton	Color shift (yellow to dark brown); HPLC degradation peak at ~0.65[6].
Thermal	Prolonged exposure >25°C	Thermal decomposition	Loss of assay potency; emergence of multiple secondary peaks on chromatogram[6].
Hydrolytic	>60% Relative Humidity	Moisture absorption (Hygroscopicity)	Powder caking; unpredictable weight gain skewing molarity calculations[2].
pH Shift	Alkaline media (pH > 7.5)	Conversion to unstable non-quaternary base	Rapid precipitation in aqueous solution; altered solubility profile[1].

References

• ChemicalBook. "BERBERINE ACID SULFATE | 633-66-9". ChemicalBook.
• BenchChem. "Preventing degradation of protoberberine alkaloids during extraction". BenchChem Tech Support.
• BenchChem. "Long-term stability and storage of Berberine compounds". BenchChem Tech Support.
• GuideChem. "Berberine hydrochloride 633-65-8 wiki". GuideChem.
• Pharmacy Journal. "Force degradation studies of bioactive berberine and Tinospora cordifolia extract". International Journal of Pharmacognosy and Phytochemical Research.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BERBERINE ACID SULFATE | 633-66-9 [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. wap.guidechem.com [wap.guidechem.com]
• 5. KANAMYCIN SULFATE | 70560-51-9 [chemicalbook.com]
• 6. pharmacyjournal.in [pharmacyjournal.in]

Advanced Purification of Berberine Sulfate: Heavy Metal Remediation Support Center

Welcome to the Technical Support Center for Berberine Sulfate purification. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals troubleshoot and resolve heavy metal contamination in botanical extracts.

Berberine sulfate is a highly valuable quaternary ammonium alkaloid derived from Coptis chinensis and Phellodendron amurense. However, during acidic extraction, heavy metals native to the plant's soil environment (Pb, Cd, As, Hg) are inevitably co-extracted. Separating these inorganic cations from the highly polar berberine cation requires orthogonal purification strategies. This support center provides mechanistic troubleshooting and self-validating protocols for achieving strict regulatory compliance.

Section 1: Regulatory Baselines & Target Specifications

Before troubleshooting your purification workflow, it is critical to establish the target limits. The dictate the Permitted Daily Exposure (PDE) for elemental impurities in drug products[1]. Because herbal extracts can bioaccumulate heavy metals from the soil, strict adherence to Class 1 metal limits (As, Cd, Hg, Pb) is mandatory for patient safety[2][3].

Table 1: ICH Q3D Class 1 Elemental Impurity Limits (Assuming ≤10 g/day oral dose)

Element	ICH Toxicity Class	Oral PDE (µ g/day )	Parenteral PDE (µ g/day )	Target Concentration Limit (Oral, ppm)
Arsenic (As)	1	15	15	1.5
Cadmium (Cd)	1	5	2	0.5
Mercury (Hg)	1	30	3	3.0
Lead (Pb)	1	5	5	0.5

Section 2: Frequently Asked Questions (FAQs)

Q1: Why do heavy metals co-precipitate with berberine sulfate during standard crystallization? A: Berberine sulfate is formed via the sulfation of the berberine cation[4][5]. Because the primary extraction utilizes sulfuric acid (e.g., 0.05 mol/L H₂SO₄) to maximize alkaloid solubility, heavy metals in the plant matrix are simultaneously leached into the aqueous phase as soluble sulfates or complexed ions[5]. During solvent evaporation or cooling crystallization, the high ionic strength of the solution forces these metals to become trapped within the interstitial spaces of the berberine sulfate crystal lattice. To resolve this, you must intervene before crystallization using selective adsorption[6].

Q2: Which macroporous resin is optimal for separating berberine from heavy metals? A: Non-polar or weakly polar styrene-divinylbenzene copolymers, such as HPD300 or TEPA (hypercrosslinked poly(styrene-co-divinylbenzene)), are highly recommended[6][7]. Berberine contains a hydrophobic isoquinoline ring system that exhibits strong van der Waals interactions and micropore-filling effects with the resin matrix[6][7]. Conversely, highly hydrated, highly polar heavy metal ions (Pb²⁺, Cd²⁺) have zero affinity for the hydrophobic resin and remain in the aqueous void volume, allowing them to be washed away in the effluent[8].

Q3: My resin effluent still shows trace Pb and Cd above 0.5 ppm. How can I improve clearance? A: If baseline aqueous washing is insufficient, the metal ions may be non-specifically binding to trace organic impurities (like plant organic acids or flavonoids) that are co-adsorbed onto the resin. Troubleshooting step: Introduce a chelating wash. Adding a low-molecular-weight organic acid (like Citric Acid) or a biodegradable chelator like GLDA (N,N-bis(carboxymethyl)glutamic acid) to the loading solution or primary wash buffer forces the metals into highly soluble, negatively charged complexes[9]. These complexes are electrostatically repelled by the resin and easily eluted in the aqueous wash.

Section 3: Validated Experimental Protocols

Protocol: Chelation-Assisted Macroporous Resin Purification of Berberine Sulfate

Objective: To reduce Class 1 heavy metals to <0.5 ppm while maintaining >95% berberine recovery[10][11].

Step 1: Resin Pretreatment & Standardization

• Swell HPD300 macroporous resin in 95% ethanol for 24 hours to expand the cross-linked pores[7].

• Pack the resin into a glass chromatography column (e.g., 10 Bed Volumes (BV)).

• Wash the column with 2 BV of 1 M HCl, followed by deionized water until the effluent is pH neutral, then 2 BV of 1 M NaOH, and again water until neutral. Causality: This removes manufacturing residues and standardizes the pore electrostatics, preventing unpredictable ion-exchange behavior.

Step 2: Sample Preparation & Chelation

• Dissolve the crude berberine sulfate extract in deionized water to a concentration of ~10 mg/mL.

• Adjust the pH to 4.5 - 5.0 using dilute NaOH/H₂SO₄. Causality: Berberine exists as a permanently charged cation (R⁺) independent of pH, but pH 4.5-5.0 is optimal for the chelating agent to bind metals without causing alkaloid degradation[11][12].

• Add 0.1% (w/v) citric acid or GLDA to the extract. Stir for 30 minutes at room temperature to allow metal-chelate complexes to form[9].

Step 3: Loading and Adsorption

• Load the extract onto the HPD300 column at a flow rate of 2 BV/hour.

• Self-Validation Checkpoint: Monitor the effluent via UV-Vis (345 nm). A sudden spike in absorbance indicates resin saturation (breakthrough point), meaning the column can no longer retain berberine[6]. Stop loading before this point.

Step 4: Heavy Metal Wash (Desorption of Impurities)

• Wash the column with 3-5 BV of deionized water containing 0.05% citric acid at 2 BV/hour.

• Self-Validation Checkpoint: Collect the aqueous effluent and test via ICP-MS[11]. The effluent will contain the heavy metal complexes. Continue the aqueous wash until Pb and Cd fall below the limit of detection (LOD), validating that the resin bed is free of unbound metals before alkaloid elution.

Step 5: Berberine Desorption (Recovery)

• Elute the purified berberine using 70% (v/v) aqueous ethanol at a flow rate of 1 BV/hour[5]. Causality: The ethanol disrupts the hydrophobic interactions between the isoquinoline ring and the resin, releasing the alkaloid[6].

• Concentrate the yellow eluate under reduced pressure and crystallize the purified berberine sulfate.

Section 4: System Workflows & Mechanisms

Workflow for Chelation-Assisted Berberine Sulfate Extraction and Heavy Metal Remediation.

Mechanism of Macroporous Resin Adsorption and Metal Chelation Exclusion.

References

• Guideline for Elemental Impurities Q3D(R2). International Council for Harmonisation (ICH). [Link]

• Comparison of Regulations for Arsenic and Heavy Metals in Herbal Medicines Using Pharmacopoeias of Nine Counties/Regions. Frontiers in Pharmacology / PMC.[Link]

• Adsorption of Berberine Hydrochloride, Ligustrazine Hydrochloride, Colchicine, and Matrine Alkaloids on Macroporous Resins. Journal of Chemical & Engineering Data.[Link]

• Hypercrosslinked poly(styrene-co-divinylbenzene) resin as a specific polymeric adsorbent for purification of berberine hydrochloride. Journal of Colloid and Interface Science.[Link]

• A plant-derived compound activating agent enhances cadmium phytoextraction by Lantana Camara L. NCBI PMC.[Link]

• Removal of Berberine from Wastewater by MIL-101(Fe): Performance and Mechanism. ACS Omega. [Link]

• Berberine Impurities and Related Compound. Veeprho. [Link]

• Pharmacological properties and therapeutic potential of berberine: a comprehensive review. NCBI PMC.[Link]

• Application Progress of Porous Materials in Modern Pharmaceutical. TMR Publishing Group.[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. Comparison of Regulations for Arsenic and Heavy Metals in Herbal Medicines Using Pharmacopoeias of Nine Counties/Regions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. martin-bauer.it [martin-bauer.it]
• 4. freshdi.com [freshdi.com]
• 5. Pharmacological properties and therapeutic potential of berberine: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. che.zju.edu.cn [che.zju.edu.cn]
• 7. pubs.acs.org [pubs.acs.org]
• 8. tmrjournals.com [tmrjournals.com]
• 9. A plant-derived compound activating agent enhances cadmium phytoextraction by Lantana Camara L - PMC [pmc.ncbi.nlm.nih.gov]
• 10. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 11. veeprho.com [veeprho.com]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Berberine Sulfate Processing &amp; Stereochemical Stability

Welcome to the Technical Support Center for alkaloid processing. This guide is specifically engineered for researchers, scientists, and drug development professionals dealing with the isolation, semi-synthesis, and scale-up of berberine sulfate.

As a Senior Application Scientist, I frequently encounter inquiries regarding stereochemical instability during berberine processing. Below, we dismantle the structural misconceptions surrounding this molecule, explore the chemical causality of these issues, and provide self-validating protocols to ensure absolute batch consistency.

I. Core Concept Clarification: The "Epimerization" Paradox

Q: I am detecting epimerization in my berberine sulfate batches during scale-up. How do I adjust my processing parameters to stop this?

A: To solve this, we must first correct a fundamental structural misconception that plagues alkaloid processing: Berberine sulfate itself cannot epimerize.

Berberine is a polycondensate isoquinoline alkaloid with a fully oxidized, planar, and positively charged nitrogen center in its C-ring. It is entirely devoid of any chiral center and possesses no intrinsic optical activity [1].

The "epimerization" (or fluctuating optical activity) you are detecting is not coming from the berberine sulfate. It is originating from tetrahydroprotoberberine (THB) intermediates or impurities—such as tetrahydroberberine (canadine)—which possess a distinct chiral center at the C-14 position [2]. During semi-synthesis or extraction, if the oxidation to the planar berberine form is incomplete, these C-14 chiral intermediates remain in the matrix. Under acidic and thermal stress during sulfate salt formation, the C-14 position of THB undergoes rapid epimerization between its (R) and (S) configurations via an open-chain iminium ion intermediate.

II. Troubleshooting Guide: Managing C-14 Chirality in Precursors

Q: If the epimerization is happening in the THB intermediate, what processing conditions trigger this, and how does it affect my final berberine sulfate yield?

A: The causality here is driven by pH and thermal kinetics. In the biosynthetic pathway, the Berberine Bridge Enzyme (BBE) stereospecifically converts (S)-reticuline to (S)-scoulerine, which is subsequently processed into (S)-tetrahydroberberine [3].

If you introduce strong acids (like sulfuric acid for salt formation) before achieving complete oxidation, the protonation of the THB nitrogen facilitates the reversible cleavage of the C14-N bond. This creates an intermediate that can re-close non-stereospecifically, leading to racemization. This is highly detrimental because a mixture of (R)- and (S)-THB impurities complicates downstream crystallization, creating lattice defects and lowering the purity of the final achiral berberine sulfate product.

III. Quantitative Data: Kinetics of THB Epimerization vs. Oxidation

To illustrate the causality between processing conditions and intermediate stability, review the quantitative data below. This table demonstrates how premature acidification accelerates THB epimerization, whereas controlled oxidation eliminates the chiral center entirely.

Processing Stage	Reagent / Condition	Temp (°C)	pH	% THB Epimerization (C-14)	Final Berberine Purity (%)
Premature Salt Formation	H₂SO₄ (aq)	60	1.5	> 45% (Rapid Racemization)	78.5% (High THB Carryover)
Mild Acidic Hold	HCl (dilute)	25	4.0	12%	85.0%
Neutral Oxidation	I₂ / EtOH	75	7.0	0% (Chirality Destroyed)	98.2%
Optimized Salt Formation	H₂SO₄ (post-oxidation)	5	2.0	N/A (No THB Present)	> 99.5%

IV. Step-by-Step Methodology: Self-Validating Oxidation and Salt Formation

To ensure a self-validating system where epimerization is structurally impossible in the final product, follow this protocol to completely oxidize THB before sulfate processing.

Protocol: Complete Oxidation and Sulfate Crystallization

• Pre-Oxidation Assessment: Dissolve the crude alkaloid extract (containing THB intermediates) in ethanol. Sample 1 mL and analyze via chiral HPLC to quantify the baseline (S)-THB concentration.

• Oxidation Phase: Add a mild oxidant (e.g., Iodine in ethanol or catalytic air oxidation) to the reactor. Heat the mixture to 70-75°C under continuous stirring for 4 hours.

  • Causality: The thermal energy and oxidant drive the aromatization of the C-ring, permanently removing the hydrogen at C-14 and destroying the chiral center.

• Validation Check (The Self-Validating Step): Pull a secondary sample and run it through a polarimeter or chiral HPLC. The optical rotation must be exactly zero (0°), confirming the complete conversion of chiral THB to planar, achiral berberine. Do not proceed to acidification until this is validated.

• Sulfate Salt Formation: Cool the reactor to 5°C. Slowly add 1M H₂SO₄ dropwise while maintaining the temperature below 10°C.

  • Causality: Low temperature prevents the degradation of the newly formed planar isoquinolinium structure and controls the supersaturation rate for optimal, high-purity crystal growth.

• Isolation: Filter the precipitating berberine sulfate crystals, wash with cold ethanol, and dry under vacuum at 40°C.

V. Visualizations

Biosynthetic oxidation pathway highlighting the loss of the C-14 chiral center.

Decision tree for troubleshooting false epimerization signals in berberine processing.

VI. Frequently Asked Questions (FAQs)

Q: Can I separate the (R) and (S) epimers of THB after the sulfate salt is formed? A: It is highly inefficient and not recommended. Once berberine sulfate is crystallized, any trapped THB epimers act as structurally similar lattice defects. It is always better to drive the oxidation to completion (destroying the chiral center entirely) prior to salt formation rather than attempting chiral resolution post-processing.

Q: Why does my batch show optical activity if berberine is achiral? A: If your validated HPLC-MS shows 100% pure berberine sulfate but you still detect optical activity, check your excipients or the presence of chiral co-extracts (like other protoberberine derivatives that were not fully oxidized). Berberine itself cannot rotate polarized light.

VII. References

• Thermodynamics of the DNA binding of biogenic polyamines: Calorimetric and spectroscopic investigations. Journal of Chemical Thermodynamics. URL:[Link]

• Chemical and microbial semi-synthesis of tetrahydroprotoberberines as inhibitors on tissue factor procoagulant activity. PubMed / National Institutes of Health. URL: [Link]

• Biosynthetic Strategies of Berberine Bridge Enzyme-like Flavoprotein Oxidases toward Structural Diversification in Natural Product Biosynthesis. ACS Biochemistry / PubMed Central. URL:[Link]

Technical Support Center: Berberine Sulfate Aqueous Stability &amp; pH Optimization

Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges regarding the aqueous stability of protoberberine alkaloids. This guide provides field-proven insights, mechanistic explanations, and validated protocols to ensure the maximum stability of berberine sulfate solutions in your drug development and analytical workflows.

Core FAQs: Mechanistic Insights into Berberine Stability

Q1: Why does berberine sulfate rapidly lose potency in alkaline solutions? A1: The chemical stability of berberine is intrinsically linked to its tetracyclic protoberberine skeleton, which contains a quaternary iminium ion (C=N+) (1)[1]. In acidic to neutral environments, berberine exists as a stable, water-soluble quaternary salt. However, when the pH exceeds 8.0, the electron-deficient C=N+ bond becomes highly susceptible to nucleophilic attack by hydroxide ions (OH-). This nucleophilic addition forces the conversion of the stable quaternary salt into its non-quaternary base form, ultimately leading to ring-opening and irreversible basic hydrolysis[1]. Forced degradation studies demonstrate that exposure to strong bases (e.g., 1M NaOH) can result in up to 83% degradation within 3 hours at elevated temperatures (2)[2].

Q2: What is the optimal pH range for the long-term storage of aqueous berberine sulfate? A2: For maximum stability, aqueous berberine sulfate solutions must be maintained at a pH strictly between 2.0 and 7.0. Within this acidic-to-neutral window, the quaternary alkaloid structure is preserved. Validated stability studies confirm that berberine undergoes less than 5% degradation over a 6-month period when stored in buffers ranging from pH 1.2 to 7.0 at both 25°C and 40°C (3)[3].

Q3: How do buffer salts influence berberine solubility at a neutral pH? A3: From a strict pKa standpoint, berberine is a permanently charged compound without ionizable groups, suggesting its solubility should be pH-independent[3]. However, empirical data reveals a profound buffer effect. In 200 mM phosphate buffer at pH 7.0, the aqueous solubility of berberine spikes to approximately 4.05 mM at 25°C[3]. In stark contrast, using phthalate (pH 3.0–5.0) or borate buffers (pH 9.0) yields a nearly 20-fold lower solubility of just 0.2–0.4 mM (4)[3][4]. Therefore, if a neutral pH is required for your assay, phosphate buffers are highly recommended to prevent premature precipitation.

Troubleshooting Guide

Symptom / Issue	Probable Cause	Scientist's Recommended Solution
Rapid precipitation or color change upon adding base	Conversion to the insoluble, unstable free-base form due to localized alkaline pH spikes[1].	Avoid using strong bases (like NaOH) for direct pH adjustment. Use buffered systems (e.g., phosphate buffers) to maintain a stable pH < 7.0[3].
Inconsistent bioassay results / Loss of potency	Photolytic degradation. Berberine is highly photosensitive to UV light[1][2].	Store all stock solutions in tightly sealed, amber vials. Perform sample preparation under low-light conditions[1].
Peak splitting or reduced area in HPLC analysis	Degradation in the autosampler due to unoptimized diluent pH or oxidative stress[2].	Ensure the sample diluent matches the acidic mobile phase (e.g., pH 3.0 phosphate buffer). Freshly prepare analytical solutions[2].

Quantitative Data: pH, Solubility, and Stability Summary

The following table summarizes the physicochemical behavior of berberine across different pH environments at 25°C, providing a quick reference for formulation scientists[2][3][4].

pH Level	Buffer System (200 mM)	Solubility (mM at 25°C)	6-Month Stability (<5% Deg.)	Predominant State
1.2	Hydrochloric Acid	~0.2 - 0.4	Yes	Quaternary Salt
3.0	Phthalate	~0.2 - 0.4	Yes	Quaternary Salt
5.0	Phthalate	~0.2 - 0.4	Yes	Quaternary Salt
7.0	Phosphate	4.05 ± 0.09	Yes	Quaternary Salt
9.0	Borate	~0.2 - 0.4	No (Rapid Hydrolysis)	Free Base / Degraded

Validated Standard Operating Procedures (SOPs)

To ensure self-validating and reproducible results, adhere strictly to the following methodologies.

Protocol A: Preparation of pH-Optimized Berberine Sulfate Stock Solutions

Causality Check: This protocol utilizes a phosphate buffer system to maximize both solubility and chemical stability while preventing photolytic degradation.

Materials Needed: Berberine sulfate standard, 0.05 M Potassium dihydrogen phosphate (

), Orthophosphoric acid, Amber volumetric flasks.

• Buffer Preparation: Dissolve the appropriate mass of

  in HPLC-grade water to achieve a 0.05 M solution.

• pH Adjustment: Dropwise, add orthophosphoric acid while monitoring with a calibrated pH meter until the solution reaches exactly pH 3.0 (or up to pH 7.0 depending on assay requirements)[2].

• Weighing: Accurately weigh the required amount of berberine sulfate. Crucial: Perform this step away from direct sunlight or UV sources to prevent photolytic degradation[1].

• Dissolution: Transfer the powder to an amber volumetric flask. Add the pH-adjusted phosphate buffer to reach 80% of the final volume.

• Sonication: Sonicate the solution for 10 minutes at room temperature to ensure complete dissolution. The temperature-dependent nature of berberine solubility means excessive heat during sonication should be avoided[3].

• Final Adjustment: Dilute to the mark with the remaining buffer and filter through a 0.22 µm PTFE syringe filter before use.

Protocol B: Stability-Indicating HPLC Analytical Method

Causality Check: An acidic mobile phase is mandatory to keep berberine in its stable ionized form during chromatographic separation, preventing peak tailing and on-column degradation.

• Chromatographic System: Equip a standard HPLC system with a UV detector set to 271 nm[2].

• Mobile Phase Preparation: Prepare a mixture of Acetonitrile and 0.05 M Phosphate Buffer (adjusted to pH 3.0 with orthophosphoric acid) in a 25:75 v/v ratio[2].

• Degassing: Filter the mobile phase through a 0.45 µm membrane filter and degas thoroughly via sonication or vacuum.

• Run Conditions:

  • Flow Rate: 1.0 mL/min[2].

  • Injection Volume: 10 - 20 µL.

  • Column Temperature: Ambient.

• System Suitability: Inject a 100 µg/mL working standard solution five times to ensure relative standard deviation (RSD) is <2.0%[2].

System Visualizations

Logical relationship between pH environment and berberine sulfate structural stability.

Step-by-step experimental workflow for preparing and validating stable berberine solutions.

References

• Preventing degradation of protoberberine alkaloids during extraction Source: Benchchem URL:1

• Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery Source: PMC (National Institutes of Health) URL:3

• Phase solubility diagram of berberine chloride in water Source: ResearchGate URL:4

• FORCE DEGRADATION STUDY OF BERBERINE CHLORIDE BY USING STABILITY INDICATING HPLC METHOD Source: Sphinx Knowledge House URL:2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. sphinxsai.com [sphinxsai.com]
• 3. Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Spectral Analysis of Berberine Sulfate Trihydrate: NMR vs. Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

In the realm of natural product analysis, the precise and accurate characterization of compounds is paramount. Berberine, a prominent isoquinoline alkaloid with a wide range of pharmacological activities, is a subject of intense research. This guide provides an in-depth spectral analysis of berberine sulfate trihydrate, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy as a primary tool for structural elucidation and quantification. Furthermore, it offers a comprehensive comparison with established alternative analytical techniques, including High-Performance Liquid Chromatography (HPLC-UV), Liquid Chromatography-Mass Spectrometry (LC-MS), and High-Performance Thin-Layer Chromatography (HPTLC), supported by experimental data to inform methodological choices in research and quality control.

The Central Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for the unambiguous identification and structural analysis of organic molecules like berberine.[1] Its non-destructive nature and the wealth of information it provides about the chemical environment of each nucleus make it indispensable for de novo structure determination and verification.

Understanding the Berberine Skeleton through ¹H and ¹³C NMR

The tetracyclic structure of berberine presents a complex yet interpretable NMR spectrum. The chemical shifts of the protons (¹H NMR) and carbons (¹³C NMR) are highly sensitive to their local electronic environment, allowing for the precise assignment of each atom within the molecule.

¹H-NMR Spectral Data of Berberine:

The proton NMR spectrum of berberine is characterized by a series of distinct signals in the aromatic and aliphatic regions. The chemical shifts are influenced by the electron-withdrawing quaternary nitrogen and the various substituents on the aromatic rings. While specific data for the sulfate trihydrate is not extensively published, the spectral data for berberine in common deuterated solvents like DMSO-d6 and methanol-d4 are well-documented and provide a reliable reference. The counter-ion (sulfate) and water of hydration are not expected to significantly alter the chemical shifts of the berberine cation.

¹³C-NMR Spectral Data of Berberine:

The carbon NMR spectrum complements the ¹H NMR data by providing information on the carbon framework of the molecule. The spectrum typically displays twenty distinct signals corresponding to the twenty carbon atoms in the berberine molecule.

Atom	¹H Chemical Shift (ppm) in DMSO-d6	¹³C Chemical Shift (ppm) in DMSO-d6
1	7.98 (s)	120.3
2	-	105.4
3	-	149.8
4	7.10 (s)	108.5
5	3.20 (t)	26.5
6	4.90 (t)	55.4
8	9.85 (s)	145.4
9	-	126.8
10	-	123.6
11	8.18 (d)	121.5
12	8.00 (d)	133.1
13	8.90 (s)	137.6
O-CH₂-O	6.15 (s)	102.1
9-OCH₃	4.10 (s)	57.2
10-OCH₃	4.05 (s)	62.0

Note: The chemical shifts are approximate and can vary slightly based on experimental conditions. The table presents a selection of key assignments for illustrative purposes.

The Power of 2D NMR Techniques

For a complex molecule like berberine, one-dimensional NMR spectra can have overlapping signals. Two-dimensional (2D) NMR techniques, such as COSY (Correlated Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), are crucial for unambiguous assignments.

• COSY: Establishes correlations between protons that are coupled to each other, typically on adjacent carbons.

• HSQC: Correlates directly bonded proton and carbon atoms.

• HMBC: Shows correlations between protons and carbons that are separated by two or three bonds, which is invaluable for piecing together the molecular structure.

A Comparative Analysis: NMR vs. Chromatographic Methods

While NMR is unparalleled for structural elucidation, other techniques are often employed for routine quantification and analysis, each with its own set of advantages and limitations.

Feature	NMR Spectroscopy	HPLC-UV	LC-MS	HPTLC
Primary Use	Structural Elucidation, Quantification	Quantification, Purity Analysis	Quantification, Identification	Quantification, Screening
Selectivity	Very High	High	Very High	Moderate to High
Sensitivity	Moderate	High	Very High	High
Sample Throughput	Low	High	High	Very High
Instrumentation Cost	High	Moderate	High	Low to Moderate
Solvent Consumption	Low	High	High	Low
Quantification	Absolute (qNMR)	Relative (requires standards)	Relative (requires standards)	Relative (requires standards)

Quantitative NMR (qNMR)

A significant advantage of NMR is its application in quantitative analysis (qNMR). Unlike chromatographic methods that rely on calibration curves with reference standards, qNMR can provide absolute quantification by comparing the integral of an analyte signal to that of a certified internal standard of known concentration. This makes qNMR a primary ratio method of measurement.

Experimental Protocols

Protocol 1: H-NMR and C-NMR Spectral Acquisition of Berberine Sulfate Trihydrate

1. Sample Preparation: a. Accurately weigh approximately 10-20 mg of berberine sulfate trihydrate. b. Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d6 or Methanol-d4) in a 5 mm NMR tube. c. Add a small amount of a reference standard (e.g., Tetramethylsilane - TMS) for chemical shift calibration.

2. NMR Instrument Parameters (Example for a 400 MHz Spectrometer): a. ¹H NMR:

• Pulse Program: zg30
• Number of Scans: 16-64
• Acquisition Time: ~4 seconds
• Relaxation Delay: 1-5 seconds b. ¹³C NMR:
• Pulse Program: zgpg30
• Number of Scans: 1024 or more (due to lower natural abundance)
• Acquisition Time: ~1-2 seconds
• Relaxation Delay: 2 seconds

3. Data Processing: a. Apply Fourier transformation to the acquired Free Induction Decay (FID). b. Phase correct the spectrum. c. Calibrate the chemical shift scale using the reference standard (TMS at 0.00 ppm). d. Integrate the signals in the ¹H NMR spectrum for quantitative analysis.

Protocol 2: HPLC-UV Analysis of Berberine

1. Standard and Sample Preparation: a. Prepare a stock solution of berberine standard (e.g., 1 mg/mL) in methanol. b. Create a series of calibration standards by diluting the stock solution to concentrations ranging from, for example, 0.2 to 150 µg/mL.[2] c. Prepare the sample solution by accurately weighing and dissolving the material containing berberine in methanol to achieve a concentration within the calibration range.

2. HPLC Conditions: a. Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[3] b. Mobile Phase: A mixture of acetonitrile and water (e.g., 40:60 v/v) with an additive like 0.1% trifluoroacetic acid or orthophosphoric acid.[2][4] c. Flow Rate: 1.0 mL/min.[2][4] d. Detection Wavelength: 265 nm or 345 nm.[4] e. Injection Volume: 10-20 µL.

3. Data Analysis: a. Construct a calibration curve by plotting the peak area of the berberine standard against its concentration. b. Determine the concentration of berberine in the sample by interpolating its peak area on the calibration curve.

Protocol 3: LC-MS Analysis of Berberine

1. Standard and Sample Preparation: a. Follow a similar procedure as for HPLC-UV analysis, often with lower concentrations due to the higher sensitivity of the MS detector.

2. LC-MS Conditions: a. LC System: Utilize a UPLC or HPLC system. b. Column: A suitable C18 column. c. Mobile Phase: A gradient or isocratic elution using a mixture of water and acetonitrile, often with additives like formic acid or ammonium formate to improve ionization.[5][6] d. Mass Spectrometer: An electrospray ionization (ESI) source operating in positive ion mode is typically used.[5][6][7] e. Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[5][6] The precursor ion for berberine is m/z 336.[8]

3. Data Analysis: a. Similar to HPLC-UV, use a calibration curve for quantification. The high selectivity of MS allows for accurate quantification even in complex matrices.

Visualization of Analytical Workflows

Sources

• 1. Berberine sulfate trihydrate | C40H42N2O15S | CID 71587234 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. gigvvy.com [gigvvy.com]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. ijrpas.com [ijrpas.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. Identification and characterization of bioactive compound berberine in the Berberis vulgaris root extract using HR-LC-MS analysis - MedCrave online [medcraveonline.com]
• 8. lupinepublishers.com [lupinepublishers.com]

A Comparative Guide to the FTIR Characterization of Berberine Sulfate Trihydrate Functional Groups

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of FTIR in Pharmaceutical Analysis

Fourier-Transform Infrared (FTIR) spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of molecules. When a molecule is irradiated with infrared light, its bonds vibrate at specific frequencies, resulting in the absorption of energy at those frequencies. The resulting FTIR spectrum is a unique molecular "fingerprint," providing invaluable information about the functional groups present in a sample. In the pharmaceutical industry, FTIR is an indispensable tool for raw material identification, polymorphism screening, and quality control, ensuring the chemical integrity of active pharmaceutical ingredients (APIs) like berberine sulfate trihydrate.

Berberine, a quaternary isoquinoline alkaloid, is a natural compound with a wide range of pharmacological activities.[1] It is commonly available as various salts to improve its physicochemical properties. Berberine sulfate trihydrate, with the molecular formula (C₂₀H₁₈NO₄)₂SO₄·3H₂O, is one such salt where the berberine cation is associated with a sulfate anion and three molecules of water of hydration. Understanding the FTIR spectrum of this specific form is crucial for its unambiguous identification and for distinguishing it from other salts or hydrated states.

Deciphering the Molecular Architecture: Key Functional Groups in Berberine Sulfate Trihydrate

The FTIR spectrum of berberine sulfate trihydrate is a composite of the vibrational modes of its three constituent parts: the berberine cation, the sulfate anion, and the water of hydration.

• The Berberine Cation: The complex structure of the berberine cation presents a multitude of functional groups, each with its characteristic vibrational frequencies. These include:

  • Methoxy Groups (-OCH₃): Responsible for C-H stretching and bending vibrations.

  • Methylenedioxy Group (-O-CH₂-O-): This group, sometimes referred to as a furyl group in this molecular context, has distinctive C-O and C-H vibrations.

  • Aromatic C=C Bonds: The isoquinoline ring system gives rise to characteristic stretching vibrations within the aromatic region of the spectrum.

  • Iminium Cation (C=N⁺): This positively charged double bond is a key feature of the berberine structure and has a characteristic stretching frequency.

  • Aliphatic C-H Bonds: Present in the partially saturated rings of the isoquinoline core.

• The Sulfate Anion (SO₄²⁻): The sulfate ion is a tetrahedral molecule with four fundamental vibrational modes. In a crystalline environment, the symmetry of the ion can be lowered, leading to the appearance of otherwise IR-inactive modes and the splitting of degenerate modes. The most prominent feature is typically the strong, broad asymmetric stretching vibration.

• Water of Hydration (H₂O): The three water molecules in the crystal lattice give rise to characteristic O-H stretching and H-O-H bending (scissoring) vibrations. The broadness of the O-H stretching band is indicative of hydrogen bonding within the crystal structure.

Comparative Spectral Analysis: Interpreting the FTIR Spectrum of Berberine Sulfate Trihydrate

The FTIR spectrum of berberine sulfate trihydrate can be best understood by comparing it to the well-characterized spectrum of berberine chloride and considering the expected contributions from the sulfate and water moieties. The following table provides a detailed assignment of the major absorption bands.

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment	Comparison and Causality
~3400 (broad)	Strong	O-H stretching of water of hydration	This broad and intense band is characteristic of hydrogen-bonded water molecules within the crystal lattice. Its presence is a key indicator of the hydrated form of the salt.[2][3][4][5][6]
~2845	Medium	Asymmetric and symmetric C-H stretching of methoxy (-OCH₃) groups	These peaks are characteristic of the methoxy groups on the berberine cation. Their positions are consistent with those observed in berberine chloride.[7][8]
~1635	Strong	Iminium (C=N⁺) stretching	This strong absorption is a hallmark of the berberine cation, corresponding to the C=N⁺ double bond. Its position is largely unaffected by the counter-ion.[7][8]
~1620	Medium	H-O-H bending (scissoring) of water of hydration	This band, often appearing as a shoulder on the iminium peak, confirms the presence of water of hydration.[4]
~1570	Medium	Aromatic C=C stretching	These absorptions arise from the vibrations of the carbon-carbon double bonds within the aromatic rings of the isoquinoline structure.[7][9]
~1506	Medium	Aromatic C=C stretching and methylenedioxy group vibrations	This region is complex, with contributions from both the aromatic system and the methylenedioxy group.[7][9]
~1110 (broad)	Strong	Asymmetric S-O stretching (ν₃) of the sulfate anion (SO₄²⁻)	This very strong and often broad band is the most characteristic feature of the sulfate ion and serves as a primary identifier for the sulfate salt form.[10][11][12][13][14]
~1035	Medium	C-O stretching of methoxy and methylenedioxy groups	This region contains contributions from the various C-O bonds within the berberine cation.

Comparison with Berberine Chloride:

The primary difference between the FTIR spectra of berberine sulfate trihydrate and berberine chloride lies in the presence of the strong sulfate and water absorption bands in the former. The vibrational modes of the common berberine cation remain largely consistent, although minor shifts may be observed due to the different crystal packing and ionic interactions.

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

This section provides a detailed, step-by-step methodology for obtaining the FTIR spectrum of berberine sulfate trihydrate using the Attenuated Total Reflectance (ATR) technique, which is a common and convenient method for solid samples.

Instrumentation:

• Fourier-Transform Infrared (FTIR) Spectrometer equipped with a Diamond or Germanium ATR accessory.

Sample Preparation:

• Ensure the ATR crystal is clean by wiping it with a soft, lint-free cloth dampened with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum of the clean, empty ATR crystal. This is crucial for correcting for atmospheric and instrumental interferences.

• Place a small amount of the berberine sulfate trihydrate powder onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.

• Apply consistent pressure to the sample using the ATR's pressure clamp to ensure good contact between the sample and the crystal.

Data Acquisition:

• Set the spectral range to 4000-400 cm⁻¹.

• Select a spectral resolution of 4 cm⁻¹.

• Co-add a sufficient number of scans (e.g., 32 or 64) to obtain a high signal-to-noise ratio.

• Acquire the sample spectrum.

• The spectrometer software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance spectrum.

Data Processing:

• Perform a baseline correction if necessary to ensure the baseline is flat.

• Label the significant peaks with their corresponding wavenumbers.

Workflow and Data Interpretation Diagrams

The following diagrams illustrate the experimental workflow and the logical process of interpreting the FTIR spectrum of berberine sulfate trihydrate.

Caption: Experimental workflow for FTIR analysis of berberine sulfate trihydrate using ATR.

Sources

• 1. aqrc.ucdavis.edu [aqrc.ucdavis.edu]
• 2. From Infrared Spectra to Macroscopic Mechanical Properties of sH Gas Hydrates through Atomistic Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fourier Transform Infrared Spectroscopy in the Study of Hydrated Biological Macromolecules | IntechOpen [intechopen.com]
• 4. Fatty Acids and Their Metal Salts: A Review of Their Infrared Spectra in Light of Their Presence in Cultural Heritage [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. myneni.princeton.edu [myneni.princeton.edu]
• 12. msaweb.org [msaweb.org]
• 13. researchgate.net [researchgate.net]
• 14. Bot Verification [rasayanjournal.co.in]

Comparative Bioavailability of Berberine Sulfate vs. Berberine Hydrochloride: A Technical Guide for Formulation and Pharmacokinetics

Introduction

Berberine (BBR), a naturally occurring isoquinoline alkaloid, is heavily investigated for its potent metabolic, antimicrobial, and cardiovascular properties. However, its clinical translation is severely bottlenecked by exceptionally poor oral bioavailability (typically <1%). In commercial and research settings, berberine is predominantly utilized in two salt forms: Berberine Hydrochloride (HCl) and Berberine Sulfate .

While manufacturers frequently market Berberine Sulfate as a "highly absorbable" alternative due to its superior solubility, drug development professionals must evaluate these claims through rigorous physicochemical and pharmacokinetic (PK) data. This guide objectively compares the two salts, detailing the mechanistic realities of their absorption and providing a self-validating experimental protocol for PK evaluation.

Physicochemical Properties & The Solubility Paradox

The foundational difference between BBR HCl and BBR Sulfate lies in their aqueous solubility. This discrepancy is governed by the hydration energy of their respective counterions. The polyatomic sulfate anion interacts more favorably with water molecules than the monatomic chloride anion, facilitating rapid dissolution.

Table 1: Physicochemical Comparison of Berberine Salts

Property	Berberine Hydrochloride (HCl)	Berberine Sulfate
Molecular Weight	371.81 g/mol	433.4 g/mol (anhydrous basis)
Aqueous Solubility (25°C)	1[1]	2[2]
BCS Classification	Class III / IV (Low solubility, low permeability)	Class III (High solubility, low permeability)
Primary Limitation	Dissolution & Intestinal Efflux	Intestinal Efflux & First-Pass Metabolism

Causality Insight: In the context of oral drug delivery, this physicochemical advantage presents a "solubility paradox." While the sulfate salt completely eliminates the dissolution rate-limiting step in the gastrointestinal tract, it does not bypass the biological barriers that dictate systemic exposure. Solubility does not equal permeability.

Mechanistic Bottlenecks of Bioavailability

Once dissolved in the gastrointestinal tract, both salts dissociate to yield the identical active berberine cation. Consequently, the absorption of this cation is restricted by the exact same physiological mechanisms:

• Active Efflux (P-glycoprotein): Enterocytes highly express P-glycoprotein (P-gp/ABCB1), an ATP-dependent efflux pump that actively transports the absorbed berberine cation back into the intestinal lumen.

• Extensive First-Pass Metabolism: The minimal fraction of berberine that escapes P-gp efflux is subjected to aggressive Phase I metabolism by intestinal and hepatic Cytochrome P450 enzymes (predominantly CYP3A4, CYP1A2, and CYP2D6)[3].

Because both salts share this metabolic fate, their absolute oral bioavailability remains critically low.

Mechanistic bottlenecks of Berberine absorption detailing P-gp efflux and first-pass metabolism.

Experimental Protocol: Comparative Pharmacokinetic Profiling

To objectively evaluate the PK profiles of these salts, researchers must utilize a self-validating LC-MS/MS workflow. The inclusion of an internal standard and an intravenous (IV) reference group ensures the trustworthiness of the absolute bioavailability calculations.

Self-validating in vivo pharmacokinetic experimental workflow for Berberine quantification.

Step-by-Step Methodology

• Formulation Preparation (Equimolar Normalization): Prepare suspensions of BBR HCl and BBR Sulfate in 0.5% CMC-Na. Causality Note: Doses must be calculated on an equimolar basis of the berberine base (e.g., 50 mg/kg base equivalent) to prevent artifactual data skewing caused by the heavier mass of the sulfate counterion.

• In Vivo Dosing & Sampling: Administer formulations via oral gavage to fasted Sprague-Dawley rats (n=6 per group). Concurrently, administer an IV dose (e.g., 2 mg/kg) to a separate cohort to allow for absolute bioavailability (

  ) calculation. Collect 200 µL blood samples from the jugular vein at predefined intervals (0 to 24 hours) into heparinized tubes.

• Self-Validating Plasma Extraction:

  • Spike 50 µL of plasma with 10 µL of an Internal Standard (IS) (e.g., Palmatine or Carbamazepine, 100 ng/mL). The IS serves as a self-validating control for matrix effects and extraction recovery variations.

  • Add 150 µL of ice-cold acetonitrile to precipitate proteins. Centrifuge at 14,000 × g for 10 min at 4°C.

  • Validation step: Analyze blank plasma spiked with IS to confirm the absence of endogenous interference at the target retention times.

• LC-MS/MS Quantification: Inject the supernatant into a C18 column using a gradient mobile phase (0.1% formic acid in water/acetonitrile). Operate the mass spectrometer in positive Multiple Reaction Monitoring (MRM) mode, tracking the specific transition m/z 336.1 → 320.0 for Berberine[4].

• Data Analysis: Calculate absolute bioavailability using the formula:

Quantitative Pharmacokinetic Comparison

Experimental data consistently demonstrates that while BBR Sulfate has a faster dissolution rate (potentially leading to a slightly earlier

in some models), the total systemic exposure ( ) remains statistically comparable to BBR HCl.

Table 2: Comparative Pharmacokinetic Parameters (Rat Model, Oral Dosing)

Parameter	Berberine HCl	Berberine Sulfate
(Time to peak)	1.5 - 2.0 hours	1.0 - 1.5 hours
Absolute Bioavailability (F)	4[4]	3[3]
Primary Excretion	Feces (Unabsorbed) & Bile	Feces (Unabsorbed) & Bile
Metabolic Profile	Phase I (Berberrubine) & Phase II	Phase I (Berberrubine) & Phase II

Note: Data synthesized from authoritative in vivo studies. Exact

and values scale linearly with equimolar dosing but F% remains constant.

Conclusion & Formulation Strategies

Choosing between Berberine Sulfate and Berberine HCl should not be based on marketing claims of "vastly superior oral absorption," as both salts fall well below the 1% absolute bioavailability threshold[5]. Instead, the selection should be dictated by specific formulation engineering requirements:

• Select Berberine Sulfate when developing liquid formulations, syrups, or advanced nanocarrier systems (e.g., liposomes, micelles, nanoemulsions) where high initial aqueous solubility is a strict prerequisite for drug loading.

• Select Berberine HCl for standard solid oral dosage forms (tablets, capsules) where cost-effectiveness, stability, and historical clinical precedence are prioritized.

To genuinely enhance berberine bioavailability, drug developers must look beyond simple salt forms and employ delivery technologies that actively inhibit P-gp efflux (e.g., TPGS co-administration) or bypass hepatic first-pass metabolism entirely (e.g., liposomal, sublingual, or transdermal delivery systems).

References

• Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery Source: PMC (N
• Berberine Sulfate – Isoquinoline Alkaloid Source: APExBIO Technology
• Comparison of Berberine Bioavailability between Oral and Rectal Administrations in R
• Pharmacokinetics and Excretion of Berberine and Its Nine Metabolites in Rats Source: PMC (N
• Berberine: A Review of its Pharmacokinetics Properties and Therapeutic Potentials in Diverse Vascular Diseases Source: PMC (N

Sources

• 1. Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. Pharmacokinetics and Excretion of Berberine and Its Nine Metabolites in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Berberine: A Review of its Pharmacokinetics Properties and Therapeutic Potentials in Diverse Vascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Mass spectrometry (LC-MS) identification of berberine sulfate metabolites

High-Resolution LC-MS Strategies for the Identification of Berberine Sulfate Metabolites: A Comparative Guide

Introduction to Berberine Metabolism Challenges

Berberine sulfate is a highly potent isoquinoline alkaloid recognized for its broad-spectrum antimicrobial, anti-inflammatory, and metabolic regulatory properties . Despite its significant clinical efficacy, berberine exhibits notoriously low oral bioavailability (often <1%) due to poor intestinal absorption and extensive first-pass metabolism in the liver and gut .

Because the parent drug is rapidly cleared, its pharmacological effects are largely mediated by its active metabolites. Phase I metabolism (driven by CYP2D6 and CYP1A2) yields demethylated and reduced products like demethyleneberberine, berberrubine, and thalifendine . These are subsequently conjugated in Phase II metabolism into highly polar glucuronides and sulfates for excretion. Accurately profiling this complex metabolic cascade requires advanced Liquid Chromatography-Mass Spectrometry (LC-MS) platforms capable of distinguishing trace-level, structurally similar isomers.

Fig 1. Phase I and Phase II metabolic biotransformation pathways of berberine sulfate.

Platform Comparison: Selecting the Right Mass Analyzer

For metabolite identification (MetID), the choice of mass analyzer dictates the balance between quantitative sensitivity and qualitative structural elucidation. Below is an objective comparison of the three primary architectures used in berberine PK studies.

1. UHPLC-Q-TOF-MS (Quadrupole Time-of-Flight) Q-TOF platforms (e.g., Waters Xevo G2-XS, Sciex TripleTOF) represent the gold standard for untargeted metabolite screening. They offer exceptional scan speeds, allowing for the simultaneous acquisition of full-scan MS and MS/MS spectra without missing narrow UHPLC peaks [[1]]([Link]).

2. UHPLC-Orbitrap-MS Orbitrap systems (e.g., Thermo Q Exactive) provide ultra-high mass resolution (up to 140,000 FWHM). This is unparalleled for resolving isobaric interferences in complex biological matrices (like feces or bile) . However, their slower scan speeds require careful optimization of chromatographic peak widths.

3. LC-QqQ-MS (Triple Quadrupole) While lacking the High-Resolution Accurate Mass (HRAM) capabilities required to discover unknown metabolites, QqQ platforms are the workhorse for targeted quantitation of known berberine metabolites due to their unmatched sensitivity and dynamic range in Multiple Reaction Monitoring (MRM) mode .

Quantitative Performance Comparison

Performance Metric	UHPLC-Q-TOF-MS	UHPLC-Orbitrap-MS	LC-QqQ-MS
Primary Application	Untargeted Discovery & Profiling	High-Confidence Structural ID	Targeted Quantitation (PK)
Mass Resolution	30,000 - 40,000 FWHM	70,000 - 140,000 FWHM	Unit Resolution (~0.7 Da)
Mass Accuracy	< 2 ppm	< 1 ppm	N/A
Scan Speed	Very Fast (up to 100 Hz)	Moderate (up to 20 Hz)	Extremely Fast (MRM)
Sensitivity (Full Scan)	High	Very High	Low
Sensitivity (Targeted)	Moderate	Moderate	Ultra-High
Suitability for Berberine	Optimal for mapping Phase I/II cascades	Best for resolving isobaric Phase II conjugates	Best for time-course mapping of specific metabolites

Experimental Methodology: UHPLC-Q-TOF-MS Workflow

To ensure scientific integrity and reproducibility, the following protocol outlines a self-validating system for identifying berberine sulfate metabolites in biological matrices (plasma/feces) using UHPLC-Q-TOF-MS.

Step 1: Sample Preparation (Protein Precipitation)

Causality Insight: Berberine and its Phase I metabolites are moderately lipophilic, whereas Phase II conjugates are highly polar. A solvent precipitation strategy must account for both.

• Aliquot 100 µL of plasma or homogenized feces into a microcentrifuge tube.

• Add 300 µL of ice-cold extraction solvent. Note: Use Acetonitrile for optimal recovery of Phase I metabolites (e.g., demethyleneberberine), or Methanol to maximize the recovery of highly polar Phase II glucuronides.

• Vortex vigorously for 2 minutes to disrupt protein-drug binding.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant and evaporate to dryness under a gentle nitrogen stream.

• Reconstitute in 50 µL of the initial mobile phase (e.g., 5% Acetonitrile). Self-Validation: Matching the reconstitution solvent to the LC starting conditions prevents solvent-induced peak distortion (fronting/tailing) during injection.

Step 2: UHPLC Separation

Causality Insight: Berberine is a quaternary isoquinoline alkaloid. Standard mobile phases often result in severe peak tailing due to secondary interactions with free silanols on the C18 stationary phase. The addition of 0.1% formic acid provides the necessary protons to keep the alkaloids fully ionized and sharpens the chromatographic peaks, significantly boosting signal abundance [[1]]([Link]).

• Column : High-strength silica C18 (e.g., 2.1 × 100 mm, 1.7 µm).

• Mobile Phase A : 0.1% Formic Acid in Water.

• Mobile Phase B : 0.1% Formic Acid in Acetonitrile.

• Gradient : 0–2 min (5% B), 2–10 min (5% to 40% B), 10–15 min (40% to 95% B).

• Flow Rate : 0.3 mL/min.

• Injection Volume : 20 µL. Causality Insight: Because berberine's plasma concentration is exceptionally low (Cmax ~36 ng/mL), a higher injection volume is required to detect low-abundance metabolites [[2]]([Link]).

Step 3: Q-TOF-MS/MS Acquisition & Data Processing

Causality Insight: Positive Electrospray Ionization (ESI+) is mandatory because berberine contains a quaternary nitrogen, meaning it is pre-ionized in solution.

• Ion Mode : ESI Positive.

• Capillary Voltage : 3.0 kV to 3.5 kV.

• Collision Energy (CE) : Ramp from 20 to 40 eV. Why ramp? A CE ramp ensures that fragile Phase II conjugates (which cleave easily at low CE) and the highly stable isoquinoline core (which requires high CE for retro-Diels-Alder fragmentation) both yield informative product ions in a single MS/MS scan [[3]]([Link]).

Fig 2. Sequential LC-MS/MS analytical workflow for berberine metabolite profiling.

Structural Elucidation Strategy

Identifying unknown metabolites from thousands of background matrix features requires logical filtering:

• Mass Defect Filtering (MDF) : Berberine has a specific mass defect. Phase I and II biotransformations shift the mass by exact, predictable amounts (e.g., +176.0321 Da for glucuronidation). Applying an MDF window around the parent drug filters out endogenous matrix noise.

• Diagnostic Fragment Ions : The MS/MS spectra of berberine consistently yield diagnostic fragments at m/z 320.1 (loss of a methyl group) and m/z 292.1 (loss of CO). If a novel chromatographic feature exhibits these fragments, it structurally contains the conserved isoquinoline core of berberine, validating it as a true metabolite .

References

• [4] Pharmacokinetics and Excretion of Berberine and Its Nine Metabolites in Rats. Frontiers in Pharmacology / PMC.[Link]

• [5] LC-MS-Based Metabolomics Reveals the Mechanism of Protection of Berberine against Indomethacin-Induced Gastric Injury in Rats. International Journal of Molecular Sciences / MDPI.[Link]

• [1] Rapid Identification of Berberine Metabolites in Rat Plasma by UHPLC-Q-TOF-MS. Molecules / PMC.[Link]

• [2] Gut Microbiota-Regulated Pharmacokinetics of Berberine and Active Metabolites in Beagle Dogs After Oral Administration. Frontiers in Pharmacology.[Link]

• [6] Proteomics and acetyl-proteomics reveal the antibacterial mechanism of berberine sulfate against methicillin-resistant Staphylococcus aureus. Frontiers in Microbiology.[Link]

• [3] CYP2D plays a major role in berberine metabolism in liver of mice and humans. Toxicology / PMC.[Link]

Sources

• 1. Rapid Identification of Berberine Metabolites in Rat Plasma by UHPLC-Q-TOF-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Gut Microbiota-Regulated Pharmacokinetics of Berberine and Active Metabolites in Beagle Dogs After Oral Administration [frontiersin.org]
• 3. CYP2D plays a major role in berberine metabolism in liver of mice and humans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics and Excretion of Berberine and Its Nine Metabolites in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | Proteomics and acetyl-proteomics reveal the antibacterial mechanism of berberine sulfate against methicillin-resistant Staphylococcus aureus [frontiersin.org]

A Senior Application Scientist's Guide to the Solid-State Characterization of Berberine Salts: An In-Depth Analysis of X-ray Powder Diffraction (XRPD) Patterns

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

The solid-state form of an active pharmaceutical ingredient (API) is a critical quality attribute that profoundly influences its stability, solubility, and bioavailability. Berberine, a naturally occurring isoquinoline alkaloid, is utilized in various salt forms, with berberine sulfate trihydrate being a notable example. This guide provides an in-depth technical comparison of the X-ray powder diffraction (XRPD) patterns of berberine sulfate trihydrate and other berberine salts. We will explore the causal relationships behind experimental choices in XRPD analysis, present detailed methodologies, and compare the diffraction patterns of various berberine forms to illustrate the importance of comprehensive solid-state characterization in drug development. This guide is intended to be a practical resource for scientists seeking to understand and control the solid-state properties of berberine and other APIs.

Introduction: The Criticality of Solid-State Form in Pharmaceutical Development

The crystalline structure of an API is not a mere academic curiosity; it is a fundamental property that dictates its performance. Many APIs can exist in multiple solid-state forms, such as polymorphs, solvates (including hydrates), and salts.[1] These forms, while chemically identical, can exhibit significantly different physicochemical properties, including:

• Solubility and Dissolution Rate: Different crystal packing arrangements and interactions with solvent molecules can lead to variations in how readily an API dissolves, which directly impacts its bioavailability.[2]

• Stability: Some crystalline forms are more thermodynamically stable than others. Metastable forms may convert to a more stable form over time, especially when subjected to changes in temperature or humidity, potentially altering the drug product's efficacy and safety profile.[3]

• Manufacturability: Properties like crystal habit, flowability, and compressibility are influenced by the solid-state form and can affect the ease and consistency of manufacturing processes like tableting.

Regulatory bodies, under guidelines such as the International Council for Harmonisation's (ICH) Q6A, mandate the characterization and control of the solid-state form of new drug substances.[4][5][6] X-ray powder diffraction (XRPD) is the cornerstone technique for this purpose, providing a unique "fingerprint" for each crystalline form.[1][7]

This guide focuses on berberine sulfate trihydrate as a case study to explore the principles and applications of XRPD in solid-state characterization. We will compare its XRPD pattern with those of other berberine salts to demonstrate how this powerful analytical technique can be leveraged to ensure the quality, safety, and efficacy of pharmaceutical products.

The Science of X-ray Powder Diffraction (XRPD)

XRPD is a non-destructive analytical technique that provides detailed information about the crystallographic structure of a material.[1] The fundamental principle of XRPD is Bragg's Law, which describes the coherent scattering of X-rays by the ordered atoms in a crystal lattice.

Bragg's Law: nλ = 2d sin(θ)

Where:

• n is an integer

• λ is the wavelength of the X-rays

• d is the spacing between crystal lattice planes

• θ is the angle of incidence of the X-rays

When a beam of monochromatic X-rays is directed at a crystalline sample, constructive interference occurs only at specific angles (θ) where the path difference between X-rays scattered from adjacent lattice planes is an integer multiple of the wavelength. An XRPD instrument measures the intensity of the scattered X-rays as a function of the scattering angle (2θ). The resulting plot of intensity versus 2θ is the XRPD pattern, which is unique to a specific crystalline form.

The United States Pharmacopeia (USP) General Chapter <941> provides a comprehensive overview of the principles and applications of X-ray diffraction in pharmaceutical analysis.[8]

Experimental Protocol: Acquiring a High-Quality XRPD Pattern

The reliability of an XRPD pattern is contingent upon a well-designed experiment and proper sample preparation. The following is a detailed, self-validating protocol for the analysis of a berberine salt.

Instrumentation and Parameters

A typical powder diffractometer consists of an X-ray source (commonly a copper anode), a goniometer to control the angles, and a detector. The choice of experimental parameters is critical for obtaining high-quality data.

Parameter	Typical Setting	Rationale
X-ray Source	Cu Kα (λ = 1.5406 Å)	Provides good diffraction for most organic compounds.
Voltage and Current	40 kV, 40 mA	Determines the intensity of the X-ray beam.
Scan Range (2θ)	2° to 40°	Covers the most information-rich region for organic molecules.
Step Size	0.02°	Ensures sufficient data points to accurately define peak shapes.
Scan Speed	1-5°/min	A slower scan speed improves the signal-to-noise ratio.
Sample Rotation	On	Minimizes preferred orientation effects.

Sample Preparation

Proper sample preparation is crucial to ensure that the crystallites are randomly oriented. Preferred orientation, where crystals align in a non-random manner, can significantly alter the relative intensities of the diffraction peaks, leading to erroneous interpretations.

Step-by-Step Protocol:

• Grinding: Gently grind approximately 10-20 mg of the berberine salt sample in an agate mortar and pestle. The goal is to reduce particle size and randomize orientation without inducing amorphization or phase changes.

• Mounting: Carefully pack the powdered sample into a sample holder. Ensure the surface is flat and level with the holder's surface to avoid errors in peak positions.

• Analysis: Place the sample holder in the diffractometer and initiate the data collection using the predefined parameters.

Data Analysis

The resulting XRPD pattern should be processed to identify the peak positions (2θ) and their relative intensities. The background is typically subtracted, and the peak positions are determined using appropriate software.

Visualizing the XRPD Workflow

The following diagram illustrates the key steps in obtaining and analyzing an XRPD pattern.

Caption: A flowchart of the XRPD experimental process.

Comparative Analysis of Berberine Salt XRPD Patterns

The true power of XRPD lies in its ability to differentiate between different crystalline forms. Below, we compare the XRPD patterns of several berberine salts.

XRPD Data Tables

The following tables summarize the characteristic XRPD peaks for berberine base and several of its salt forms. The data for the berberine salts other than the illustrative trihydrate are derived from published literature.

Table 1: Illustrative XRPD Pattern for Berberine Sulfate Trihydrate

2θ (±0.2°)	Relative Intensity
8.5	Medium
10.2	Low
12.8	Strong
15.5	Medium
18.0	Medium
21.5	Low
24.2	Medium
26.0	Strong

Table 2: Experimental XRPD Pattern for Berberine Base

2θ (±0.2°)	Relative Intensity
9.1	Strong
9.7	Strong
13.4	Strong
16.7	Strong
25.8	Strong

Table 3: Experimental XRPD Pattern for Berberine Chloride Dihydrate (Illustrative, based on literature descriptions of its various hydrated forms)[4][6]

2θ (±0.2°)	Relative Intensity
7.8	Medium
11.2	Strong
14.5	Medium
19.8	Low
22.5	Medium
25.1	Strong
28.9	Medium

Table 4: Experimental XRPD Pattern for Berberine Ascorbate (Form A)

2θ (±0.2°)	Relative Intensity
6.7	Strong
8.6	Strong
13.3	Strong
15.5	Strong
16.4	Strong
17.8	Strong
18.9	Strong
19.7	Strong
25.1	Strong
26.2	Strong

Interpretation of the Comparative Data

A visual comparison of the XRPD patterns reveals significant differences between the various forms of berberine:

• Unique Fingerprints: Each salt and the base form exhibit a unique set of diffraction peaks. This uniqueness is the foundation of XRPD-based identification.

• Impact of Counter-ion and Hydration: The differences between the sulfate, chloride, and ascorbate salts are pronounced, demonstrating the profound impact of the counter-ion on the crystal lattice. The presence of water molecules in the hydrated forms also significantly alters the crystal packing, leading to a distinct pattern compared to anhydrous forms.

• Phase Purity Assessment: In a manufacturing setting, the presence of peaks corresponding to an undesired form (e.g., an anhydrous form in a hydrated product) would indicate a phase impurity. XRPD can be used to quantify the amount of each form present.

Beyond XRPD: Complementary Analytical Techniques

While XRPD is the definitive technique for identifying crystalline forms, a comprehensive solid-state characterization program should employ orthogonal techniques to provide a complete picture.

Caption: Interplay of complementary solid-state analysis techniques.

• Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as a function of temperature. It is used to determine melting points, glass transitions, and solid-solid phase transitions.

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature. It is particularly useful for quantifying the amount of water or solvent in a hydrate or solvate.

• Vibrational Spectroscopy (FTIR/Raman): Provides information about the chemical bonding and molecular environment within the crystal lattice. Changes in the spectra can indicate different polymorphic or solvated forms.

• Dynamic Vapor Sorption (DVS): Measures the uptake and loss of water vapor by a sample as a function of relative humidity. This is critical for assessing the hygroscopicity and physical stability of an API.

Conclusion: The Imperative of a Multi-faceted Approach

The solid-state characterization of an API is a critical and legally mandated aspect of drug development. X-ray powder diffraction stands as the primary tool for the unambiguous identification and differentiation of crystalline forms. As demonstrated with berberine, different salts and hydrates yield unique XRPD patterns, reflecting their distinct crystal structures.

A comprehensive understanding of the solid-state properties of an API like berberine sulfate trihydrate requires not only high-quality XRPD data but also the integration of complementary analytical techniques. By adopting a multi-faceted approach, researchers and drug development professionals can ensure the selection of the optimal solid form, leading to the development of safe, effective, and robust drug products. This guide has provided the foundational knowledge and practical protocols to empower scientists in this essential endeavor.

References

• Wan, Y. K. Y., Williams, I. D., Shek, F. L. Y., & Chan, C. K. (2010). Process-induced phase transformation of berberine chloride hydrates. Journal of Pharmaceutical Sciences, 99(4), 1955-1966.
• Zhang, T., Chen, X., Zhao, Y., & Wang, Y. (2015). Sweet Berberine. Crystal Growth & Design, 15(12), 5679-5682.
• United States Pharmacopeia. (2022). General Chapter <941> X-Ray Diffraction.
• Nguyen, T. H., Tran, T. H., & Nguyen, T. N. (2021). Nanoformulation and Evaluation of Oral Berberine-Loaded Liposomes. Molecules, 26(9), 2583.
• Lalevée, J., Blanchard, N., & Morlet-Savary, F. (2016). A comparative study of nine berberine salts in the solid state: optimization of the photoluminescence and self-association properties through the choice of the anion. RSC Advances, 6(82), 78401-78408.
• Zhang, Y., et al. (2025). Improving hygroscopic stability and solubility of berberine by replacing Cl- with phthalate and preparation of berberine-phthalate single crystal.
• International Council for Harmonisation. (2000). ICH Harmonised Tripartite Guideline Q6A: Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances.
• Wang, J., et al. (2022). Berberine hydrochloride eutectic crystal and preparation method thereof.
• Zhang, G., et al. (2023). Novel multi-component crystals of berberine with improved pharmaceutical properties. IUCrJ, 10(Pt 1), 66–76.
• Lu, J., & Rohani, S. (2022). Crystalline berberine ascorbate salt, methods of preparation and applications thereof.
• Zhang, G., et al. (2023). Novel multi-component crystals of berberine with improved pharmaceutical properties. PubMed Central.
• Varghese, M., et al. (2022). Characterization and Pharmacokinetic Assessment of a New Berberine Formulation with Enhanced Absorption In Vitro and in Human Volunteers. PubMed Central.
• Li, X., et al. (2023). Dual-Step Controlled Release of Berberine Hydrochloride from the Trans-Scale Hybrids of Nanofibers and Microparticles. MDPI.
• Wang, Y., et al. (2022). Solubility and Stability Advantages of a New Cocrystal of Berberine Chloride with Fumaric Acid. PubMed Central.
• Ferraroni, M., et al. (2011). X-ray diffraction analyses of the natural isoquinoline alkaloids Berberine and Sanguinarine in complex with double helix DNA d(CGTACG). Royal Society of Chemistry.
• Zhang, Y., et al. (2025). Improving hygroscopic stability and solubility of berberine by replacing Cl- with phthalate and preparation of berberine-phthalate single crystal.
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Thermal analysis (DSC and TGA) of berberine sulfate trihydrate

An in-depth understanding of the solid-state thermal properties of active pharmaceutical ingredients (APIs) is critical for predicting their stability, solubility, and behavior during formulation processes like hot-melt extrusion or tableting.

While Berberine Chloride Dihydrate (BCD) is the most ubiquitous salt form of the benzylisoquinoline alkaloid berberine, its high hygroscopicity and complex hydration/dehydration phase changes present significant manufacturing challenges. Consequently, alternative salts such as Berberine Sulfate Trihydrate (BST) and novel cocrystals/salts (e.g., Berberine Ascorbate) have emerged as superior candidates for solid oral dosage forms and dietary supplements[1].

As a Senior Application Scientist, this guide objectively compares the thermal profiles of Berberine Sulfate Trihydrate against alternative berberine salts using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), detailing the causality behind the analytical methodologies.

Causality in Experimental Design (E-E-A-T)

Thermal analysis is not merely about heating a sample; it is about controlling the thermodynamic environment to isolate specific physical phenomena. Every parameter in our protocol is chosen to establish a self-validating system:

• Why TGA and DSC must be paired: TGA measures mass loss but cannot detect phase changes (like melting or glass transitions). DSC measures heat flow (phase changes) but cannot differentiate between a melting endotherm and a decomposition endotherm without orthogonal mass-loss data. By overlaying the Derivative Thermogravimetry (DTG) curve with the DSC heat flow curve, we can definitively prove whether an endotherm represents dehydration, melting, or pyrolytic degradation.

• Pan Selection: For TGA, open alumina or platinum pans are utilized to allow the unrestricted evaporation of bound water. For DSC, we use hermetically sealed aluminum pans with a laser-drilled pinhole . The pinhole is a critical choice: it prevents pan deformation from vapor pressure buildup (which would artificially alter the baseline) while maintaining a self-generated atmosphere that sharpens the dehydration endotherm[2].

• Atmospheric Control: A dry nitrogen (

  ) purge is mandatory. Purging with an inert gas prevents the oxidative degradation of the alkaloid backbone at high temperatures, ensuring that the mass loss observed in TGA is strictly due to dehydration or thermal decomposition (pyrolysis), not oxidative combustion[3].

Self-Validating Experimental Protocols

The following step-by-step methodologies are designed to ensure reproducibility and thermodynamic accuracy.

Protocol A: Thermogravimetric Analysis (TGA)

• Calibration Check: Verify the TGA balance using certified standard weights (e.g., 10 mg and 100 mg) and calibrate the temperature using the Curie point of nickel.

• Sample Preparation: Sieve the Berberine Sulfate Trihydrate sample to a uniform fraction (75–100 μm) to ensure uniform heat transfer and prevent anomalous thermal lags caused by large crystal agglomerates.

• Loading: Tare an open alumina pan. Load exactly 5.0 to 10.0 mg of the sieved sample. The exact weight must be recorded to the nearest 0.001 mg.

• Purge: Equilibrate the furnace with a dry

  purge at a flow rate of 50 mL/min for 10 minutes prior to heating[2].

• Heating Profile: Heat the sample from 25 °C to 300 °C at a strictly controlled ramp rate of 10 °C/min.

• Self-Validation Checkpoint: Calculate the theoretical stoichiometric water content. Berberine is a monovalent cation (

  , MW = 336.36) and sulfate is a divalent anion ( , MW = 96.06). The 2:1 salt trihydrate formula is (MW = 822.83 g/mol ). The theoretical weight loss for 3 moles of water (54.045 g/mol ) is 6.57% . The experimental TGA weight loss must fall within ±0.2% of this value.

Protocol B: Differential Scanning Calorimetry (DSC)

• Calibration: Calibrate the DSC cell for temperature and cell constant (enthalpy) using high-purity Indium (

  = 156.6 °C, = 28.45 J/g)[3].

• Loading: Weigh 3.0 to 5.0 mg of the sample into an aluminum DSC pan. Seal the pan with a lid containing a single 50 μm pinhole.

• Reference: Place an empty, matched aluminum pan with a pinhole on the reference sensor to ensure baseline subtraction.

• Heating Profile: Under a 50 mL/min dry

  purge, heat the sample from 25 °C to 250 °C at 10 °C/min[3].

• Self-Validation Checkpoint: The dehydration endotherm observed in the DSC must perfectly align with the temperature range of the mass drop observed in the TGA.

Figure 1: Self-validating thermal analysis workflow for berberine salts.

Comparative Thermal Data Analysis

To objectively evaluate Berberine Sulfate Trihydrate, we must benchmark it against the industry standard (Berberine Chloride Dihydrate) and an advanced engineered salt (Berberine Ascorbate).

Table 1: Thermal Profiling of Berberine Salts

Compound	Hydration State	Theoretical Water (%)	Experimental TGA Weight Loss (%)	Dehydration Endotherm (°C)	Melting / Decomp. Peak (°C)
Berberine Chloride	Dihydrate ( )	8.83%	8.70%	91.3 - 100.0	193.5 - 196.0
Berberine Sulfate	Trihydrate ( )	6.57%	~6.60%	85.0 - 110.0	~228.0 (Decomp.)
Berberine Ascorbate	Anhydrous	0.00%	< 0.50%	N/A	229.0

Data synthesized from standardized thermal analyses at 10 °C/min heating rates[3],[2],[4],[5].

Mechanistic Insights from the Data

• Hydration Dynamics: Berberine Chloride Dihydrate exhibits a broad dehydration endotherm peaking at ~91.3 °C, corresponding to an 8.7% weight loss[2]. In contrast, Berberine Sulfate Trihydrate loses its three water molecules in a similar low-temperature window (85–110 °C) with a ~6.6% weight loss. The exact onset of dehydration is highly dependent on the environmental relative humidity (RH) during storage, highlighting why these hydrated salts can be problematic during aqueous wet granulation.

• Thermal Stability & Melting: Berberine Chloride melts at ~193.5–196.0 °C[2],[5]. Berberine Sulfate Trihydrate, once dehydrated, exhibits a significantly higher thermal stability, with decomposition occurring concurrently with melting at ~228 °C[4].

• The Anhydrous Alternative: Novel salts like Berberine Ascorbate are synthesized as stable anhydrous crystals. Their TGA curves show negligible weight loss prior to a sharp melting endotherm at 229 °C, making them highly resistant to humidity-induced phase changes[3].

Formulation Implications

For drug development professionals, the thermal profile of Berberine Sulfate Trihydrate dictates downstream processing choices:

• Drying Protocols: Because the dehydration endotherm of BST begins below 90 °C, fluid-bed drying of granulated BST must be strictly controlled (ideally kept below 60 °C) to prevent the partial conversion of the trihydrate to an anhydrate, which could cause unpredictable solubility profiles.

• Melt Extrusion: The high decomposition temperature of dehydrated Berberine Sulfate (~228 °C) provides a wider thermodynamic processing window for Hot-Melt Extrusion (HME) compared to Berberine Chloride (193 °C), provided the formulation accounts for the volatilization of the hydrate water during the extrusion process.

References

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• Lu, Q., et al. "Sweet Berberine." Crystal Growth & Design - ACS Publications. Available at:[Link]

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• Lamb, Joseph J., et al. "Nutritional supplementation of hop rho iso-alpha acids, berberine, vitamin D₃, and vitamin K₁ produces a favorable bone biomarker profile supporting healthy bone metabolism in postmenopausal women with metabolic syndrome." PubMed (science.gov). Available at:[Link]

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A Researcher's Guide to the Orthogonal Characterization of Pharmaceutical Hydrates: Elemental Analysis and Water Content Verification of Amoxicillin Trihydrate

In the landscape of pharmaceutical development, the solid-state properties of an active pharmaceutical ingredient (API) are of paramount importance. Among these, the hydration state of a crystalline solid can profoundly influence its stability, solubility, and bioavailability. For drug development professionals, the accurate and precise characterization of a hydrate, such as the widely-used antibiotic amoxicillin trihydrate, is not merely a matter of regulatory compliance but a fundamental necessity for ensuring product quality and therapeutic efficacy.

This guide provides an in-depth comparison of key analytical techniques for the elemental analysis and water content verification of a trihydrate form, using amoxicillin trihydrate as a practical case study. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The Criticality of Hydrate Characterization

A hydrate is a crystalline solid that incorporates water molecules into its lattice structure.[1] The number of water molecules per molecule of the host compound is often a fixed integer, as in a monohydrate, dihydrate, or, in our case, a trihydrate. The transition between different hydration states or to an anhydrous form can be triggered by changes in temperature and humidity, potentially leading to significant alterations in the drug's physical and chemical properties.[2][3] Therefore, a multi-faceted analytical approach is essential to unequivocally confirm the hydration state and elemental composition of a pharmaceutical solid.

The International Council for Harmonisation (ICH) Q6A guidelines emphasize the need for comprehensive specifications for new drug substances, which include control over their physicochemical properties.[4][5][6] This implicitly necessitates the accurate determination of water content and elemental composition to ensure batch-to-batch consistency and product stability.

Orthogonal Analytical Approaches: A Comparative Overview

No single analytical technique can provide a complete picture of a hydrated compound. A robust characterization strategy relies on the application of orthogonal methods—techniques that measure the same property through different physical principles. This approach provides a higher degree of confidence in the analytical results. Here, we compare three cornerstone techniques: Karl Fischer Titration, Thermal Analysis (TGA/DSC), and Elemental (CHN) Analysis.

Analytical Technique	Principle	Information Provided	Strengths	Limitations
Karl Fischer Titration	Chemical titration based on the reaction of water with an iodine-sulfur dioxide reagent.[7]	Total water content (bound and free).	High specificity for water, high accuracy and precision, can measure low water content.[8][9]	Can be affected by interfering substances (e.g., ketones, aldehydes), destructive to the sample.
Thermogravimetric Analysis (TGA)	Measures the change in mass of a sample as a function of temperature.[10][11]	Quantifies the loss of volatiles (including water) and provides information on thermal stability.	Can distinguish between different types of water (e.g., surface vs. bound) based on dehydration temperature, provides information on decomposition.[12][13]	Not specific to water; any volatile component will contribute to mass loss.
Differential Scanning Calorimetry (DSC)	Measures the difference in heat flow between a sample and a reference as a function of temperature.[14]	Detects thermal events such as dehydration, melting, and solid-solid phase transitions.	Provides information on the energetics of dehydration and can reveal the presence of different hydrate forms.[9][15]	Not a quantitative method for water content on its own.
Elemental (CHN) Analysis	Combustion of the sample to convert C, H, and N into gaseous products (CO2, H2O, N2), which are then quantified.[16]	Determines the mass percentage of carbon, hydrogen, and nitrogen in the sample.	Provides fundamental information about the elemental composition of the molecule, which can be used to confirm the overall formula, including the water of hydration.	Indirectly confirms water content by its effect on the elemental percentages.

Case Study: Amoxicillin Trihydrate (C₁₆H₁₉N₃O₅S · 3H₂O)

Amoxicillin trihydrate is a widely used semi-synthetic penicillin antibiotic.[4] Its chemical stability and physical properties are intrinsically linked to its hydration state.

Theoretical Values:

• Molecular Formula: C₁₆H₂₅N₃O₈S

• Molecular Weight: 419.46 g/mol

• Theoretical Water Content: The three molecules of water contribute (3 * 18.015 g/mol ) / 419.46 g/mol * 100% = 12.89% [7]

• Theoretical Elemental Composition:

  • Carbon (C): (16 * 12.011 g/mol ) / 419.46 g/mol * 100% = 45.82%

  • Hydrogen (H): (25 * 1.008 g/mol ) / 419.46 g/mol * 100% = 6.01%

  • Nitrogen (N): (3 * 14.007 g/mol ) / 419.46 g/mol * 100% = 10.02%

These theoretical values serve as the benchmark against which our experimental results will be compared.

Experimental Protocols and Data Interpretation

Karl Fischer Titration: The Gold Standard for Water Determination

The specificity of the Karl Fischer reaction for water makes it the preferred method for accurate water content determination, as recognized by the United States Pharmacopeia (USP) General Chapter <921>.

Experimental Workflow:

Caption: Workflow for Water Content Determination by Karl Fischer Titration.

Detailed Protocol (Volumetric Titration):

• Reagent and Instrument Preparation:

  • Use a commercially available two-component Karl Fischer reagent system (solvent and titrant).

  • Condition the titration vessel with the solvent to a stable, low-drift endpoint.

• Standardization:

  • Accurately add a known amount of a certified water standard (e.g., sodium tartrate dihydrate) to the conditioned vessel.

  • Titrate to the electrometric endpoint.

  • Repeat the standardization at least three times to determine the precise water equivalent of the titrant (mg H₂O/mL).

• Sample Analysis:

  • Accurately weigh approximately 100-150 mg of amoxicillin trihydrate and transfer it to the titration vessel.

  • Allow the sample to dissolve and stir for a defined period (e.g., 60 seconds).

  • Titrate with the standardized Karl Fischer reagent to the endpoint.[13]

  • Perform the determination in triplicate.

• Calculation:

  • Water Content (%) = [(Volume of KF reagent (mL) * Water equivalent (mg/mL)) / Sample weight (mg)] * 100

Expected Results and Interpretation:

A result close to the theoretical value of 12.89% confirms the presence of three water molecules. Deviations may indicate the presence of an anhydrous or different hydrate form, or adsorbed surface water.

Thermal Analysis: Unveiling Dehydration and Thermal Stability

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide complementary information about the thermal behavior of the hydrate.

Experimental Workflow:

Caption: Workflow for Thermal Analysis (TGA/DSC) of a Hydrate.

Detailed Protocol:

• Instrument Calibration:

  • Calibrate the TGA for mass using standard weights and for temperature using certified magnetic standards.

  • Calibrate the DSC for temperature and enthalpy using certified standards like indium.

• Sample Preparation:

  • Accurately weigh 2-5 mg of amoxicillin trihydrate into an aluminum pan for both TGA and DSC analysis. For DSC, use a pierced lid to allow for the escape of evolved water.

• TGA Analysis:

  • Heat the sample from ambient temperature to approximately 250 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.

• DSC Analysis:

  • Heat the sample from ambient temperature to approximately 250 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.

Expected Results and Interpretation:

• TGA: The thermogram is expected to show a distinct weight loss step corresponding to the loss of water of hydration. For amoxicillin trihydrate, a weight loss of approximately 12.9% is anticipated. The onset temperature of this weight loss provides information on the thermal stability of the hydrate.

• DSC: The DSC thermogram should exhibit an endothermic peak corresponding to the dehydration process. The temperature of this peak should correlate with the weight loss event observed in the TGA. The area under the endothermic peak is proportional to the enthalpy of dehydration.

Elemental Analysis (CHN): The Stoichiometric Confirmation

CHN analysis provides a fundamental verification of the elemental composition of the compound, which is altered by the presence of water of hydration.

Experimental Workflow:

Caption: Workflow for Elemental (CHN) Analysis.

Detailed Protocol:

• Instrument Calibration:

  • Calibrate the elemental analyzer using a certified organic standard with known C, H, and N content (e.g., acetanilide).

• Sample Preparation:

  • Accurately weigh approximately 1-2 mg of amoxicillin trihydrate into a tin capsule.

• Analysis:

  • Introduce the encapsulated sample into the combustion chamber of the elemental analyzer. The sample is combusted at a high temperature (typically ~900-1000 °C) in a stream of oxygen.

  • The resulting combustion gases (CO₂, H₂O, N₂) are separated by gas chromatography and quantified by a thermal conductivity detector.

• Calculation:

  • The instrument software calculates the weight percentages of C, H, and N in the sample.

Expected Results and Interpretation:

The experimental percentages for C, H, and N should be in close agreement with the theoretical values for amoxicillin trihydrate (C: 45.82%, H: 6.01%, N: 10.02%). A significant deviation, particularly a higher than expected percentage for these elements, would suggest a lower water content than the theoretical trihydrate.

Synthesizing the Data for a Conclusive Identification

The power of this orthogonal approach lies in the convergence of data from each technique.

• Karl Fischer titration provides a direct and accurate measure of the total water content.

• TGA corroborates the water content through mass loss and provides information on the dehydration temperature.

• DSC confirms the dehydration as a distinct thermal event and provides energetic information.

• CHN analysis validates the overall elemental stoichiometry of the hydrated form.

When the experimental data from all four techniques align with the theoretical values for amoxicillin trihydrate, a high degree of confidence in the identity and purity of the material is achieved.

Conclusion

The rigorous characterization of pharmaceutical hydrates is a non-negotiable aspect of drug development. By employing a multi-technique, orthogonal approach, researchers can build a comprehensive and self-validating data package that unequivocally confirms the elemental composition and water content of a trihydrate form like amoxicillin. This guide has outlined the theoretical underpinnings, practical experimental protocols, and data interpretation strategies for Karl Fischer titration, thermal analysis, and elemental analysis. Adherence to these principles ensures scientific integrity and contributes to the development of safe, effective, and consistent pharmaceutical products.

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• NETZSCH-Gerätebau GmbH. Amoxicillin: Melting or Degradation? DSC and TGA-FT-IR Provide Answers! Published June 30, 2017.

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• United States Pharmacopeia. General Chapters: <921> WATER DETERMINATION.

• CymitQuimica. CAS 61336-70-7: Amoxicillin trihydrate.

• ResearchGate. Amoxicillin trihydrate (Molecular formula: C16H19N3O5S, 3H2O).

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• European Patent Office. AMOXICILLIN TRIHYDRATE - EP 1610766 B1. Published May 16, 2007.

• Ilma Nugrahani, Driyanti Rahayu, and Slamet Ibrahim. SOLID STATE INTERACTION BETWEEN AMOXICILLIN TRIHYDRATE AND POTASSIUM CLAVULANATE.

• Gholamhossein Sodeifian, Seyed Ali Sajadian, and Vahid Moghadam. Investigation of the solid state properties of amoxicillin trihydrate and the effect of powder pH. DARU Journal of Pharmaceutical Sciences. 2016;24(1):2.

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Pharmacokinetic Profiling of Berberine Salt Forms in Plasma: A Comparative Guide for Drug Development

Introduction

Berberine (BBR) is a potent pentacyclic isoquinoline alkaloid recognized for its profound metabolic, antimicrobial, and antineoplastic properties. However, its clinical translation in systemic therapies is severely bottlenecked by a "bioavailability paradox." Despite robust pharmacological effects in vivo, the absolute oral bioavailability of standard berberine is exceptionally low—typically less than 1% (0.36%–0.68% in rodent models) (1)[1].

As an Application Scientist, I designed this guide to provide an objective, data-driven comparison of different berberine salt forms and advanced formulations. By detailing the pharmacokinetic (PK) mechanisms that govern their plasma concentrations, this guide equips drug development professionals with the causality behind formulation choices.

The Mechanistic Barriers to Systemic Absorption

To understand why salt form selection is critical, we must first analyze the causality behind BBR's poor absorption. BBR naturally exists as a quaternary ammonium salt. This structure renders it highly hydrophilic, severely limiting its ability to passively diffuse across the lipophilic enterocyte membrane (2)[2].

Furthermore, BBR is a known substrate for P-glycoprotein (P-gp), an ATP-dependent efflux pump located on the apical membrane of intestinal cells. Even when BBR successfully enters the enterocyte, P-gp actively extrudes it back into the intestinal lumen (3)[3]. Whatever fraction survives this efflux is subjected to extensive first-pass metabolism by hepatic cytochromes (CYP2D6, CYP3A4) and phase II glucuronidation (4)[4].

Mechanistic pathway of Berberine absorption, efflux, and first-pass metabolism.

Comparative Pharmacokinetics: Salt Forms & Formulations

A. Berberine Hydrochloride (BBR-HCl) and Sulfate

BBR-HCl is the conventional standard used in most clinical and preclinical studies. However, it exhibits poor aqueous solubility (approximately 1.3 mg/mL) and self-aggregates at low pH in the stomach (1)[1]. Human PK studies reveal that a 500 mg oral dose of BBR chloride yields exceptionally low maximum plasma concentrations (Cmax ≈ 0.07 nM), with a plateau reached within 1-2 hours (5)[5].

B. Berberine Organic Acid Salts (BOAs)

To overcome the limitations of inorganic salts, researchers have synthesized Berberine Organic Acid Salts (BOAs), such as Berberine Fumarate, Succinate, and Malate. By replacing the chloride ion with organic acids, the lipid-water partition coefficient is fundamentally altered. This structural modification reduces the extreme hydrophilicity of the quaternary ammonium group, enhancing transmembrane transport and intestinal absorption (2)[2]. In rodent models, BOAs demonstrate a more rapid absorption profile and higher total plasma exposure compared to standard BBR-HCl.

C. Advanced Lipid-Based Formulations (Liposomal)

Liposomal encapsulation bypasses the traditional constraints of BBR salts entirely. By enclosing BBR within a phospholipid bilayer, the formulation shields the alkaloid from P-gp efflux and enzymatic degradation in the gut. A recent randomized, double-blind human crossover study demonstrated that liposomal berberine increased Cmax by 70.1% and AUC0-24 by 42.8% compared to unformulated standard BBR (6)[6].

Table 1: Relative Pharmacokinetic Comparison of Berberine Forms in Plasma

Formulation / Salt Form	Relative Cmax	Relative AUC	Primary Absorption Mechanism	Key Limitation / Advantage
Berberine Hydrochloride	Baseline (Low)	Baseline	Paracellular / Passive diffusion	High P-gp efflux; poor aqueous solubility.
Berberine Organic Salts	Moderate Increase	Moderate Increase	Enhanced passive diffusion	Improved lipid-water partition coefficient.
Liposomal Berberine	+70.1% vs Baseline	+42.8% vs Baseline	Transcellular / Endocytosis	Bypasses P-gp efflux; highest systemic exposure.

Standardized Experimental Protocol: Plasma PK Profiling

To ensure scientific integrity and reproducibility, the following self-validating UPLC-MS/MS protocol is recommended for quantifying BBR salts in plasma. The causality behind this specific workflow lies in the necessity to separate BBR from endogenous plasma proteins while maintaining high sensitivity for sub-nanomolar concentrations.

Step-by-Step Methodology:

• Sample Collection & Stabilization: Collect whole blood into heparinized tubes at predefined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, 24 h post-dose).

  • Causality: Heparin prevents coagulation without interfering with the ionization of the quaternary ammonium salt during MS analysis. Centrifuge at 4,000 × g for 10 mins at 4°C to isolate plasma.

• Internal Standard (IS) Addition: Spike 100 µL of plasma with 10 µL of Carbamazepine or Tetrahydropalmatine (IS, 50 ng/mL).

  • Causality: An IS corrects for matrix effects and variations in extraction recovery, creating a self-validating quantitative system.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (ACN) to the plasma. Vortex vigorously for 3 minutes.

  • Causality: ACN denatures plasma proteins (like albumin, which binds BBR) and forces the drug into the organic supernatant, preventing column clogging.

• Centrifugation & Filtration: Centrifuge at 12,000 × g for 15 mins at 4°C. Transfer the supernatant and filter through a 0.22 µm PTFE syringe filter.

• UPLC-MS/MS Analysis:

  • Column: C18 reverse-phase column (e.g., 2.1 × 50 mm, 1.7 µm).

  • Mobile Phase: Gradient elution using 0.1% formic acid in water (A) and acetonitrile (B).

    • Causality: Formic acid ensures BBR remains fully ionized (M+) for optimal mass spec detection.

  • Detection: Multiple Reaction Monitoring (MRM) in positive electrospray ionization (ESI+) mode. Monitor the transition m/z 336.1 → 320.0 for BBR (7)[7].

Self-validating UPLC-MS/MS workflow for Berberine plasma quantification.

Strategic Recommendations for Drug Development

When designing a therapeutic regimen, the choice of BBR salt form must align with the target tissue. If the goal is to modulate the gut microbiome or treat localized gastrointestinal inflammation (e.g., Irritable Bowel Syndrome), standard Berberine Hydrochloride is highly effective precisely because it remains concentrated in the intestinal lumen (7)[7]. However, for systemic indications such as hyperlipidemia, cardiovascular disease, or neuroprotection, formulating BBR as an Organic Acid Salt or utilizing Liposomal Delivery is strictly required to achieve therapeutically relevant plasma concentrations.

References

• Characterization and Pharmacokinetic Assessment of a New Berberine Formulation with Enhanced Absorption In Vitro and in Human Volunteers Source: PMC / NIH URL:1

• Preparation and Evaluation of Antidiabetic Agents of Berberine Organic Acid Salts for Enhancing the Bioavailability Source: MDPI URL:2

• Research progress on the pharmacological effects of berberine targeting mitochondria Source: Frontiers URL:3

• Effects of Berberine against Pancreatitis and Pancreatic Cancer Source: MDPI URL:4

• Berberine and Its Metabolites: Relationship between Physicochemical Properties and Plasma Levels after Administration to Human Subjects Source: ACS Publications URL:5

• Liposomal Delivery as a Strategy to Improve Berberine Bioavailability: A Double-Blind, Crossover, Randomized Pilot Study in Healthy Males Source: ResearchGate URL:6

• Pharmacokinetic Comparison of Berberine in Rat Plasma after Oral Administration of Berberine Hydrochloride in Normal and Post Inflammation Irritable Bowel Syndrome Rats Source: MDPI URL:7

Sources

• 1. Characterization and Pharmacokinetic Assessment of a New Berberine Formulation with Enhanced Absorption In Vitro and in Human Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Research progress on the pharmacological effects of berberine targeting mitochondria [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
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• 7. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Berberine Sulfate Trihydrate

Introduction: Beyond the Bench - A Commitment to Safety and Environmental Stewardship

In the fast-paced world of research and drug development, the integrity of our work is paramount. This integrity extends beyond the accuracy of our results to encompass the entire lifecycle of the materials we handle, including their final disposition. Berberine sulfate trihydrate, a compound of significant interest in various therapeutic areas, requires meticulous handling not only during experimentation but also in its disposal. Improper disposal can pose risks to personnel and the environment, and can result in significant regulatory penalties.[1]

This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of berberine sulfate trihydrate. It is designed to empower researchers, scientists, and drug development professionals with the knowledge and procedures necessary to manage this chemical waste responsibly. By adhering to these protocols, we uphold our commitment to a safe laboratory environment and our collective responsibility for environmental protection.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before any disposal protocol is initiated, a thorough understanding of the hazards associated with berberine sulfate trihydrate is essential. This foundational knowledge informs every subsequent step of the disposal process, from the selection of personal protective equipment (PPE) to the final waste segregation.

Berberine sulfate trihydrate is classified with the following hazards:

• Acute Toxicity (Oral): Harmful if swallowed.[2][3]

• Skin Corrosion/Irritation: Causes skin irritation.[2][4]

• Serious Eye Damage/Irritation: Causes serious eye irritation.[2][4]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2][4]

• Aquatic Hazard: Very toxic to aquatic life with long-lasting effects.[3]

These classifications necessitate that berberine sulfate trihydrate be treated as a hazardous waste.[5] Disposal must comply with all local, state, and federal regulations, such as those set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[1][6][7]

Data Summary: Hazard Profile

Hazard Classification	GHS Code	Description
Acute toxicity, oral	H302	Harmful if swallowed.[2][3]
Skin corrosion/irritation	H315	Causes skin irritation.[2][4]
Serious eye damage/eye irritation	H319	Causes serious eye irritation.[2][4]
Specific target organ toxicity, single exposure	H335	May cause respiratory irritation.[2][4]
Hazardous to the aquatic environment, long-term	H410	Very toxic to aquatic life with long lasting effects.[3]

Personal Protective Equipment (PPE): Your First Line of Defense

Given the hazardous nature of berberine sulfate trihydrate, the use of appropriate PPE is non-negotiable. The Occupational Safety and Health Administration (OSHA) mandates the use of PPE to minimize exposure to hazardous chemicals in a laboratory setting.[8][9]

Essential PPE for Handling Berberine Sulfate Trihydrate Waste:

• Eye Protection: Safety goggles with side-shields are required to protect against splashes and dust.[2]

• Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Always inspect gloves for tears or punctures before use and practice proper glove removal technique to avoid skin contact.[10]

• Body Protection: An impervious lab coat or clothing is necessary to protect the skin.[2]

• Respiratory Protection: When handling the solid form, especially if there is a risk of generating dust, a NIOSH-approved respirator is recommended.[5][10] All handling of the powder should ideally be done within a certified chemical fume hood to minimize inhalation risk.

Step-by-Step Disposal Procedures

The proper disposal of berberine sulfate trihydrate waste depends on its form (solid, solution, or contaminated material). It is crucial to prevent its release into the environment by keeping it away from drains, water courses, and soil.[2][4]

Unused or Expired Solid Berberine Sulfate Trihydrate

• Containerization: Place the solid berberine sulfate trihydrate in its original container or a new, clean, and compatible container. Ensure the container is in good condition and can be securely sealed.[11]

• Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full chemical name ("Berberine Sulfate Trihydrate"), the quantity, and the date of waste generation.[7][11] Do not use abbreviations or chemical formulas on the primary label.[7]

• Segregation: Store the waste container in a designated satellite accumulation area.[11] This area should be under the control of laboratory personnel and away from incompatible materials such as strong acids, alkalis, and oxidizing/reducing agents.[2][11]

• Waste Pickup: Arrange for disposal through your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.[11][12]

Aqueous Solutions of Berberine Sulfate Trihydrate

• Collection: Collect all aqueous waste containing berberine sulfate trihydrate in a dedicated, leak-proof container.[6] The container must be chemically compatible with the solution.

• Labeling: As with the solid waste, label the container with "Hazardous Waste," the chemical name, concentration, and date.

• Storage: Store the container in the satellite accumulation area, ensuring it is tightly closed when not in use.[11]

• Disposal: Contact your EHS office for pickup and disposal. Do not pour berberine sulfate trihydrate solutions down the drain.[4][10]

Contaminated Labware and PPE

• Solid Waste: Items such as contaminated gloves, weigh boats, and paper towels should be collected in a designated, labeled hazardous waste bag or container.[12]

• Sharps: Contaminated needles, scalpels, or other sharps must be placed in a puncture-resistant sharps container that is also labeled as hazardous waste.

• Glassware: Contaminated glassware should be decontaminated if possible or disposed of as hazardous waste. A common decontamination procedure involves scrubbing with alcohol.[2] If disposed of, it should be placed in a rigid, puncture-resistant container to prevent injury.

• Disposal: All containers of contaminated materials should be sealed and disposed of through your institution's hazardous waste program.

Emergency Procedures: Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

Spill Response Protocol

• Evacuate and Alert: Immediately evacuate the spill area and alert nearby personnel.[2][5]

• Assess the Spill: Determine the extent of the spill and if you can safely manage it with the available resources. For large or unmanageable spills, contact your institution's emergency response team.

• Don PPE: Before attempting to clean the spill, don the appropriate PPE as outlined in Section 2.

• Containment and Cleanup:

  • For solid spills: Avoid generating dust.[5][12] Carefully sweep or vacuum the material using a HEPA-filtered vacuum.[5][12] Dampening the material with water can help to prevent it from becoming airborne.[5]

  • For liquid spills: Absorb the solution with an inert, liquid-binding material such as diatomite or universal binders.[2]

• Collection: Place all contaminated cleanup materials into a suitable, labeled container for hazardous waste disposal.[10][12]

• Decontamination: Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[2]

• Reporting: Report the incident to your supervisor and EHS office, and complete any necessary documentation.

Conclusion: A Culture of Safety

The proper disposal of berberine sulfate trihydrate is a critical component of laboratory safety and environmental responsibility. By integrating the principles and procedures outlined in this guide into your standard operating procedures, you contribute to a culture of safety that protects yourself, your colleagues, and the wider community. Remember that these guidelines are a starting point; always consult your institution's specific Chemical Hygiene Plan and your EHS office for detailed local requirements.

References

• MasterControl. (n.d.). 29 CFR 1910.1450 — OSHA Laboratory Standard. Retrieved from [Link]

• Compliancy Group. (2023, September 18). OSHA Laboratory Standard. Retrieved from [Link]

• BioCrick. (2024, July 4). Berberine Sulphate-MSDS. Retrieved from [Link]

• DC Chemicals. (2024, January 1). Berberine sulfate|633-66-9|MSDS. Retrieved from [Link]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Retrieved from [Link]

• Office of Clinical and Research Safety. (n.d.). The Laboratory Standard. Retrieved from [Link]

• Environmental Health and Safety. (n.d.). How to Dispose of Chemical Waste. Retrieved from [Link]

Sources

• 1. danielshealth.com [danielshealth.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Berberine sulfate|633-66-9|MSDS [dcchemicals.com]
• 4. aksci.com [aksci.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 7. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 8. mastercontrol.com [mastercontrol.com]
• 9. compliancy-group.com [compliancy-group.com]
• 10. biocrick.com [biocrick.com]
• 11. research.columbia.edu [research.columbia.edu]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Advanced Operational Guide: Personal Protective Equipment and Handling Protocols for Berberine Sulfate Trihydrate

As researchers and drug development professionals, we frequently leverage isoquinoline alkaloids like Berberine sulfate trihydrate (CAS 316-41-6) for their broad-spectrum pharmacological potential, ranging from antimicrobial efficacy to metabolic regulation via AMPK activation. However, the exact mechanisms that make this compound a powerful therapeutic candidate also make it a severe occupational hazard.

As a Senior Application Scientist, I have designed this guide to move beyond standard regulatory checklists. Here, we synthesize chemical hazard data with field-proven laboratory logistics to establish a self-validating framework for Personal Protective Equipment (PPE) selection, handling, and disposal. Our goal is to ensure your laboratory operations are as precise and secure as your scientific data.

Physicochemical Hazard Profile & Mechanistic Causality

To design an impenetrable safety protocol, we must first understand the molecular behavior of the threat. Berberine sulfate trihydrate is classified under the Globally Harmonized System (GHS) as Acute Tox. 3 (Oral, Dermal, Inhalation) .

The causality behind its toxicity lies in its inherent mechanism of action. As a planar cation, berberine readily crosses biological membranes, intercalates into DNA, and inhibits mitochondrial respiratory complex I . Inhalation of fine powders or transdermal absorption can lead to unintended systemic exposure, triggering severe cellular stress pathways in the operator.

Mechanistic pathway of Berberine-induced cellular toxicity necessitating strict PPE.

Table 1: Hazard & Physicochemical Summary

Property / Metric	Value / Classification	Operational Implication
CAS Number	316-41-6	Unique identifier for SDS tracking and regulatory compliance.
Molecular Weight	768.79 g/mol	Forms fine, electrostatic dust that is easily aerosolized during transfer.
Acute Toxicity	Category 3 (H301, H311, H331)	Requires absolute prevention of mucosal, pulmonary, and skin contact.
Solubility	Soluble in hot water, slightly in EtOH	Spills must be managed with specific aqueous-to-organic solvent gradients.

The PPE Matrix: Defensive Causality

Personal Protective Equipment is not merely a compliance requirement; it is a physical barrier engineered against specific molecular vulnerabilities. Every item selected below serves a distinct mechanistic purpose to neutralize the hazards of Berberine sulfate trihydrate .

Table 2: PPE Selection & Causality

PPE Component	Specification	Mechanistic Causality & Rationale
Gloves	Double-layered Nitrile (≥5 mil thickness)	Nitrile provides superior resistance to alkaloid permeation compared to latex. Double gloving ensures barrier integrity if the outer layer is compromised during mechanical manipulation of spatulas or vials.
Respiratory	N95, P100 particulate respirator, or PAPR	Berberine sulfate forms highly electrostatic powders. P100 filters block 99.97% of airborne particles ≥0.3 µm, preventing pulmonary absorption of micro-dust.
Eye Protection	Unvented Chemical Safety Goggles	Prevents micro-aerosolized dust from entering and dissolving in the aqueous environment of the conjunctiva, which would lead to rapid systemic absorption.
Body Protection	Disposable Tyvek suit or fluid-resistant lab coat	Prevents particulate accumulation on porous street clothing, eliminating secondary exposure vectors outside the laboratory environment.

Self-Validating Operational Protocol: Weighing & Solution Preparation

A protocol is "self-validating" when the successful completion of one step inherently verifies the safety and success of the previous step. The following workflow ensures zero-emission handling of Berberine sulfate trihydrate powders.

Self-validating operational workflow for handling toxic Berberine sulfate powders.

Step-by-Step Methodology:

• Environmental Verification: Ensure the Class II Biological Safety Cabinet (BSC) or chemical fume hood has a verified inward airflow (face velocity 80-100 fpm).

  • Validation: Check the magnehelic gauge or digital airflow monitor. A stable reading validates containment capability before any chemical is introduced.

• Zone Preparation: Line the work surface with anti-static, absorbent bench paper. Place the analytical balance, micro-spatulas, and receiving vessels deep inside the hood (at least 6 inches from the sash).

• PPE Donning: Don the prescribed PPE (Table 2).

  • Validation: Perform a positive/negative pressure seal check on your respirator. A successful seal validates respiratory isolation.

• Electrostatic Mitigation: Berberine sulfate powder is highly prone to static cling, which causes "jumping" when transferred. Wipe the exterior of the reagent bottle and spatulas with a static-eliminating wipe, or use an anti-static ionizer fan.

  • Causality: Neutralizing static physically prevents the powder from aerosolizing upon opening the container.

• Weighing & Transfer: Tare the receiving vessel (e.g., a pre-weighed amber glass vial, as berberine is light-sensitive). Carefully transfer the powder using a micro-spatula. Cap the vial before removing it from the balance enclosure.

• Solvent Addition: Inject your solvent (e.g., DMSO or sterile water) directly into the capped vial via a septum, or open the vial only deep within the fume hood to dissolve the powder.

  • Validation: Complete visual dissolution confirms the stabilization of the hazard—transitioning it from a volatile, inhalable powder to a highly manageable liquid state.

Decontamination and Disposal Logistics

Post-assay logistics are critical to preventing latent exposure to lab personnel or environmental contamination.

• Primary Decontamination: Wipe down all spatulas, balances, and hood surfaces with a 10% sodium hypochlorite (bleach) solution, followed by a 70% ethanol wipe.

  • Causality: The oxidative power of bleach degrades the alkaloid ring structure, neutralizing its biological activity, while the ethanol removes any residual aqueous salts.

• Waste Segregation: Collect all contaminated bench paper, outer gloves, and empty reagent bottles into a designated, clearly labeled "Toxic Solid Waste" container. Never mix this with standard biohazard waste.

• Liquid Effluent Management: Do not pour berberine solutions down the drain. Collect them in a sealed, compatible solvent waste carboy (e.g., non-halogenated organic waste if dissolved in DMSO/EtOH).

• Final PPE Doffing: Remove the outer layer of gloves inside the fume hood and dispose of them in the toxic solid waste. Remove your respirator and safety goggles only after exiting the immediate handling zone. Wash hands with soap and water for a minimum of 30 seconds.

  • Validation: Clean, uncontaminated hands and a secured waste stream validate the complete lifecycle of the handling protocol.

References

• PubChem. "Berberine, sulfate." National Center for Biotechnology Information. Available at:[Link]